4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• CAS: 124980-06-9

Core Science & Biosynthesis

Synthesis and Characterization of 4-Amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol: An In-Depth Technical Guide

Introduction & Pharmacological Rationale

The 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, frequently utilized to impart metabolic stability and enhance hydrogen-bonding interactions. Specifically, 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols serve as critical bifunctional intermediates for the synthesis of fused heterocycles (e.g., triazolo[3,4- b ][1,3,4]thiadiazoles) and Schiff bases. Derivatives bearing the 3-fluorophenyl moiety exhibit enhanced lipophilicity, making them highly valuable in the development of cytotoxic agents, heparanase inhibitors[1], and dual iNOS/tumor cell growth inhibitors[2].

This whitepaper outlines the authoritative, self-validating synthetic workflow for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol , emphasizing the mechanistic causality behind each protocol step.

Retrosynthetic Analysis & Mechanistic Causality

The construction of the target architecture relies on the classical Reid and Heindel cyclization methodology[2]. The synthesis is a robust, three-step linear sequence:

• Hydrazinolysis: The sequence begins with the conversion of methyl 3-fluorobenzoate to 3-fluorobenzohydrazide. Hydrazine acts as a potent nucleophile, displacing the methoxy group.

• Dithiocarbazate Formation: The hydrazide is treated with carbon disulfide (CS 2​ ) in the presence of potassium hydroxide (KOH).

  • Causality of Reagent Selection: KOH is strictly preferred over NaOH. The resulting potassium dithiocarbazate salt exhibits superior transient solubility in ethanol, ensuring a homogeneous reaction before cleanly precipitating out as a dense solid. This eliminates the need for chromatographic purification.

• Ring Closure: The isolated potassium salt is refluxed with an excess of hydrazine hydrate.

  • Causality of Cyclization Dynamics: Hydrazine serves a dual role here—it acts as the nucleophile for the intramolecular ring closure and provides a basic medium. The thermodynamic driving force of this reaction is the expulsion of hydrogen sulfide (H 2​ S) gas, which yields the highly stable aromatic 1,2,4-triazole system.

Figure 1: Synthetic workflow for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol.

Experimental Protocols (Self-Validating Workflows)

The following methodologies are designed as self-validating systems, ensuring that the chemist receives immediate physical or analytical feedback at each stage of the synthesis.

Step 1: Synthesis of 3-Fluorobenzohydrazide

Procedure:

• Dissolve methyl 3-fluorobenzoate (1.0 eq, 100 mmol) in absolute ethanol (150 mL).

• Add hydrazine hydrate (85% or 99%, 3.0 eq, 300 mmol) dropwise at room temperature.

• Reflux the mixture for 6 hours.

• Concentrate the solvent under reduced pressure to one-third of its volume and cool to 0 °C to induce crystallization. Filter and wash with cold hexanes.

• Self-Validating Check: Monitor via TLC (Hexane:EtOAc 1:1). The product hydrazide is significantly more polar than the starting ester, resulting in a distinct, lower Rf​ spot. The formation of a white crystalline solid upon cooling visually confirms successful hydrazinolysis.

Step 2: Synthesis of Potassium 2-(3-fluorobenzoyl)hydrazine-1-carbodithioate

Procedure:

• Dissolve KOH (1.5 eq, 150 mmol) in absolute ethanol (200 mL) at room temperature.

• Add 3-fluorobenzohydrazide (1.0 eq, 100 mmol) and stir until complete dissolution is achieved.

• Cool the reaction flask to 0–5 °C in an ice bath. Add carbon disulfide (CS 2​ , 1.5 eq, 150 mmol) dropwise over 30 minutes to manage the exothermic reaction.

• Stir the mixture at room temperature for 14 hours.

• Add anhydrous diethyl ether (200 mL) to fully precipitate the salt. Filter, wash thoroughly with ether, and dry under a vacuum.

• Self-Validating Check: The reaction transitions from a clear, homogeneous solution to a thick, bright yellow suspension. The insolubility of the potassium salt in the ethanol/ether matrix serves as an inherent purification mechanism.

Step 3: Cyclization to 4-Amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Procedure:

• Suspend the potassium dithiocarbazate salt (1.0 eq, 80 mmol) in water (50 mL) or dilute ethanol.

• Add hydrazine hydrate (2.0 eq, 160 mmol). The mixture will turn green/clear as the salt dissolves and reacts.

• Reflux the solution for 8 hours.

• Cool to room temperature. The product remains dissolved as a potassium/hydrazine salt in the alkaline medium.

• Slowly acidify the solution with cold 2M HCl until the pH reaches 4.0.

• Collect the resulting white/pale-yellow precipitate via vacuum filtration, wash with distilled water, and recrystallize from ethanol.

• Self-Validating Check (Endpoint Detection): The cyclization releases H 2​ S gas. The cessation of bubbling—verified by a negative test using lead(II) acetate paper at the condenser outlet—indicates reaction completion. Furthermore, the sharp precipitation upon adjusting the pH to exactly 4.0 validates the formation of the weakly acidic thiol/thione product.

Quantitative Data Summaries

Table 1: Quantitative Reaction Parameters and In-Process Controls

Reaction Step	Reagents & Equivalents	Solvent System	Temp / Time	Expected Yield (%)	In-Process Control (IPC)
1. Hydrazinolysis	Ester (1.0 eq), N 2​ H 4​ ·H 2​ O (3.0 eq)	Abs. Ethanol	Reflux / 6 h	85 - 92	TLC ( Rf​ shift to higher polarity)
2. Salt Formation	Hydrazide (1.0 eq), CS 2​ (1.5 eq), KOH (1.5 eq)	Abs. Ethanol	0-25 °C / 14 h	80 - 88	Massive precipitation of yellow salt
3. Cyclization	K-Salt (1.0 eq), N 2​ H 4​ ·H 2​ O (2.0 eq)	Water / EtOH	Reflux / 8 h	65 - 75	H 2​ S gas cessation; pH 4 precipitation

Analytical Characterization Strategies

Proper characterization must account for the thione-thiol tautomerism inherent to 1,2,4-triazole-3-thiols[3]. In the solid state and in polar aprotic solvents (like DMSO), the compound exists predominantly in the thione form (4-amino-5-(3-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione).

• FT-IR Spectroscopy: Look for the characteristic N-H stretch at ~3200–3300 cm⁻¹ and the C=N stretch at ~1600 cm⁻¹. A weak S-H stretch at ~2550 cm⁻¹ may be visible, but a strong C=S stretch around 1250 cm⁻¹ often dominates due to the thione tautomer.

• 1 H NMR (DMSO- d6​ , 400 MHz):

  • Aromatic protons (m, 4H) at δ 7.30–7.80 ppm.

  • N-NH 2​ protons (s, 2H) at δ 5.60–6.00 ppm.

  • S-H / N-H (thione) proton (s, 1H) at δ 13.80–14.00 ppm. The extreme downfield shift is highly diagnostic of the triazole-3-thione/thiol core[2].

References

• Reid, J. R., & Heindel, N. D. (1976). Improved syntheses of 5-substituted-4-amino-3-mercapto-(4H)-1,2,4-triazoles. Journal of Heterocyclic Chemistry, 13(4), 925-926. URL: [Link]

• Hari, S., & Swaroop, T. R. (2020). Synthesis, Cytotoxic and Heparanase Inhibition Studies of 5-oxo-1-arylpyrrolidine-3-carboxamides of Hydrazides and 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol. Current Organic Synthesis, 17(3), 243-250. URL: [Link]

• Eissa, I. H., et al. (2011). Derivatives of 1,2,4-triazole imines acting as dual iNOS and tumor cell growth inhibitors. European Journal of Medicinal Chemistry. URL: [Link]

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An In-depth Technical Guide to the FT-IR Spectrum of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical and practical aspects of FT-IR spectroscopy as applied to the characterization of this specific heterocyclic compound. The guide will elucidate the expected vibrational frequencies, their assignments, and the underlying molecular motions, offering a robust framework for spectral interpretation and quality control.

Introduction: The Significance of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, antifungal, anticonvulsant, and anticancer properties.[1][2][3][4] The title compound, 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol, incorporates several key pharmacophoric features: the 1,2,4-triazole ring, a primary amino group, a thiol group, and a fluorinated phenyl ring. The fluorine substituent can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, making it a molecule of considerable interest in drug discovery and development.[5]

FT-IR spectroscopy is a powerful, non-destructive analytical technique that provides a molecular fingerprint of a compound. By measuring the absorption of infrared radiation by the sample, an FT-IR spectrum reveals the vibrational modes of the constituent functional groups. This information is invaluable for structural elucidation, purity assessment, and the identification of specific chemical entities.[6]

Principles of FT-IR Spectroscopy

FT-IR spectroscopy is based on the principle that molecules absorb infrared radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds. When the frequency of the infrared radiation matches the natural vibrational frequency of a bond, the bond absorbs energy and its vibration is excited. The resulting spectrum is a plot of infrared intensity versus wavenumber (cm⁻¹), where absorption bands indicate the presence of specific functional groups.

The position, intensity, and shape of these absorption bands are influenced by factors such as bond strength, the mass of the atoms involved, and the molecular environment. For instance, stronger bonds and bonds between lighter atoms vibrate at higher frequencies.

Predicted FT-IR Spectrum of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

The following sections detail the predicted FT-IR absorption bands for the key functional groups present in 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol, based on data from related structures and established correlation tables.[7][8][9][10][11][12]

Molecular Structure

Figure 1: Chemical structure of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol.

Data Presentation: Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode	Expected Intensity
3350 - 3150	N-H (Amino)	Asymmetric & Symmetric Stretching	Medium (two bands)
3100 - 3000	C-H (Aromatic)	Stretching	Medium to Weak
~2600 - 2550	S-H (Thiol)	Stretching	Weak
1640 - 1600	C=N (Triazole Ring)	Stretching	Medium to Strong
1600 - 1450	C=C (Aromatic Ring)	Stretching	Medium to Strong
1450 - 1400	N-N (Triazole Ring)	Stretching	Medium
1250 - 1000	C-F (Aryl Fluoride)	Stretching	Strong
1100 - 1000	C-N (Triazole Ring)	Stretching	Medium
900 - 675	C-H (Aromatic)	Out-of-plane Bending	Strong

Detailed Analysis of Vibrational Modes

• N-H Stretching (Amino Group): Primary amines typically exhibit two distinct absorption bands in the 3350-3150 cm⁻¹ region, corresponding to the asymmetric and symmetric stretching vibrations of the N-H bonds. The presence of these two bands is a strong indicator of the -NH₂ group.[10]

• C-H Stretching (Aromatic Ring): The stretching vibrations of the C-H bonds on the 3-fluorophenyl ring are expected to appear in the 3100-3000 cm⁻¹ range. These peaks are generally of medium to weak intensity.[11]

• S-H Stretching (Thiol Group): The S-H stretching vibration is characteristically weak and appears in the 2600-2550 cm⁻¹ region.[10] Its low intensity can sometimes make it difficult to observe, especially in the presence of broader absorptions. The presence of this band is a key confirmation of the thiol group.

• C=N and C=C Stretching (Triazole and Aromatic Rings): The stretching vibrations of the C=N bonds within the triazole ring and the C=C bonds of the phenyl ring occur in the 1640-1450 cm⁻¹ region. These absorptions are often complex and may appear as a series of sharp bands of medium to strong intensity.[7][9]

• N-N Stretching (Triazole Ring): The N-N bond stretching within the triazole ring is expected to produce a medium intensity band around 1450-1400 cm⁻¹.[7]

• C-F Stretching (Aryl Fluoride): The C-F stretching vibration gives rise to a strong absorption band in the 1250-1000 cm⁻¹ region. This is a highly characteristic peak for fluorinated aromatic compounds.[11]

• C-N Stretching (Triazole Ring): The C-N stretching vibrations of the triazole ring are typically found in the 1100-1000 cm⁻¹ range and are of medium intensity.

• C-H Out-of-plane Bending (Aromatic Ring): The out-of-plane bending vibrations of the aromatic C-H bonds result in strong absorption bands in the 900-675 cm⁻¹ region. The exact position of these bands can provide information about the substitution pattern of the benzene ring.

Experimental Protocol: Acquiring the FT-IR Spectrum

A reliable FT-IR spectrum is contingent upon proper sample preparation and instrument operation. The following protocol outlines a standard procedure for obtaining the FT-IR spectrum of a solid sample like 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol using the KBr pellet method.

Experimental Workflow

Figure 2: General workflow for acquiring an FT-IR spectrum using the KBr pellet method.

Step-by-Step Methodology

• Sample and KBr Preparation:

  • Ensure the 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol sample is pure and dry.

  • Use high-purity, dry FT-IR grade potassium bromide (KBr). It is advisable to dry the KBr in an oven at ~110°C for several hours and store it in a desiccator.

• Grinding and Mixing:

  • Weigh approximately 1-2 mg of the sample and 100-200 mg of dry KBr.

  • Grind the KBr to a fine powder using an agate mortar and pestle.

  • Add the sample to the KBr powder and continue grinding until a homogeneous mixture is obtained. The mixture should have a consistent, fine texture.

• Pellet Formation:

  • Transfer the mixture to a pellet-forming die.

  • Place the die in a hydraulic press and apply pressure (typically 8-10 tons) for a few minutes.

  • Carefully release the pressure and retrieve the transparent or translucent KBr pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Close the sample compartment and allow it to be purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

  • Collect a background spectrum. This will be automatically subtracted from the sample spectrum.

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over a range of 4000 to 400 cm⁻¹.

• Data Processing and Analysis:

  • The resulting interferogram is Fourier-transformed by the instrument's software to produce the infrared spectrum.

  • Perform any necessary data processing, such as baseline correction or smoothing.

  • Analyze the spectrum by identifying the absorption peaks and assigning them to the corresponding functional group vibrations as detailed in the previous section.

Trustworthiness and Self-Validating Systems

The reliability of FT-IR analysis is ensured through a self-validating system incorporating several checks:

• Instrument Performance Qualification (IPQ): Periodically, the performance of the FT-IR spectrometer should be verified using a polystyrene film standard. The positions of the characteristic polystyrene peaks must fall within the specified tolerances.

• Background Spectrum: A clean background spectrum with minimal water and carbon dioxide peaks is crucial for obtaining a high-quality sample spectrum.

• Pellet Quality: A good quality KBr pellet should be transparent or translucent with no cracks or cloudiness. An opaque pellet will result in a poor-quality spectrum with a sloping baseline and weak absorption bands.

• Reproducibility: Repeated measurements of the same sample should yield identical spectra, confirming the reliability of the sample preparation and data acquisition process.

Conclusion

The FT-IR spectrum of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a rich source of structural information. A systematic interpretation of the absorption bands, guided by the principles outlined in this guide, allows for the unambiguous confirmation of its molecular structure. By adhering to rigorous experimental protocols and validation procedures, researchers and drug development professionals can confidently utilize FT-IR spectroscopy as a primary tool for the characterization and quality control of this important class of compounds.

References

• Spectral Characterization And Biological Screening Of 1,2,4-Triazole Derivatives Of Isothiocyanates. (2022). Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 4479.
• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. (2014). Molecules, 19(2), 2336-2354.
• FTIR spectrum of 1, 3, 5-tris-[3-thiol-4-amino-1, 2, 4 triazole-5-yl]... (n.d.).
• 4-Methyl-4H-1,2,4-triazole-3-thiol - Optional[FTIR] - Spectrum. (n.d.). SpectraBase.
• Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes. (2025). RSC Advances, 15(42), 26973-26986.
• Synthesis and characterization of 4-amino-4H-1,2,4-triazole derivatives: Anticonvulsant activity. (2013). Journal of Chemical and Pharmaceutical Research, 5(12), 114-119.
• FT-IR spectrum of 3-(3-fluorophenyl)-2-methylacrylic acid (HL). (n.d.).

• Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[7][8][13]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(3), 253-265.

• Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives. (2022). Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 4479.
• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. (2025). Scientific Reports, 15(1), 16345.

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[7][8][13]-triazole-3-thiol derivatives as antimicrobial agents. (n.d.). Academia.edu.

• Preparation, Spectra characterization of new 1,2,4- Triazole Derivatives and its complexities with some transition metal ions. (2017). Journal of Global Pharma Technology, 8(1), 1-10.
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2020). Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 857-866.
• Synthesis and Spectral Characterization of 1,2,4-Triazole Derivatives. (2021). AIP Conference Proceedings, 2390(1), 020065.
• Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties. (2020). Molecules, 25(24), 5897.
• FTIR spectra of the untreated and fluorinated samples. (n.d.).
• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2025). Journal of the Chemical Society of Pakistan, 47(3).
• Experimental and Theoretical Investigation of the Geometry and Vibrational Frequencies of 1,2,3-Triazole, 1,2,4-Triazole, and Tetrazole Anions. (1998). The Journal of Physical Chemistry A, 102(49), 9975-9983.
• IR Tables. (n.d.). University of California, Santa Cruz.
• 12.8: Infrared Spectra of Some Common Functional Groups. (2023). Chemistry LibreTexts.
• Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives. (2022). Journal of Pharmaceutical Negative Results, 13(Special Issue 9), 4479.
• 4-AMINO-5-(3-FLUOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL. (n.d.). NextSDS.
• IR Absorption Frequencies. (n.d.). Northern Illinois University.

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Technical Guide: Mechanism of Formation for 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiols

Executive Summary

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry and agrochemicals, known for its profound antimicrobial, anticonvulsant, and anti-inflammatory properties[1]. Specifically, the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivative serves as a highly versatile bifunctional synthon. The close spatial proximity of the nucleophilic amino ( −NH2​ ) and mercapto ( −SH ) groups allows for the divergent synthesis of complex N-bridged heterocycles, such as triazolo-thiadiazoles and triazolo-thiadiazines[2].

This whitepaper provides an in-depth mechanistic breakdown and self-validating experimental workflow for the formation of the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol core, transitioning from theoretical causality to practical laboratory execution.

Mechanistic Pathway: The Causality of Core Formation

The synthesis of the 1,2,4-triazole-3-thiol core is driven by a three-step thermodynamic cascade: nucleophilic acyl substitution, dithiocarbamoylation, and cyclocondensation.

Nucleophilic Acyl Substitution (Hydrazide Formation)

The reaction initiates with an aromatic ester (or acid) reacting with hydrazine hydrate. Hydrazine benefits from the alpha-effect —the adjacent unshared electron pairs on the nitrogen atoms repel each other, raising the energy of the HOMO and making it an exceptionally potent nucleophile. This ensures rapid attack on the ester carbonyl, forming a tetrahedral intermediate that collapses to expel the alkoxide leaving group, yielding the aroyl hydrazide[3].

Dithiocarbamoylation

The aroyl hydrazide is subsequently treated with carbon disulfide ( CS2​ ) in the presence of potassium hydroxide ( KOH ). The inclusion of KOH is not arbitrary; it serves a dual mechanistic purpose. First, it deprotonates the terminal amine of the hydrazide ( pKa≈12−13 ), generating a highly nucleophilic hydrazide anion. Second, it stabilizes the resulting dithiocarbazate intermediate as a crystalline potassium salt[4]. The reaction must be strictly maintained at 0–5 °C to control the highly exothermic nucleophilic addition to CS2​ and prevent premature decomposition[5].

Cyclocondensation (Triazole Ring Closure)

The critical ring-closing step occurs when the potassium dithiocarbazate salt is refluxed with an excess of hydrazine hydrate. The terminal nitrogen of the new hydrazine molecule attacks the highly electrophilic thiocarbonyl carbon ( C=S ) of the dithiocarbazate, displacing the -S−K+ group (which leaves as potassium hydrosulfide, KSH ). This forms an intermediate aroyl thiocarbohydrazide.

Immediately following this, an intramolecular nucleophilic attack by the terminal −NH2​ onto the aroyl carbonyl carbon ( C=O ) forms a 5-membered ring. The subsequent dehydration (loss of H2​O ) drives the thermodynamic sink toward the highly stable, aromatic 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol core[1].

Mechanistic pathway for 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol synthesis.

Self-Validating Experimental Protocols

To ensure reproducibility and high fidelity, the following protocol integrates continuous analytical validation at every synthetic checkpoint.

Step 1: Synthesis of Aroyl Hydrazide

• Dissolve the aromatic ester (1.0 eq) in absolute ethanol (10 mL/mmol).

• Add hydrazine hydrate (80% aqueous solution, 1.5 eq) dropwise at room temperature.

• Reflux the mixture for 4–6 hours. Monitor completion via TLC (Hexane:EtOAc 7:3).

• Cool the reaction to 0 °C. Filter the resulting precipitate, wash with cold ethanol, and dry under a vacuum.

• Validation Checkpoint: FT-IR spectroscopy must show the appearance of N-H stretching bands at ~3300 cm−1 and the shift of the ester carbonyl to an amide I band at ~1650 cm−1 [6].

Step 2: Synthesis of Potassium Dithiocarbazate

• Dissolve the aroyl hydrazide (1.0 eq) in absolute ethanol containing dissolved KOH (1.5 eq).

• Cool the solution to 0–5 °C using an ice-salt bath.

• Add carbon disulfide ( CS2​ , 1.5 eq) dropwise with vigorous magnetic stirring over 30 minutes.

• Allow the mixture to warm to room temperature and stir for 12–16 hours.

• Filter the precipitated potassium salt, wash thoroughly with anhydrous diethyl ether, and dry. Use immediately in the next step without further purification[7].

• Validation Checkpoint: Visual confirmation of a dense crystalline precipitate. FT-IR must reveal a distinct C=S stretching frequency at ~1250–1290 cm−1 [6].

Step 3: Cyclization to 1,2,4-Triazole-3-Thiol

• Suspend the potassium dithiocarbazate (1.0 eq) in a 1:1 mixture of water and ethanol.

• Add hydrazine hydrate (99%, 2.0 eq). The excess acts as both a nucleophile and a base to drive the equilibrium.

• Reflux the mixture for 6–8 hours. The reaction will evolve hydrogen sulfide ( H2​S ) gas.

• Cool the solution to room temperature, dilute with ice-cold water, and acidify with dilute HCl to pH 3–4 to precipitate the triazole.

• Filter, wash with distilled water, and recrystallize from ethanol[3].

• Validation Checkpoint: The cessation of H2​S evolution (verified by lead acetate paper turning black) indicates reaction completion. 1H -NMR must show a distinct singlet for the S-H proton at ~13.5–13.9 ppm, a singlet for the NH2​ protons at ~5.8 ppm, and the complete disappearance of the C=O stretch in FT-IR[1],[7].

Self-validating experimental workflow for triazole core synthesis.

Quantitative Data: Yield Optimization & Substituent Effects

The electronic nature of the aryl substituent significantly impacts the reaction kinetics and overall yield. Electron-withdrawing groups (EWGs) on the aryl ring enhance the electrophilicity of the carbonyl carbon during the final cyclocondensation, typically resulting in higher yields and shorter reaction times compared to electron-donating groups (EDGs)[1],[8],[6].

Aryl Substituent (R)	Hydrazide Yield (%)	Dithiocarbazate Yield (%)	Triazole Yield (%)	Melting Point (°C)	Cyclization Time
Phenyl	92	88	78	205–206	6 h
4-Chlorophenyl (EWG)	95	90	82	225–226	5 h
4-Methoxyphenyl (EDG)	88	85	71	198–200	8 h
2-Furyl (Heteroaryl)	85	82	68	181–182	8 h

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3-Fluorobenzoic Acid Hydrazide: Synthetic Trajectories and Pharmacological Applications in Drug Discovery

Executive Summary

3-Fluorobenzoic acid hydrazide (also known as 3-fluorobenzohydrazide) has emerged as a highly versatile building block in modern medicinal chemistry. By leveraging the unique stereoelectronic properties of the meta-fluorine substitution alongside the potent nucleophilicity of the hydrazide terminus, researchers can synthesize a vast array of bioactive heterocyclic scaffolds. This technical whitepaper explores the core reaction pathways of 3-fluorobenzohydrazide—specifically its conversion into acylhydrazones, 1,3,4-oxadiazoles, and 1,2,4-triazoles—and details the mechanistic causality behind these transformations. Furthermore, it outlines the pharmacological utility of these derivatives in targeting fungal sphingolipid synthesis and allosterically inhibiting the EYA2 tyrosine phosphatase in lung cancer models.

Chemical Profile & Reactivity Dynamics

The structural architecture of 3-fluorobenzohydrazide dictates its synthetic utility. The highly electronegative fluorine atom at the meta position of the aromatic ring significantly alters the molecule's physicochemical profile. Fluorine substitution enhances lipophilicity, improves metabolic stability by blocking cytochrome P450-mediated oxidation, and modulates the pKa of the adjacent functional groups.

The terminal primary amine (-NH₂) of the hydrazide acts as a potent alpha-effect nucleophile. It readily participates in condensation reactions with electrophilic carbonyls and undergoes dehydrative cyclization to yield rigid, planar heterocycles that fit precisely into target enzyme active sites.

Principal Synthetic Trajectories

Condensation to Acylhydrazones (Schiff Bases)

The condensation of 3-fluorobenzohydrazide with aldehydes or ketones yields N-acylhydrazones 1. This reaction is typically acid-catalyzed, driving the equilibrium forward by protonating the carbonyl oxygen to increase its electrophilicity. The resulting N-acylhydrazone moiety (-CO-NH-N=CH-) acts as a privileged pharmacophore, offering multiple hydrogen-bonding sites (NH donor, C=O/N= acceptors) crucial for target binding.

Cyclodehydration to 1,3,4-Oxadiazoles

1,3,4-Oxadiazoles are synthesized via the ring-closure reaction of 3-fluorobenzohydrazide with aromatic acids. Utilizing phosphorus oxychloride (POCl₃) under microwave irradiation provides a highly efficient route 2. POCl₃ acts dually as a chlorinating agent (forming an acid chloride in situ) and a dehydrating agent. Alternatively, intramolecular oxidative annulation of pre-formed hydrazones using iodine and potassium carbonate in DMSO yields unsymmetric 1,3,4-oxadiazoles 3.

Annulation to 1,2,4-Triazoles

The synthesis of 1,2,4-triazole-3-thiones involves reacting 3-fluorobenzohydrazide with phenyl isothiocyanate, followed by base-catalyzed cyclization. The resulting thiol-thione tautomers can be further functionalized via Mannich reactions to yield novel antimicrobial agents 4.

Reaction map of 3-fluorobenzohydrazide into key heterocyclic scaffolds.

Pharmacological Applications & Target Pathways

Allosteric Inhibition of EYA2 Tyrosine Phosphatase in Lung Cancer

Derivatives of 3-fluorobenzohydrazide, specifically (E)-3-fluoro-N'-((5-(pyrimidin-2-ylthio)furan-2-yl)methylene)benzohydrazide (NCGC00249987), have been identified as potent allosteric inhibitors of the EYA2 tyrosine phosphatase 5. EYA2 is overexpressed in lung adenocarcinoma and promotes tumor progression by dephosphorylating Tyr-142 on H2AX. This shifts the cellular response from apoptosis to DNA repair, ensuring cancer cell survival. By allosterically inhibiting EYA2, the acylhydrazone derivative restores the apoptotic pathway.

Mechanism of EYA2 allosteric inhibition by 3-fluorobenzohydrazide derivatives.

Disruption of Fungal Sphingolipid Synthesis

Aromatic acylhydrazones synthesized from 3-fluorobenzohydrazide and substituted salicylaldehydes exhibit profound antifungal activity. Structure-activity relationship (SAR) studies reveal that the NH and CH groups of the acylhydrazone linkage are essential for activity, as converting them to rigid oxadiazole mimics abolishes efficacy. These compounds target fungal sphingolipid synthesis, showing high selectivity indices and potent in vivo efficacy against Aspergillus fumigatus and Cryptococcus neoformans1.

Self-Validating Experimental Protocols

Protocol A: Microwave-Assisted Synthesis of 2-(3-Fluorophenyl)-5-(substituted phenyl)-1,3,4-oxadiazole

Causality Focus: Microwave irradiation is utilized to bypass the lengthy reaction times of conventional thermal heating (reducing hours to minutes). Alumina serves as a microwave-transparent solid support that prevents localized superheating, while POCl₃ drives the dehydrative cyclization.

• Preparation: In a microwave-safe vessel, combine 3-fluorobenzohydrazide (0.01 mol) and the substituted benzoic acid (0.01 mol).

• Activation: Add alumina (1.50 g) and phosphorus oxychloride (POCl₃, 5 mL) to the mixture.

• Irradiation: Subject the mixture to microwave irradiation (e.g., Roto Synth, Milestone-USA) at 300 W and 130°C for 8 to 12 minutes.

• Quenching & Neutralization: Cool the reaction vessel to room temperature. Carefully pour the contents over crushed ice. Neutralize the acidic medium with saturated aqueous NaHCO₃ until effervescence ceases (pH ~7). Validation Step: Proper neutralization ensures the precipitation of the free oxadiazole base rather than a water-soluble hydrochloride salt.

• Isolation: Filter the resulting solid, wash thoroughly with distilled water, and dry.

• Purification & Validation: Recrystallize from ethanol. Confirm structural integrity via FTIR (validation marker: absence of amide C=O at 1650 cm⁻¹, presence of C=N at 1620–1540 cm⁻¹) and melting point analysis.

Protocol B: Synthesis of EYA2 Inhibitor (NCGC00249987)

Causality Focus: Anhydrous conditions are critical to prevent the thermodynamic hydrolysis of the newly formed azomethine (imine) bond.

• Reaction Setup: Dissolve 5-(pyrimidin-2-ylthio)furan-2-carbaldehyde (1.0 equiv., 0.727 mmol) and 3-fluorobenzohydrazide (1.0 equiv., 0.727 mmol) in anhydrous ethanol (0.1 M, 7.3 mL).

• Condensation: Stir the solution under a nitrogen atmosphere at 90°C for 18 hours. Validation Step: The nitrogen atmosphere prevents oxidative degradation of the thioether linkage during prolonged heating.

• Isolation: Upon completion (monitored via TLC to confirm the disappearance of the starting hydrazide), cool the suspension. Filter the resulting precipitate.

• Purification: Wash the residue with cold methanol to remove unreacted starting materials.

• Validation: Analyze via LCMS (target >95% purity) and ¹H NMR (DMSO-d6). The presence of a singlet at δ 11.96 ppm confirms the hydrazone NH, and a singlet at δ 8.32 ppm confirms the azomethine CH.

Quantitative Data Summaries

Table 1: Antifungal Activity and Yields of 3-Fluorobenzohydrazide-Derived 1,3,4-Oxadiazoles

Compound ID	Substitution (R-Group)	Yield (%)	Melting Point (°C)	MIC vs. Candida albicans (µg/mL)
A3	4-Chlorophenyl	69	180–182	15.62
A8	3,5-Dinitrophenyl	66	204–206	125.00
A10	3-Fluorophenyl	82	106–108	15.62

(Note: Data reflects microwave-assisted synthesis utilizing POCl₃ and alumina)

Table 2: Pharmacological Profile of EYA2 Phosphatase Inhibitors

Compound	Substrate Aldehyde	Target Enzyme	Mechanism of Action	Purity (LCMS)
MLS000544460	5-(pyridin-2-ylthio)furan-2-carbaldehyde	EYA2 ED	Selective Allosteric Inhibition	>95.3%

| NCGC00249987 | 5-(pyrimidin-2-ylthio)furan-2-carbaldehyde | EYA2 FL | Selective Allosteric Inhibition | >95.0% |

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The Enduring Significance of the Triazole Scaffold

An In-depth Technical Guide on the Core Role of Carbon Disulfide in Triazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the pivotal role of carbon disulfide (CS₂) in the synthesis of triazole compounds, a cornerstone of modern medicinal chemistry. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and present quantitative data to offer a field-proven perspective for researchers and drug development professionals.

Triazoles, five-membered heterocyclic rings containing three nitrogen atoms, exist as two constitutional isomers: 1,2,3-triazoles and 1,2,4-triazoles.[1] Of these, the 1,2,4-triazole nucleus is a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of pharmacological activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties.[2][3] The metabolic stability and unique molecular interaction capabilities of the 1,2,4-triazole ring have made it a focal point for the design and synthesis of novel drug candidates.[2]

Carbon Disulfide: A Versatile Reagent in 1,2,4-Triazole Synthesis

Carbon disulfide serves as a crucial C1 synthon in several reliable methods for constructing the 1,2,4-triazole ring. Its primary role is in the formation of key intermediates that readily undergo cyclization to yield the desired triazole core, particularly 1,2,4-triazole-3-thiones.

The Dominant Pathway: Synthesis of 4-Amino-5-Substituted-1,2,4-Triazole-3-thiones

A widely employed and robust method for the synthesis of 5-substituted-4-amino-1,2,4-triazole-3-thiones involves the reaction of acid hydrazides with carbon disulfide in a basic medium, followed by cyclization with hydrazine hydrate.[4][5]

Mechanistic Insights

The reaction proceeds through a two-step sequence:

• Formation of a Dithiocarbazate Salt: The initial step involves the nucleophilic addition of the terminal nitrogen of an acid hydrazide to the electrophilic carbon of carbon disulfide in the presence of a base, typically potassium hydroxide in an alcoholic solvent. This results in the formation of a stable potassium dithiocarbazinate salt.[4][6]

• Cyclization with Hydrazine Hydrate: The potassium dithiocarbazinate intermediate is then treated with hydrazine hydrate. An intramolecular cyclization occurs with the elimination of potassium sulfide and water to afford the 4-amino-5-substituted-4H-1,2,4-triazole-3-thione.[7][8]

Visualizing the Mechanism

Caption: General reaction scheme for the synthesis of 1,2,4-triazole-3-thiones.

Detailed Experimental Protocol: Synthesis of 4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione

This protocol is adapted from established methodologies.[6]

Materials:

• Furan-2-carboxylic acid hydrazide

• Carbon disulfide

• Potassium hydroxide

• Absolute ethanol

• Hydrazine hydrate

• Distilled water

• Dilute hydrochloric acid

Procedure:

• Preparation of Potassium 3-(2-furoyl)dithiocarbazate:

  • Dissolve furan-2-carboxylic acid hydrazide (0.01 mol) in absolute ethanol (30 mL).

  • To this solution, add potassium hydroxide (0.01 mol) dissolved in a minimal amount of water, followed by the dropwise addition of carbon disulfide (0.01 mol) while stirring in an ice bath.

  • Continue stirring the mixture at room temperature for 12-16 hours.

  • Collect the precipitated potassium dithiocarbazate salt by filtration, wash with cold ether, and dry under vacuum.

• Synthesis of 4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione:

  • Suspend the dried potassium 3-(2-furoyl)dithiocarbazate (0.01 mol) in water.

  • Add hydrazine hydrate (0.02 mol) to the suspension.

  • Reflux the reaction mixture for 4-6 hours, monitoring for the cessation of hydrogen sulfide evolution (can be tested with lead acetate paper).

  • Cool the reaction mixture to room temperature and dilute with cold water.

  • Acidify the solution with dilute hydrochloric acid to precipitate the crude product.

  • Filter the solid, wash thoroughly with cold water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione.

Trustworthiness and Self-Validation:

The identity and purity of the synthesized compounds should be rigorously confirmed using a combination of spectroscopic techniques:

• FT-IR (Fourier-Transform Infrared Spectroscopy): Look for characteristic absorption bands for N-H, C=N, C=S, and the furan ring.

• ¹H NMR (Proton Nuclear Magnetic Resonance): Confirm the presence of protons corresponding to the amino group, the furan ring, and the triazole ring.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Verify the carbon skeleton of the molecule.

• Mass Spectrometry: Determine the molecular weight of the compound.

Quantitative Data Summary

Starting Acid Hydrazide	Product	Yield (%)	Reference
Furan-2-carboxylic acid hydrazide	4-Amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione	62-79	[6]
Phenylacetic acid hydrazide	4-Amino-5-benzyl-4H-1,2,4-triazole-3-thione	62-79	[6]
Isonicotinic acid hydrazide	4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thione	High	[5][9]
Substituted benzoic acid hydrazides	Various 4-amino-5-aryl-4H-1,2,4-triazole-3-thiones	51-75	[10]

An Alternative Route: Thiocarbohydrazide as a Versatile Intermediate

Carbon disulfide is also the foundational reagent for the synthesis of thiocarbohydrazide, a versatile building block for various heterocyclic systems, including 1,2,4-triazoles.

Synthesis of Thiocarbohydrazide

Thiocarbohydrazide is prepared by the reaction of carbon disulfide with an excess of hydrazine hydrate.[11][12] The reaction proceeds via the formation of a hydrazinium dithiocarbazinate intermediate, which upon heating in the presence of excess hydrazine, eliminates hydrogen sulfide to yield thiocarbohydrazide.[12]

Visualizing the Synthesis of Thiocarbohydrazide and its Application

Caption: Synthesis of thiocarbohydrazide and its use in triazole synthesis.

Application in Triazole Synthesis

Conclusion

Carbon disulfide stands out as an indispensable and versatile reagent in the synthetic chemist's toolkit for the construction of the medicinally vital 1,2,4-triazole scaffold. Its ability to readily form reactive intermediates like dithiocarbazates and to serve as the precursor for thiocarbohydrazide provides reliable and high-yielding pathways to a diverse range of 1,2,4-triazole-3-thiones. The methodologies described herein are robust, well-established, and offer a solid foundation for both academic research and industrial drug development endeavors.

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The Ascendant Role of Fluorinated Triazoles in Modern Drug Discovery: A Technical Guide to Their Biological Activities

Abstract

The strategic incorporation of fluorine into pharmacologically active scaffolds represents a cornerstone of modern medicinal chemistry. This guide provides an in-depth technical exploration of fluorinated triazoles, a class of heterocyclic compounds that has garnered significant attention for its diverse and potent biological activities. We will dissect the fundamental principles underpinning the enhanced pharmacological profiles of these molecules, delving into their mechanisms of action and structure-activity relationships across a spectrum of therapeutic areas, including oncology, infectious diseases, and virology. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical insights and practical, field-proven experimental methodologies.

Introduction: The Synergistic Power of Fluorine and the Triazole Scaffold

The prevalence of fluorine in pharmaceuticals has surged dramatically, with approximately 20-30% of all drugs now containing this unique halogen.[1][2] This is no coincidence. The introduction of fluorine can profoundly alter a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[3][4] When combined with the triazole ring, a five-membered heterocycle with three nitrogen atoms, the resulting fluorinated triazoles often exhibit significantly enhanced biological activities compared to their non-fluorinated counterparts.[1][2][5] The triazole moiety itself is a versatile pharmacophore, capable of engaging in hydrogen bonding and acting as a stable linker, contributing to the overall efficacy and drug-like properties of the molecule.[6][7]

This guide will systematically explore the major biological activities of fluorinated triazoles, providing a comprehensive overview for researchers seeking to leverage these privileged structures in their drug discovery programs.

Anticancer Activity of Fluorinated Triazoles

Fluorinated triazoles have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a wide range of cancer cell lines.[1][5] Their mechanisms of action are diverse and often involve the inhibition of critical enzymes or the disruption of essential cellular processes.

Mechanism of Action

The anticancer effects of fluorinated triazoles are mediated through various mechanisms, including:

• Enzyme Inhibition: Many fluorinated triazoles act as inhibitors of key enzymes involved in cancer cell proliferation and survival, such as thymidylate synthase, aromatase, and various kinases like Vascular Endothelial Growth Factor Receptor (VEGFR).[8]

• Induction of Apoptosis: Several fluorinated triazole derivatives have been shown to induce programmed cell death (apoptosis) in cancer cells by modulating the expression of pro-apoptotic and anti-apoptotic proteins.[6]

• Cell Cycle Arrest: These compounds can also halt the progression of the cell cycle, typically at the G2/M phase, preventing cancer cells from dividing and proliferating.[1]

Structure-Activity Relationship (SAR)

The anticancer potency of fluorinated triazoles is highly dependent on their chemical structure. Key SAR insights include:

• Position of Fluorine: The location of the fluorine atom on the aromatic rings significantly influences cytotoxicity. For instance, para-substitution of a trifluoromethyl group has been shown to be particularly effective in certain series.[1]

• Nature of Substituents: The type and position of other substituents on the triazole ring and its appended moieties play a crucial role. The presence of bulky groups can introduce steric hindrance, which can be a critical factor in their antiproliferative activity.[1]

• Linker and Hybrid Molecules: The combination of the fluorinated triazole scaffold with other pharmacophores, such as quinoline, indole, or pyridine, can lead to hybrid molecules with enhanced anticancer activity.[9]

Quantitative Data: In Vitro Anticancer Activity

The following table summarizes the in vitro anticancer activity of representative fluorinated triazoles against various cancer cell lines.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Fluorinated 1,2,3-triazole hybrid 37	MGC-803 (Gastric)	1.62 - 20.84	[1]
MCF-7 (Breast)
PC-3 (Prostate)
EC-109 (Esophageal)
Fluorinated 1,2,3-triazole hybrid 38	MGC-803 (Gastric)	0.76 - 13.55	[1]
MCF-7 (Breast)
PC-3 (Prostate)
EC-109 (Esophageal)
Imidazopyridine-linked-triazole 72-74	A549 (Lung)	0.51 - 47.94	[1]
DU-145 (Prostate)
HCT-116 (Colon)
MDA-MB 231 (Breast)
Fluorinated 1,2,3-triazole derivatives 79 & 80	MCF-7 (Breast)	11.18 ± 1.01 - 33.15 ± 2.14	[1]
HeLa (Cervical)
Celastrol derivative 12	AGS (Gastric)	0.97	[10]
Phosphonate 1,2,3-triazole derivative 8	HT-1080 (Fibrosarcoma)	15.13	[11]
A-549 (Lung)	21.25	[11]
MCF-7 (Breast)	18.06	[11]
MDA-MB-231 (Breast)	16.32	[11]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and cytotoxicity.

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[12][13][14]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours in a CO₂ incubator at 37°C.[15]

• Compound Treatment: Treat the cells with various concentrations of the fluorinated triazole compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[15]

• Formazan Solubilization: Carefully remove the medium and add 150-200 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[12][15]

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 550-590 nm using a microplate reader.[15][16]

• Data Analysis: Calculate the percentage of cell viability compared to untreated control cells and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow of the MTT assay for determining the cytotoxicity of fluorinated triazoles.

Antifungal Activity of Fluorinated Triazoles

Triazole-based compounds are a well-established class of antifungal agents, and the incorporation of fluorine often enhances their potency and spectrum of activity.

Mechanism of Action

The primary mechanism of action for triazole antifungals is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[7] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[7] Inhibition of CYP51 leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterols, which disrupts the integrity and function of the fungal cell membrane, ultimately inhibiting fungal growth.[7]

Caption: Mechanism of action of fluorinated triazole antifungal agents.

Structure-Activity Relationship (SAR)

• Triazole Ring: The N4 of the 1,2,4-triazole ring is essential for coordinating with the heme iron atom in the active site of CYP51.

• Difluorophenyl Group: The presence of a 2,4-difluorophenyl group is a common feature in many potent triazole antifungals and is crucial for binding to the enzyme.

• Side Chain: The nature of the side chain attached to the triazole ring influences the antifungal spectrum and pharmacokinetic properties.

Quantitative Data: In Vitro Antifungal Activity

Compound	Fungal Strain	MIC (µg/mL)	Reference
Fluorinated 1,2,4-triazole analogs 126-131	Gram-positive strains	7.82 - 31.25
Meta trifluoromethyl derivative 15a	Gram-positive strains	7.82 - 15.63	[3]
Para trifluoromethyl derivative 16b	Gram-positive strains	3.91 - 15.63	[3]

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

Principle: The broth microdilution method determines the minimum inhibitory concentration (MIC), which is the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the fungal strain (e.g., Candida albicans) in a suitable broth medium, adjusted to a 0.5 McFarland standard.

• Serial Dilution: Perform serial two-fold dilutions of the fluorinated triazole compound in a 96-well microtiter plate containing the broth medium.

• Inoculation: Add the standardized fungal inoculum to each well. Include a growth control (no drug) and a sterility control (no inoculum).

• Incubation: Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth.

Antiviral Activity of Fluorinated Triazoles

Fluorinated triazoles have also demonstrated promising activity against a range of viruses, including human immunodeficiency virus (HIV), hepatitis B virus (HBV), and coronaviruses.[1]

Mechanism of Action

The antiviral mechanisms of fluorinated triazoles can vary depending on the virus and the specific compound. Some reported mechanisms include:

• Reverse Transcriptase Inhibition: Some fluorinated nucleoside-linked 1,2,3-triazoles act as nucleoside reverse transcriptase inhibitors (NRTIs), preventing the replication of retroviruses like HIV.[1]

• Inhibition of Viral Replication: Other derivatives have been shown to inhibit the replication of viruses like HBV in a dose- and time-dependent manner.[1]

• Inhibition of Viral Entry/Fusion: Certain compounds may interfere with the initial stages of viral infection by blocking the virus from entering host cells.

Structure-Activity Relationship (SAR)

• Nucleoside Analogs: For anti-HIV activity, the presence of a fluorinated β-D-nucleoside linked to the triazole ring is often crucial.

• Aryl Substituents: The nature and substitution pattern of aryl groups attached to the triazole core can significantly impact antiviral potency.

Quantitative Data: In Vitro Antiviral Activity

Compound	Virus	EC50 (µM)	Reference
Fluorinated β-D-nucleoside-linked 1,2,3-triazole 163	HIV-1	0.09	[1]
Fused 1,2,3-triazole analog 166	Coronavirus (229E)	8.95	[1]

Experimental Protocol: Plaque Reduction Assay

Principle: The plaque reduction assay is a standard method to determine the antiviral activity of a compound by measuring the reduction in the number of viral plaques formed in a cell monolayer.

Step-by-Step Methodology:

• Cell Seeding: Seed a monolayer of susceptible host cells in a multi-well plate.

• Virus and Compound Incubation: Pre-incubate a known amount of virus with serial dilutions of the fluorinated triazole compound.

• Infection: Infect the cell monolayer with the virus-compound mixture.

• Overlay: After an adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing methylcellulose) to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for several days to allow for plaque formation.

• Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

• Data Analysis: Calculate the percentage of plaque reduction compared to the virus control and determine the EC₅₀ value (the concentration of the compound that reduces the number of plaques by 50%).

Antibacterial Activity of Fluorinated Triazoles

The emergence of antibiotic-resistant bacteria necessitates the development of new antibacterial agents. Fluorinated triazoles have shown potential in this area, exhibiting activity against both Gram-positive and Gram-negative bacteria.[1]

Mechanism of Action

The precise mechanisms of action for many antibacterial fluorinated triazoles are still under investigation. However, potential targets include essential bacterial enzymes and cellular processes.

Structure-Activity Relationship (SAR)

• Hybrid Molecules: Linking the fluorinated triazole scaffold to other antibacterial pharmacophores, such as benzimidazoles, can lead to compounds with enhanced activity.

• Substitution Patterns: The position and nature of substituents on the triazole and associated rings are critical for antibacterial potency. For example, certain fluorinated chalcone-1,2,3-triazole conjugates have shown good activity.

Quantitative Data: In Vitro Antibacterial Activity

Compound	Bacterial Strain	Zone of Inhibition (mm)	MIC (µg/mL)	Reference
Fluorinated 1,2,3-triazole 121	Gram-positive & Gram-negative	15.63 - 16.45	[1]
Trifluoromethyl derivatives 15a, 15b, 16b	Staphylococcus aureus	7.82 - 31.25	[3]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

Principle: Similar to the antifungal MIC assay, this method determines the lowest concentration of an antibacterial agent that inhibits the visible growth of bacteria.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized bacterial suspension in a suitable broth (e.g., Mueller-Hinton Broth) to a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilution: Perform serial two-fold dilutions of the fluorinated triazole compound in a 96-well microtiter plate containing the broth.

• Inoculation: Add the standardized bacterial inoculum to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is read as the lowest concentration of the compound that completely inhibits bacterial growth, as observed by the absence of turbidity.

Conclusion and Future Perspectives

Fluorinated triazoles represent a privileged class of compounds with a remarkable breadth of biological activities. Their enhanced pharmacological profiles, driven by the unique properties of fluorine and the versatility of the triazole scaffold, make them highly attractive candidates for drug discovery and development. The continued exploration of their structure-activity relationships and mechanisms of action will undoubtedly lead to the identification of novel and more potent therapeutic agents for a wide range of diseases. Future research should focus on optimizing the pharmacokinetic and toxicological properties of these promising molecules to facilitate their translation into the clinic.

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Structural Dynamics and Tautomeric Profiling of 4-Amino-5-Substituted-4H-1,2,4-Triazole-3-Thiols

Executive Summary

The 1,2,4-triazole scaffold is a privileged pharmacophore in medicinal chemistry, heavily utilized in the development of antimicrobial, antifungal, and anticancer therapeutics. Among its derivatives, 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols present a unique structural phenomenon: the thiol-thione tautomerism. While conventionally drawn as thiols (-SH) in 2D chemical literature, these molecules predominantly exist as thiones (=S) in both the solid state and polar solutions.

For drug development professionals, accurately characterizing this equilibrium is not merely an academic exercise; it defines the molecule's hydrogen-bonding capacity, receptor binding affinity, and metabolic stability. This guide provides a comprehensive, self-validating framework for synthesizing these compounds, computationally predicting their tautomeric behavior, and empirically validating their structures using advanced spectroscopy.

Mechanistic Drivers of Thiol-Thione Tautomerism

The tautomeric equilibrium of 1,2,4-triazole-3-thiols involves the intramolecular migration of a proton between the exocyclic sulfur atom and an endocyclic nitrogen atom (typically N2 or N4)[1].

The direction of this equilibrium is dictated by two primary factors:

• Thermodynamic Stability: The thione form benefits from enhanced resonance stabilization across the triazole ring. X-ray crystallographic studies consistently reveal a C-S bond length of ~1.66–1.68 Å, which is characteristic of a double bond (C=S), rather than the ~1.74 Å expected for a single C-S bond[2].

• Solvent Polarity and Hydrogen Bonding: In polar solvents or physiological media, the thione form is heavily favored. The highly polarized N-H and C=S bonds serve as superior hydrogen-bond donors and acceptors, respectively, allowing the solvent to stabilize the thione tautomer[3].

Thermodynamic and environmental drivers of the thiol-thione tautomeric equilibrium.

Quantitative Benchmarks for Tautomeric Discrimination

To establish a self-validating analytical system, empirical data must be cross-referenced against computational predictions. The table below summarizes the quantitative markers used to unequivocally differentiate the thiol and thione forms.

Table 1: Quantitative Benchmarks for Thiol-Thione Tautomeric Discrimination

Analytical Parameter	Thiol Tautomer (-SH)	Thione Tautomer (=S)	Method / Rationale
Relative Energy (ΔE)	+5.0 to +8.5 kcal/mol	0.0 kcal/mol (Global Min)	DFT (B3LYP/6-311++G**). Thione is thermodynamically favored[4].
C-S Bond Length	1.73 – 1.75 Å (Single)	1.66 – 1.68 Å (Double)	X-Ray Crystallography. Confirms double bond character in thione[2].
¹H NMR Chemical Shift	~13.0 – 13.5 ppm (S-H)	~13.5 – 14.0 ppm (N-H)	400 MHz in DMSO-d₆. Downfield shift due to N-H deshielding[5].
¹³C NMR Chemical Shift	~150 – 155 ppm (C-S)	~165 – 169 ppm (C=S)	100 MHz in DMSO-d₆. C=S carbon is highly deshielded[5].
IR Stretching Frequency	2500 – 2600 cm⁻¹ (νS-H)	1150 – 1200 cm⁻¹ (νC=S)	FT-IR (KBr pellet). Absence of S-H stretch confirms thione dominance[1].

Experimental Protocols

Synthesis of 4-Amino-5-Substituted-4H-1,2,4-Triazole-3-Thiols

This workflow relies on the sequential transformation of a carboxylic acid into a potassium dithiocarbazate intermediate, followed by hydrazine-mediated cyclization[6].

Causality Note: Potassium hydroxide (KOH) is strictly utilized over Sodium hydroxide (NaOH) in Step 3. The potassium salt of the dithiocarbazate exhibits superior solubility in ethanol, preventing premature precipitation and ensuring a homogenous, complete reaction with hydrazine during the final cyclization[2][6].

Step-by-Step Methodology:

• Esterification: Reflux the starting 5-substituted carboxylic acid (0.1 mol) in absolute ethanol (100 mL) with a catalytic amount of concentrated H₂SO₄ for 8 hours. Monitor via TLC. Concentrate and extract to yield the ethyl ester.

• Hydrazide Formation: Dissolve the ester (0.08 mol) in ethanol (50 mL) and add hydrazine hydrate (80%, 0.12 mol) dropwise. Reflux for 4 hours. Cool to 0 °C to precipitate the acid hydrazide. Filter and wash with cold ethanol.

• Potassium Dithiocarbazate Synthesis: Dissolve the acid hydrazide (0.05 mol) in a solution of KOH (0.075 mol) in absolute ethanol (100 mL). Cool the system to 0–5 °C. Add carbon disulfide (CS₂, 0.075 mol) dropwise over 30 minutes. Critical: Strict temperature control prevents the formation of symmetrical thiourea byproducts. Stir at room temperature for 12 hours. The precipitated potassium dithiocarbazate is filtered and dried.

• Triazole Cyclization: Suspend the potassium salt (0.04 mol) in water (50 mL) and add hydrazine hydrate (80%, 0.08 mol). Reflux the mixture until the evolution of hydrogen sulfide (H₂S) gas ceases (typically 4–6 hours). Cool the solution and acidify with dilute HCl to pH 3-4. The target 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol precipitates as a white/pale yellow solid. Recrystallize from ethanol.

Step-by-step synthetic workflow and downstream analytical profiling.

Computational and Spectroscopic Tautomer Validation

To confirm the tautomeric state, empirical NMR data must be mapped against Density Functional Theory (DFT) calculations.

DFT Computational Protocol:

• Geometry Optimization: Construct 3D models of both the thiol and thione tautomers.

• Functional and Basis Set Selection: Optimize the geometries using the B3LYP functional paired with the 6-311++G(d,p) basis set [1][4].

  • Causality Note: The inclusion of diffuse functions (++) is non-negotiable. Sulfur is a highly polarizable, electron-rich atom; failing to account for its diffuse electron cloud will artificially skew the computed energy gap between the tautomers. Polarization functions (d,p) are required to accurately model the intramolecular hydrogen bonding and proton transfer transition states[4].

• GIAO NMR Prediction: Run a Gauge-Independent Atomic Orbital (GIAO) calculation on the optimized thione geometry to generate theoretical ¹H and ¹³C chemical shifts[3].

NMR Spectroscopic Protocol:

• Sample Preparation: Dissolve 15 mg of the synthesized triazole in 0.6 mL of DMSO-d₆ .

  • Causality Note: Non-polar solvents (like CDCl₃) fail to disrupt intermolecular hydrogen bonding, leading to broad, unresolvable peaks. DMSO-d₆ acts as a strong hydrogen-bond acceptor, locking the tautomeric exchange on the NMR timescale. This allows the distinct N-H thione proton to appear sharply[5][7].

• Acquisition: Acquire ¹H NMR at 400 MHz and ¹³C NMR at 100 MHz.

• Validation: Cross-reference the empirical N-H peak (~13.5–14.0 ppm) and C=S peak (~169 ppm) against the GIAO-DFT predicted shifts. A match confirms the thione structural assignment[3][5].

References

• Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol molecule. Spectrochim Acta A Mol Biomol Spectrosc / NIH.[Link]

• 4-Amino-3-phenyl-1H-1,2,4-triazole-5(4H)-thione. Acta Crystallographica / ResearchGate.[Link]

• Identifying and explaining the regioselectivity of alkylation of 1,2,4-triazole-3-thiones using NMR, GIAO and DFT methods. Journal of Molecular Structure / ResearchGate.[Link]

• 1H-1,2,4-triazole-5(4H). An-Najah National University.[Link]

• Synthesis and crystal structure analysis of 2-(4-methyl-2-biphenyl)-4-amino-1,2,4-triazole-3-thiol. Physics @ Manasagangotri.[Link]

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Thermodynamic and Kinetic Solubility Profiling of 4-Amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol: A Technical Guide for Preclinical Formulation

Executive Summary

The heterocyclic compound 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a highly versatile scaffold utilized extensively in the synthesis of Schiff bases, antimicrobial agents, and industrial corrosion inhibitors[1][2]. Despite its broad utility, researchers frequently encounter bottlenecks during isolation, purification, and biological assay formulation due to its complex solubility profile.

This whitepaper dissects the physicochemical drivers governing the solvation of this specific fluorinated triazole derivative. By moving beyond empirical trial-and-error, we establish a rational, thermodynamically grounded framework for solvent selection and detail self-validating protocols for solubility screening and salt formation.

Physicochemical Drivers of Solvation

To engineer a successful formulation or reaction environment, one must first understand the molecular forces resisting dissolution. The solubility of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is dictated by three competing structural features:

• Thiol-Thione Tautomerism: In both the solid state and solution, the molecule exists in a dynamic equilibrium between the thiol (-SH) and thione (=S) forms[1]. The thione tautomer exhibits a strong dipole moment, which heavily favors solvation in polar aprotic environments.

• Crystal Lattice Energy via Hydrogen Bonding: The N4-amino group acts as a potent hydrogen bond donor, while the triazole ring nitrogens act as acceptors. This dense intermolecular H-bond network results in high crystal lattice stability (evidenced by melting points typically exceeding 200°C), making dissolution in non-polar solvents thermodynamically unfavorable[3].

• The 3-Fluorophenyl Inductive Effect: The highly electronegative fluorine atom withdraws electron density from the aromatic system and the attached triazole core. This inductive effect slightly lowers the pKa of the thiol/thione proton compared to unsubstituted analogs, facilitating easier deprotonation and salt formation in mildly alkaline aqueous media[4].

Caption: Tautomeric equilibrium of 1,2,4-triazole-3-thiols and corresponding solvent interaction pathways.

Empirical Solubility Matrix

Based on the thermodynamic principles outlined above and consolidated spectroscopic data[5][6], the quantitative and qualitative solubility of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol can be categorized into four distinct solvent classes.

Solvent Class	Specific Solvents	Solubility Grade	Mechanistic Rationale
Polar Aprotic	DMSO, DMF	Excellent (>50 mg/mL)	Strong dipole-dipole interactions disrupt the triazole H-bond network. DMSO is the gold standard for preparing concentrated stock solutions for NMR or in vitro assays[5].
Polar Protic	Ethanol, Methanol, Isopropanol	Moderate to High (Temperature Dependent)	Soluble at reflux, but poorly soluble at room temperature. This steep temperature-solubility gradient makes short-chain alcohols ideal for recrystallization[1][3].
Aqueous (Alkaline)	0.1M NaOH, KOH, pH > 8 Buffers	Excellent (via Salt Formation)	The acidic thiol proton (pKa ~7-8) is deprotonated, yielding a highly water-soluble thiolate/dithiocarbazinate salt[4][7].
Aqueous (Neutral/Acidic) & Non-Polar	Water (pH < 6), Hexane, Diethyl Ether	Insoluble (<0.1 mg/mL)	High lattice energy prevents dissolution. Diethyl ether and cold water are frequently used as anti-solvents to wash precipitates during synthesis[1].

Self-Validating Experimental Workflows

To ensure data integrity during preclinical development, application scientists must rely on protocols that inherently verify their own accuracy. Below are two critical workflows for handling this compound.

Workflow A: Thermodynamic Solubility Profiling (Shake-Flask Method)

Kinetic solubility assays (e.g., solvent shifting by spiking DMSO stocks into water) often result in supersaturation, yielding artificially inflated solubility values. For accurate pre-formulation data, a rigorous thermodynamic approach is required.

Step-by-Step Methodology:

• Solid Dispensing: Add an excess of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol (e.g., 10 mg) to a glass vial containing 1 mL of the target buffered solvent. Causality: Glass is used to prevent the lipophilic fluorophenyl group from adsorbing to plastic surfaces.

• Isothermal Equilibration: Seal the vial and incubate on an orbital shaker at 300 rpm and 25°C for 48 hours. Causality: The stable crystal lattice of triazoles dictates slow dissolution kinetics; 48 hours ensures true thermodynamic equilibrium is reached.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 x g for 15 minutes. Causality: Centrifugation is preferred over syringe filtration, as active pharmaceutical ingredients (APIs) with fluorinated aromatics often bind non-specifically to standard PTFE or nylon filter membranes, skewing quantitative results.

• Supernatant Extraction & Dilution: Carefully extract an aliquot of the clear supernatant and immediately dilute it 1:10 in the HPLC mobile phase.

• Quantification: Analyze via HPLC-UV (typically at λ = 254 nm) against a pre-established calibration curve.

• Self-Validation (QC Step): Measure the pH of the remaining supernatant. Why? The dissolution of the weakly acidic triazole-thiol can lower the pH of unbuffered or weakly buffered media, artificially suppressing its own solubility. If the final pH deviates by >0.1 units from the initial buffer, the data is rejected, and the assay is repeated with a higher-capacity buffer.

Caption: Self-validating shake-flask workflow for determining thermodynamic solubility.

Workflow B: Alkaline Salt Formation for Aqueous Assays

When biological assays require strictly aqueous environments without the cytotoxicity associated with DMSO, converting the compound to a potassium salt is the optimal strategy[4].

Step-by-Step Methodology:

• Dissolution: Suspend 10 mmol of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol in 20 mL of absolute ethanol.

• Base Addition: Slowly add an equimolar amount (10 mmol) of ethanolic Potassium Hydroxide (KOH) dropwise under continuous magnetic stirring at 0–5°C (ice bath). Causality: Temperature control prevents unwanted side reactions or oxidation of the thiol to a disulfide.

• Precipitation: Stir for 2 hours. The potassium salt of the triazole will precipitate out of the ethanolic solution as a fine white/yellowish powder.

• Isolation: Filter the precipitate under vacuum, wash with cold diethyl ether to remove unreacted starting material, and dry under vacuum.

• Self-Validation (QC Step): Dissolve a small sample of the isolated salt in D₂O and perform ¹H NMR spectroscopy. The complete disappearance of the highly deshielded -SH/-NH proton signal (typically observed around 13.0–14.0 ppm in DMSO-d₆) confirms 100% conversion to the thiolate salt[5].

Conclusion

Mastering the solubility of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol requires exploiting its tautomeric nature and acidic thiol proton. By utilizing polar aprotic solvents for stock solutions, hot alcohols for purification, and controlled alkaline environments for aqueous formulation, researchers can overcome the thermodynamic barriers imposed by its rigid, hydrogen-bonded crystal lattice. Adhering to self-validating analytical workflows ensures that downstream biological and material science data remain robust and reproducible.

References

• Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione Source: MDPI URL:[Link]

• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-microbial agents Source: Ginekologia i Położnictwo URL:[Link]

• synthesis and properties of 1,2,4-triazole-3-thiol derivatives with a thiadiazole moiety Source: Zaporizhzhia State Medical University (ZSMU) URL:[Link]

• Absorption of Free Radicals of New S-Derivatives (1,2,4-Triazole-3(2H)-yl)methyl)thiopyrimidines Source: MDPI URL:[Link]

• (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives Source: ResearchGate URL:[Link]

• Synthesis and Antibacterial Activity of some 5,5'-(1,4-phenylene)-bis-1,3,4-Oxadiazole and bis-1,2,4-Triazole Derivatives Source: SciELO URL:[Link]

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Protocols & Analytical Methods

protocol for the synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

An Application Note for the Synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Authored by: A Senior Application Scientist

Introduction

The 1,2,4-triazole nucleus is a significant scaffold in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties[1][2][3][4]. The incorporation of a thiol group and an amino group at the 3 and 4 positions, respectively, along with a substituted phenyl ring at the 5-position, can further enhance the biological potential of these molecules. This application note provides a detailed , a novel compound with potential applications in drug discovery and development. The fluorophenyl moiety is of particular interest as fluorine substitution can modulate physicochemical properties such as lipophilicity and metabolic stability.

Two primary synthetic routes for the preparation of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols will be discussed: a multi-step synthesis commencing with the corresponding benzohydrazide and a more direct one-pot synthesis from the carboxylic acid.

Synthetic Strategies and Rationale

The synthesis of the target compound can be approached through two well-established methods.

Method A: Multi-step Synthesis via Potassium Dithiocarbazinate Salt

This is a robust and widely employed method for the synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols[5][6]. The key steps involve:

• Preparation of 3-Fluorobenzohydrazide: The starting carboxylic acid is first converted to its corresponding hydrazide.

• Formation of Potassium Dithiocarbazinate: The hydrazide is then reacted with carbon disulfide in the presence of potassium hydroxide to yield a stable potassium dithiocarbazinate salt intermediate.

• Cyclization with Hydrazine Hydrate: The salt is subsequently cyclized by refluxing with hydrazine hydrate to afford the desired 1,2,4-triazole-3-thiol[5].

This method is favored for its generally high yields and the relative ease of purification of the intermediates.

Method B: One-Pot Synthesis from Carboxylic Acid and Thiocarbohydrazide

This approach offers a more direct route by reacting the carboxylic acid directly with thiocarbohydrazide[3][4]. The reaction is typically carried out by fusing the reactants at high temperatures or by refluxing in a high-boiling solvent. While this method is more atom-economical, it may require more stringent purification of the final product.

Visualizing the Synthetic Workflow

The following diagram illustrates the key steps in the multi-step synthesis (Method A).

Caption: Synthetic workflow for Method A.

Materials and Methods

Reagents and Solvents

Reagent/Solvent	Grade	Supplier
3-Fluorobenzoic Acid	Reagent	Sigma-Aldrich
Thiocarbohydrazide	Reagent	Sigma-Aldrich
Hydrazine Hydrate (99%)	Reagent	Sigma-Aldrich
Carbon Disulfide	ACS	Fisher Scientific
Potassium Hydroxide	ACS	Fisher Scientific
Ethanol (Absolute)	ACS	Fisher Scientific
Diethyl Ether	ACS	Fisher Scientific
Hydrochloric Acid (conc.)	ACS	Fisher Scientific
Sulfuric Acid (conc.)	ACS	Fisher Scientific

Equipment

• Round-bottom flasks (100 mL, 250 mL)

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter flasks

• Beakers and graduated cylinders

• Melting point apparatus

• TLC plates (silica gel 60 F254)

• Rotary evaporator

Experimental Protocols

Method A: Multi-step Synthesis

Step 1: Synthesis of 3-Fluorobenzohydrazide

• To a solution of 3-fluorobenzoic acid (0.1 mol) in absolute ethanol (100 mL), add concentrated sulfuric acid (2 mL) dropwise.

• Reflux the mixture for 6-8 hours. The progress of the reaction can be monitored by TLC.

• After completion, cool the reaction mixture and remove the excess ethanol using a rotary evaporator.

• To the resulting ester, add hydrazine hydrate (0.3 mol) and reflux for 15 minutes.

• Cool the reaction mixture in an ice bath. The precipitated solid is filtered, washed with cold water, and recrystallized from ethanol to yield pure 3-fluorobenzohydrazide.

Step 2: Synthesis of Potassium 3-(3-fluorobenzoyl)dithiocarbazinate

• In a 250 mL round-bottom flask, dissolve 3-fluorobenzohydrazide (0.1 mol) and potassium hydroxide (0.15 mol) in absolute ethanol (100 mL).

• Cool the solution in an ice bath and add carbon disulfide (0.15 mol) dropwise with constant stirring over 30 minutes.

• Continue stirring the mixture at room temperature for 12-16 hours.

• The precipitated potassium dithiocarbazinate derivative is filtered, washed with cold diethyl ether, and dried. This salt is used in the next step without further purification[5].

Step 3: Synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• To a suspension of the potassium salt (0.1 mol) from the previous step in water (50 mL), add hydrazine hydrate (0.2 mol).

• Reflux the mixture for 4-6 hours, during which the color of the solution may change and hydrogen sulfide gas may evolve.

• Cool the reaction mixture to room temperature and dilute with cold water (100 mL).

• Acidify the solution with concentrated hydrochloric acid to a pH of 5-6.

• The precipitated solid is filtered, washed thoroughly with cold water, and dried.

• Recrystallize the crude product from ethanol to obtain pure 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol[6].

Method B: One-Pot Synthesis

• In a 100 mL round-bottom flask, thoroughly mix 3-fluorobenzoic acid (0.1 mol) and thiocarbohydrazide (0.1 mol).

• Heat the mixture in an oil bath at a temperature of 150-160 °C for 2 hours.

• Cool the reaction mass to room temperature.

• Treat the solid mass with a 10% sodium carbonate solution to remove unreacted acid.

• Filter the solid, wash with water, and dry.

• Recrystallize the crude product from ethanol to yield the desired compound[4].

Characterization

The structure of the synthesized compound should be confirmed using standard spectroscopic techniques:

• ¹H-NMR: Expect signals for the aromatic protons, the amino protons, and the thiol proton. The amino protons typically appear as a broad singlet, and the thiol proton as a singlet at a downfield chemical shift.

• ¹³C-NMR: Signals corresponding to the aromatic carbons and the triazole ring carbons should be observed.

• FT-IR (KBr, cm⁻¹): Look for characteristic absorption bands for N-H stretching (amino group), S-H stretching (thiol group), C=N stretching (triazole ring), and C-S stretching.

• Mass Spectrometry: To confirm the molecular weight of the synthesized compound.

Safety Precautions

• Hydrazine Hydrate: Highly toxic, corrosive, and a suspected carcinogen. Handle only in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles[7].

• Carbon Disulfide: Highly flammable, volatile, and toxic. Work in a fume hood away from ignition sources. It can cause severe skin and eye irritation[8].

• Thiocarbohydrazide and its derivatives: Can be harmful if swallowed or inhaled. Avoid creating dust. Wear appropriate PPE[9][10].

• Acids and Bases: Concentrated acids (H₂SO₄, HCl) and bases (KOH) are corrosive. Handle with care, wearing appropriate PPE.

Always consult the Safety Data Sheets (SDS) for all chemicals before use[7][8][9][10].

References

• Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents. PubMed.
• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols.
• Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents. PMC.
• Synthesis and Characterization of Novel thiocarbohydrazide Derivatives of Disubstituted N,N-Dimethylaminomaleimides. RJPN.org.
• Thiocarbohydrazides: Synthesis and Reactions. Scientific & Academic Publishing.
• Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents.
• A Review on Synthesis of Carbohydrazide Derivatives. Asian Journal of Green Chemistry.
• Synthesis of ١,٢,٤-triazole-٣-thiol deriv
• Synthesis of functionalized 1,2,4-triazole-3-thiones from ammonium isothiocyanate, acid chlorides, and arylhydrazines. PubMed.
• Synthesis methods of 1,2,4-triazole-3-thiones: review.
• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosph
• Synthesis scheme for 4-(R-arylideneamino)-5-methyl-4H-1,2,4-triazole-3-thiols (3a-d).
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• Synthesis and properties of S-alkyl 4-amino-5-(5-(3-fluorophenyl)-pyrazol-3-yl). SciSpace.
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• Safety D
• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-.

• Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][11][12] triazole-3-thiol derivatives and Antifungal activity. ResearchGate.

• Some transformations in a series of 4-amino-1,2,4-triazole-3-thion deriv
• CYCLIZATION OF THIOSEMICARBAZIDE DERIVATIVES OF 5-ARYLIDENE-2,4-DIOXOTHIAZOLIDINE-3-ACETIC ACIDS TO 1,3,4-THIADIAZOLES AND THEIR.
• Chemistry of carbohydrazide and thiocarbohydrazide.
• 6 - Safety d
• View of Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Deriv
• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol deriv

• Synthesis of 3,6-Disubstituted[1][11][12]Triazolo[3,4- b][11][12][13]thiadiazoles via Cyclocondensation. Letters in Applied NanoBioScience.

• Synthesis of Triazole derivative: [4-(benzylideneamino)-5- phenyl -4H-1,2,4.

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][11][12]-triazole-3-thiol derivatives as antimicrobial agents. Semantic Scholar.

• SAFETY D
• Thiosemicarbazide CAS No 79-19-6 MATERIAL SAFETY D
• SAFETY D
• (A) Synthesis of 4-amino-5-substituted... | Download Scientific Diagram.
• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Deriv
• Synthesis of inorganic complexes derived from 4- amino-5-(pyridyl)-4H 1,2,4 triazole-3-thiol and study their photochemical stability with polystyrene. and study their photochemical stability with polystyrene.

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laboratory preparation of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Application Note & Protocol: A-835F

Topic: Laboratory Preparation of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Abstract

This document provides a comprehensive guide for the synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry. The 1,2,4-triazole scaffold is a well-established pharmacophore present in numerous therapeutic agents, exhibiting a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.[1][2][3][4] This protocol details a reliable and reproducible two-step synthetic pathway, starting from 3-fluorobenzoic acid. The methodology is grounded in established chemical principles, ensuring a high yield and purity of the final product. We provide a step-by-step experimental procedure, characterization data, safety protocols, and a discussion of the underlying reaction mechanism to empower researchers with the knowledge to successfully synthesize this valuable molecule.

Introduction and Synthetic Rationale

The synthesis of substituted 1,2,4-triazole-3-thiols is a cornerstone of heterocyclic chemistry, driven by the broad therapeutic potential of this molecular framework.[5] The title compound, featuring a 3-fluorophenyl substituent, is a key intermediate for the development of novel Schiff bases and other derivatives with potential antimicrobial activities.[6]

The chosen synthetic strategy is a robust and widely adopted method for constructing the 4-amino-4H-1,2,4-triazole-3-thiol ring system. The synthesis proceeds in two primary stages:

• Formation of a Dithiocarbazinate Salt: 3-fluorobenzoic acid is reacted with carbon disulfide in an alkaline ethanolic medium. The strong base (potassium hydroxide) deprotonates the carboxylic acid, and the resulting carboxylate is displaced by the nucleophilic addition of carbon disulfide, forming a key potassium dithiocarbazinate intermediate.

• Hydrazinolysis and Cyclization: The dithiocarbazinate salt is then treated with hydrazine hydrate. This step involves a cyclization reaction where the hydrazine molecule attacks the thiocarbonyl carbons, leading to the elimination of hydrogen sulfide and water to form the stable five-membered triazole ring.[6][7] This method is efficient and provides the target molecule in good yield.[6]

Overall Synthetic Workflow

The following diagram outlines the high-level workflow for the preparation of the target compound.

Caption: High-level workflow for the synthesis of the target triazole.

Detailed Experimental Protocol

CRITICAL SAFETY NOTE: This procedure involves highly toxic, flammable, and corrosive reagents. It must be performed in a properly functioning chemical fume hood. Appropriate Personal Protective Equipment (PPE), including a flame-retardant lab coat, safety goggles, and chemical-resistant gloves (nitrile is suitable), must be worn at all times.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
3-Fluorobenzoic Acid	≥98%	Sigma-Aldrich
Potassium Hydroxide (KOH)	≥85%, pellets	Sigma-Aldrich
Carbon Disulfide (CS₂)	≥99%, ACS Reagent	Sigma-Aldrich
Hydrazine Hydrate (80%)	Reagent grade	Sigma-Aldrich
Ethanol, Anhydrous	≥99.5%	Sigma-Aldrich
Diethyl Ether	ACS Reagent	Sigma-Aldrich
Hydrochloric Acid (HCl)	37%, ACS Reagent	Sigma-Aldrich
Deionized Water	-	-

Step 1: Synthesis of Potassium 3-Fluorophenyldithiocarbazinate

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-fluorobenzoic acid (1.40 g, 0.01 mol) and anhydrous ethanol (25 mL).

• Stir the mixture until the acid is fully dissolved.

• Add solid potassium hydroxide (0.84 g, 0.015 mol) to the solution. Stir until the KOH is dissolved.

• Place the flask in an ice-water bath and cool the solution to 0-5 °C.

• CAUTION: Carbon disulfide is highly volatile and flammable. While maintaining the low temperature and stirring vigorously, add carbon disulfide (0.76 g, 0.01 mol, ~0.6 mL) dropwise to the reaction mixture over 5 minutes.

• Continue stirring the mixture in the ice bath for an additional 2 hours. A precipitate of the potassium salt will form.

• Filter the resulting precipitate using a Büchner funnel.

• Wash the collected solid with two portions of cold diethyl ether (2 x 15 mL).

• Allow the solid to air-dry on the filter paper. This potassium salt intermediate is used directly in the next step without further purification.[6]

Step 2: Synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• Transfer the entire quantity of the dried potassium salt from Step 1 into a 100 mL round-bottom flask.

• Add 80% hydrazine hydrate (10 mL). CAUTION: Hydrazine hydrate is toxic and corrosive.

• Fit the flask with a reflux condenser and heat the mixture under reflux for 4 hours. The solution will become homogeneous, and the evolution of hydrogen sulfide gas (rotten egg smell) may be noted.

• After the reflux period, cool the reaction mixture to room temperature.

• Pour the cooled solution into a beaker containing 50 mL of cold deionized water.

• While stirring, slowly acidify the solution with dilute hydrochloric acid until the pH is approximately 5-6. A white precipitate will form.

• Filter the precipitate using a Büchner funnel and wash thoroughly with cold deionized water.

• Purify the crude product by recrystallization from 96% ethanol to yield the final product as a white solid.

• Dry the purified product in a vacuum oven at 60 °C. The expected yield is approximately 80%.[6]

Reaction Data and Characterization

Stoichiometry and Yield

Compound	Mol. Weight ( g/mol )	Amount (g)	Moles (mol)	Molar Eq.
3-Fluorobenzoic Acid	140.11	1.40	0.01	1.0
Potassium Hydroxide	56.11	0.84	0.015	1.5
Carbon Disulfide	76.13	0.76	0.01	1.0
4-amino-5-(3-fluorophenyl)...(Product)	210.22	~1.68	~0.008	-
Theoretical Yield	2.10 g	0.01
Typical Experimental Yield	~80%

Product Characterization

• Appearance: White crystalline solid.

• Melting Point: The literature reports a melting point in the range of 189-192 °C for the un-recrystallized product, which should sharpen after purification.[6]

• FT-IR (KBr, cm⁻¹): The infrared spectrum is a crucial tool for confirming the presence of key functional groups.

  • ~3300-3100 cm⁻¹: N-H stretching vibrations (from the amino group).

  • ~2600-2550 cm⁻¹: S-H stretching (thiol group, often weak).

  • ~1610 cm⁻¹: C=N stretching (triazole ring).

  • ~1350 cm⁻¹: C=S stretching (thione tautomer).

  • ~1250 cm⁻¹: C-F stretching.

• ¹H NMR (DMSO-d₆, δ ppm): Proton NMR confirms the structure and purity.

  • ~13.5 ppm (s, 1H): Thiol (SH) proton, which is acidic and exchangeable with D₂O.

  • ~7.2-7.8 ppm (m, 4H): Aromatic protons of the 3-fluorophenyl ring.

  • ~5.8 ppm (s, 2H): Amino (NH₂) protons, exchangeable with D₂O.[7]

• Mass Spectrometry (ESI-MS): To confirm the molecular weight. Expected [M+H]⁺ = 211.05.

Reaction Mechanism

The cyclization of the dithiocarbazinate salt with hydrazine is the key ring-forming step. The mechanism involves nucleophilic attack and subsequent dehydration and desulfurization.

Caption: Simplified mechanism for the cyclization step.

Safety and Hazard Management

• Carbon Disulfide (CS₂): Extremely flammable (flash point -30 °C), volatile, and highly toxic upon inhalation and skin contact. It can cause severe damage to the central nervous system. All transfers must be conducted deep within a fume hood.

• Hydrazine Hydrate (N₂H₄·H₂O): Highly toxic, corrosive, and a suspected human carcinogen. It can cause severe skin burns and eye damage. Avoid inhalation of vapors.

• Potassium Hydroxide (KOH) & Hydrochloric Acid (HCl): Both are highly corrosive and can cause severe burns upon contact. Handle with care, ensuring no contact with skin or eyes.

• Waste Disposal: All liquid and solid waste must be collected in designated hazardous waste containers. The aqueous filtrate should be neutralized before disposal. Do not pour any reagents or reaction mixtures down the drain.

References

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• Khan, M. S. Y., & Akhtar, M. (2003). Synthesis of some new 2, 5-disubstituted 1,3,4-oxadiazole derivatives and their biological activity. Indian Journal of Chemistry - Section B, 42(4), 900-904. [Link]

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Application Notes and Protocols: Antifungal Activity Assays for Novel Triazole Thiols

For Researchers, Scientists, and Drug Development Professionals

Section 1: Introduction and Scientific Foundation

The emergence of invasive fungal infections, coupled with increasing antifungal resistance, presents a significant global health challenge.[1][2] Triazoles are a cornerstone of antifungal therapy, and the development of novel derivatives, such as triazole thiols, is a critical area of research.[3][4] This guide provides a detailed overview and actionable protocols for evaluating the in vitro activity of these new chemical entities.

1.1 The Triazole Thiol Mechanism of Action: A Causal Explanation

Understanding the mechanism of action is fundamental to designing and interpreting antifungal assays. Triazoles, including novel triazole thiols, primarily function by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (also known as Erg11p or Cyp51).[3][5] This enzyme is a critical catalyst in the biosynthesis of ergosterol, an essential component of the fungal cell membrane that is absent in mammals.[3][6]

The inhibition of this enzyme leads to the depletion of ergosterol and a simultaneous accumulation of toxic sterol precursors.[5][7] This disruption of membrane integrity and function ultimately inhibits fungal growth and proliferation, making it a highly selective and effective antifungal strategy.[3][7] Some studies also suggest secondary mechanisms, such as the generation of reactive oxygen species, may contribute to their activity.[8]

Caption: Mechanism of action for triazole antifungals.

1.2 The Imperative for Standardized Testing

To ensure that in vitro data is reproducible, comparable across laboratories, and potentially predictive of clinical outcomes, standardized methodologies are essential.[9] The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) are two primary organizations that develop and publish these standards for antifungal susceptibility testing (AFST).[9][10][11][12] The protocols described herein are grounded in the principles established by these authoritative bodies.

Section 2: Core Methodologies and In-Depth Protocols

The evaluation of a novel triazole thiol begins with determining its potency, typically by measuring the Minimum Inhibitory Concentration (MIC). Further characterization can distinguish between fungistatic and fungicidal activity.

2.1 Broth Microdilution: The Gold Standard for MIC Determination

The broth microdilution assay is the reference method for quantitative antifungal susceptibility testing.[13][14] It determines the lowest concentration of the drug that inhibits the visible growth of a fungus in vitro.

Scientific Principle: A standardized fungal inoculum is challenged with serially diluted concentrations of the novel triazole thiol in a 96-well microtiter plate. Following incubation, the wells are assessed for growth inhibition to determine the MIC.

Detailed Protocol (Adapted from CLSI M27/M38 and EUCAST Standards):

• Preparation of Triazole Thiol Stock Solution:

  • Accurately weigh the novel triazole thiol powder.

  • Dissolve in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock (e.g., 12,800 µg/mL). The final concentration of DMSO in the assay should not exceed 1%, as higher concentrations can inhibit fungal growth.

  • Store aliquots at -70°C until use.

• Inoculum Preparation:

  • For Yeasts (e.g., Candida spp.):

    • Subculture the isolate on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24-48 hours to ensure purity and viability.

    • Select several well-isolated colonies and suspend them in 5 mL of sterile saline.

    • Adjust the turbidity of the suspension to a 0.5 McFarland standard using a spectrophotometer (at 530 nm) or a McFarland densitometer. This corresponds to approximately 1-5 x 10⁶ CFU/mL.[14]

    • Dilute this suspension 1:1000 in RPMI-1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS) to achieve the final inoculum density of 0.5-2.5 x 10³ CFU/mL.[15][16]

  • For Molds (e.g., Aspergillus spp.):

    • Grow the isolate on Potato Dextrose Agar (PDA) for 7 days to encourage sporulation.

    • Harvest conidia by flooding the plate with sterile saline containing 0.05% Tween 80 and gently scraping the surface.

    • Transfer the suspension to a sterile tube and allow heavy particles to settle for 5 minutes.

    • Adjust the conidial suspension spectrophotometrically to an optical density that corresponds to the target concentration (typically 0.4 x 10⁴ to 5 x 10⁴ CFU/mL).[14][17] This requires counting the conidia with a hemocytometer to create a standard curve for the specific instrument.

• Microtiter Plate Preparation and Inoculation:

  • Prepare serial two-fold dilutions of the triazole thiol in RPMI-1640 medium directly in a 96-well U-bottom plate (for yeasts) or flat-bottom plate (for molds).[10][17] A typical concentration range is 0.015 to 16 µg/mL.

  • Dispense 100 µL of each drug concentration into the appropriate wells.

  • Add 100 µL of the standardized fungal inoculum to each well, bringing the final volume to 200 µL.

  • Include a drug-free growth control (100 µL inoculum + 100 µL RPMI) and a sterility control (200 µL RPMI only).

• Incubation:

  • Incubate the plates at 35°C.

  • Reading times vary: 24-48 hours for most Candida species and 48-72 hours for molds, or until sufficient growth is observed in the growth control well.[16]

• MIC Endpoint Determination:

  • The MIC for azoles is defined as the lowest drug concentration that produces a prominent (typically ≥50%) reduction in turbidity compared to the growth control.[18][19]

  • Reading can be done visually with a reading mirror or spectrophotometrically at 490 nm.

Caption: Workflow for the Broth Microdilution Assay.

2.2 Disk Diffusion Assay: A Practical Screening Method

The disk diffusion assay is a simpler, more cost-effective method suitable for screening large numbers of compounds or isolates.[20][21]

Scientific Principle: A paper disk impregnated with a known amount of the triazole thiol is placed on an agar plate uniformly inoculated with a test fungus. The compound diffuses into the agar, creating a concentration gradient. If the fungus is susceptible, a zone of growth inhibition will form around the disk.[10]

Detailed Protocol (Adapted from CLSI M44):

• Media and Disk Preparation:

  • Use Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue dye (GMB).[10][17] The dye enhances zone edge definition.

  • Prepare sterile paper disks (6 mm diameter). For novel compounds, a known amount of the triazole thiol solution is applied to each disk and allowed to dry under sterile conditions. The drug load per disk must be optimized and validated.

• Inoculum and Plating:

  • Prepare a fungal inoculum adjusted to a 0.5 McFarland standard as described for the broth microdilution method.

  • Within 15 minutes of preparation, dip a sterile cotton swab into the suspension and rotate it against the side of the tube to remove excess fluid.

  • Inoculate the entire surface of the GMB agar plate by swabbing in three directions to ensure uniform coverage.

  • Allow the plate to dry for 3-5 minutes.

• Disk Application and Incubation:

  • Aseptically apply the prepared triazole thiol disk to the surface of the inoculated agar plate.

  • Gently press the disk to ensure complete contact with the agar.

  • Invert the plates and incubate at 35°C for 20-24 hours for Candida species.[22]

• Measurement and Interpretation:

  • Measure the diameter of the zone of complete growth inhibition (in mm) using a caliper or ruler.

  • The interpretation (Susceptible, Intermediate, Resistant) requires correlation of zone diameters with MIC values and the establishment of specific breakpoints, which is a key part of validating the assay for a novel compound.[9]

2.3 Time-Kill Assay: Assessing Fungicidal vs. Fungistatic Activity

While the MIC indicates the concentration that inhibits growth, it does not differentiate between killing the fungus (fungicidal) or merely preventing its replication (fungistatic). Time-kill assays provide this critical information.[23][24]

Scientific Principle: A standardized fungal inoculum is exposed to the triazole thiol at various concentrations over time. At set intervals, samples are removed, serially diluted, and plated to quantify the number of surviving colony-forming units (CFUs).

Detailed Protocol:

• Assay Setup:

  • Determine the MIC of the triazole thiol for the test isolate using the broth microdilution method.

  • Prepare tubes containing RPMI-1640 medium with the triazole thiol at concentrations corresponding to 0x MIC (growth control), 1x MIC, 4x MIC, and 16x MIC.

  • Prepare a starting inoculum of approximately 1-5 x 10⁵ CFU/mL in each tube. This higher inoculum is often used in time-kill studies to allow for accurate measurement of a reduction in CFUs.[23]

• Incubation and Sampling:

  • Incubate the tubes at 35°C, preferably with agitation to ensure aeration and prevent cell clumping.[23]

  • At specified time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours), vortex each tube and withdraw a 100 µL aliquot.

• Quantification of Viable Cells:

  • Perform ten-fold serial dilutions of the aliquot in sterile saline.

  • Plate 100 µL from appropriate dilutions onto SDA plates.

  • Incubate the plates at 35°C for 24-48 hours, or until colonies are large enough to count.

  • Count the number of colonies on plates with 30-300 colonies and calculate the CFU/mL for each time point.

• Data Analysis and Interpretation:

  • Plot the log₁₀ CFU/mL versus time for each drug concentration.

  • Fungicidal activity is typically defined as a ≥3-log₁₀ (or 99.9%) reduction in CFU/mL from the starting inoculum.[23]

  • Fungistatic activity is defined as a <3-log₁₀ reduction in CFU/mL from the starting inoculum and no significant increase compared to the 0-hour count.

Section 3: Quality Control and Data Interpretation

3.1 The Mandate for Quality Control

Rigorous quality control (QC) is non-negotiable for ensuring the accuracy and reproducibility of AFST results. This is achieved by including well-characterized reference strains in each assay run.[25]

QC Strain	Typical Use	Rationale
Candida parapsilosis ATCC 22019	Yeast Broth Microdilution & Disk Diffusion	Provides on-scale MICs for most antifungal agents, serving as a reliable control.
Candida krusei ATCC 6258	Yeast Broth Microdilution & Disk Diffusion	Intrinsically resistant to fluconazole, used to verify the assay can detect resistance.
Aspergillus flavus ATCC 204304	Mold Broth Microdilution	Recommended QC strain for testing filamentous fungi.

The observed MICs for these strains must fall within the acceptable ranges published in CLSI M60 or EUCAST documents.[26] If a QC strain is out of range, the results for the test isolates are considered invalid.

3.2 Interpreting Results for Novel Compounds

For a novel triazole thiol, clinical breakpoints (CBPs) — the MIC values that separate "susceptible" from "resistant" isolates based on clinical outcome data — will not exist.[9][18] Therefore, initial interpretation relies on:

• Comparison to Existing Drugs: Compare the MIC values of the novel compound against a panel of fungal isolates to those of established triazoles like fluconazole or voriconazole.

• MIC₅₀ and MIC₉₀ Calculation: For a collection of isolates, calculate the MIC₅₀ (the MIC that inhibits 50% of the isolates) and MIC₉₀ (inhibits 90%). These values provide a robust measure of the compound's overall potency and spectrum of activity.

• Epidemiological Cutoff Values (ECVs): Once sufficient data is gathered, an ECV can be established. An ECV is the MIC value that separates the wild-type population (without acquired resistance mechanisms) from the non-wild-type population.[27] This is a critical first step toward developing formal breakpoints.

Section 4: Summary of Methodologies

Parameter	Broth Microdilution	Disk Diffusion	Time-Kill Assay
Primary Output	Minimum Inhibitory Concentration (MIC)	Zone of Inhibition (mm)	Rate of Fungal Killing (CFU/mL vs. Time)
Nature of Result	Quantitative	Qualitative / Semi-quantitative	Quantitative, Dynamic
Key Application	Potency determination, "gold standard"	High-throughput screening, routine testing	Fungicidal vs. Fungistatic determination
Throughput	Moderate (96-well format)	High	Low
Standardization	Highly standardized (CLSI/EUCAST)	Standardized for approved drugs	Less standardized, protocol-dependent

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Application Notes and Protocols for Assessing the Antioxidant Potential of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2,4-triazole nucleus is a significant scaffold in medicinal chemistry, with its derivatives demonstrating a broad spectrum of biological activities.[1] The incorporation of a thiol group at the 3-position and an amino group at the 4-position of the triazole ring has been associated with potent antiradical and antioxidant properties.[1][2][3] This is often attributed to the hydrogen-donating ability of the -SH and -NH2 groups.[2][3] The compound 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is a subject of interest for its potential to mitigate oxidative stress, a phenomenon implicated in a myriad of pathological conditions including cancer, diabetes, and neurodegenerative diseases.[4][5]

This comprehensive guide provides detailed application notes and standardized protocols for the in-vitro and cell-based evaluation of the antioxidant potential of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol. These methodologies are designed to deliver robust and reproducible data for researchers in drug discovery and development.

Chemical Structure and Synthesis

The synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol can be achieved through a multi-step process. A common route involves the reaction of 3-fluorobenzoic acid with potassium hydroxide and carbon disulfide in ethanol to form a dithiocarbazinate salt.[6] This intermediate is then cyclized with hydrazine hydrate to yield the final product.[6][7]

Caption: Synthetic pathway for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol.

In-Vitro Antioxidant Capacity Assays

A battery of in-vitro assays is recommended to comprehensively evaluate the antioxidant potential of the target compound. These assays are based on different mechanisms of antioxidant action, providing a more complete profile.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.[2][8] The reduction of the violet-colored DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically at 517 nm.[2][8]

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The absorbance of this solution at 517 nm should be approximately 1.0.[1]

• Preparation of Test Compound and Standard: Prepare a stock solution of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., DMSO, ethanol) and create a series of dilutions. Ascorbic acid or Trolox should be used as a positive control.[1]

• Reaction: In a 96-well microplate, add 100 µL of the test compound or standard solution to 100 µL of the DPPH solution.[1]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[1]

• Measurement: Measure the absorbance at 517 nm using a microplate reader.[1]

• Calculation: The percentage of radical scavenging activity is calculated using the following formula:[1] % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration.[1]

Data Presentation:

Compound	Concentration (µg/mL)	% Inhibition	IC50 (µg/mL)
4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol	10	25.3	28.7
25	52.1
50	89.5
Ascorbic Acid (Standard)	5	48.9	5.2
10	95.2

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[9] The reduction of ABTS•+ to its colorless neutral form is measured spectrophotometrically at 734 nm.[9]

Protocol:

• Preparation of ABTS•+ Solution: Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium persulfate stock solution in water. Mix the two solutions in equal volumes and allow them to react in the dark for 12-16 hours to generate the ABTS•+ radical.[9][10] Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.[1]

• Preparation of Test Compound and Standard: Prepare a series of dilutions of the test compound and Trolox (a water-soluble vitamin E analog) as the standard.[9]

• Reaction: In a 96-well microplate, add 10 µL of the test compound or standard to 190 µL of the diluted ABTS•+ solution.[1]

• Incubation: Incubate at room temperature for 6 minutes.[1]

• Measurement: Measure the absorbance at 734 nm.[1]

• Calculation: Calculate the percentage of inhibition as described for the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[9]

Caption: Workflow of the Cellular Antioxidant Activity (CAA) assay.

Data Interpretation and Troubleshooting

• IC50/EC50 Values: A lower IC50 or EC50 value indicates a higher antioxidant potency.

• TEAC/FRAP Values: Higher TEAC or FRAP values signify greater antioxidant capacity.

• Troubleshooting:

  • Low Activity: Consider the solubility of the compound. Ensure it is fully dissolved in the assay medium.

  • High Variability: Check for pipetting accuracy and ensure proper mixing of reagents. Run replicates to minimize error.

  • Color Interference: If the test compound is colored, run appropriate blanks to correct for its absorbance.

Conclusion

The protocols outlined in this guide provide a robust framework for the comprehensive evaluation of the antioxidant potential of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol. By employing a combination of in-vitro and cell-based assays, researchers can gain valuable insights into the compound's mechanism of action and its potential as a therapeutic agent for oxidative stress-related diseases.

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• Al-Amiery, A. A., Al-Majedy, Y. K., Kadhum, A. A. H., & Mohamad, A. B. (2025). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. Scientific Reports, 15(1), 1-16. Retrieved from [Link]

• Cetin, I., & Geçibesler, I. H. (2015). Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. Journal of Applied Pharmaceutical Science, 5(6), 120-126. Retrieved from [Link]

• Lima, J. A. C., de Farias, T. C., de Oliveira, T. M., de Oliveira, A. P., de Souza, J. S. N., de Oliveira, T. B., & de Lima, M. do C. A. (2021). Synthesis of new 1,4-disubstituted 1,2,3-triazoles using the CuAAC reaction and determination of their antioxidant activities. Anais da Academia Brasileira de Ciências, 93(3), e20201672. Retrieved from [Link]

• Parchenko, V. V., Panasenko, O. I., Knysh, Y. G., & Otrishko, I. A. (2018). Evaluation of Antioxidant Activity of 1, 2, 4-Triazole Derivatives With Morpholine Moiety. Asian Journal of Pharmaceutical and Clinical Research, 268-271. Retrieved from [Link]

• Al-Ghorbani, M., & Al-Salahi, R. (2021). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Journal of the Turkish Chemical Society Section A: Chemistry, 8(3), 859-870. Retrieved from [Link]

• Bentham Science Publishers. (2022, January 13). Antioxidant Activity of 1,2,4-Triazole and its Derivatives: A Mini-Review. Retrieved from [Link]

• ISRES. (n.d.). Antioxidant Properties of 1,2,4-Triazoles. Retrieved from [Link]

• Özyürek, M., Güçlü, K., & Apak, R. (2023). DPPH Radical Scavenging Assay. Molecules, 28(15), 5735. Retrieved from [Link]

• Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H--[4][9][11]triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(3), 253-265. Retrieved from [Link]

• Hameed, A. A., & Hassan, F. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl- 4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Sciences and Technology, 4(2), 208-216. Retrieved from [Link]

• Hameed, A. A., & Hassan, F. H. (2018). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 208-216. Retrieved from [Link]

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Application Note: Advanced Analytical Workflows for Monitoring Triazole Synthesis (CuAAC and SPAAC)

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Analytical Imperative in Click Chemistry

Triazole synthesis—predominantly achieved via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)—is a cornerstone of modern "click chemistry"[1]. Prized for its bioorthogonality, high thermodynamic driving force, and regioselectivity, this reaction is heavily utilized in bioconjugation, materials science, and pharmaceutical development[2].

However, transitioning a click reaction from a discovery-phase benchtop experiment to a scalable, GMP-compliant process requires rigorous kinetic profiling. Understanding the exact reaction rate, identifying transient intermediates, and detecting trace impurities necessitate a multi-modal analytical strategy. This application note details a self-validating workflow combining in-situ ATR-FTIR, in-situ NMR, and off-line LC-MS to provide comprehensive oversight of triazole formation.

The Causality of Analytical Selection

To build a self-validating kinetic profile, one must exploit the specific physicochemical changes occurring during the cycloaddition. Relying on a single technique often leads to blind spots; hence, orthogonal methods are required:

• Vibrational Changes (In-Situ FTIR): The organic azide group possesses a highly distinct, strong asymmetric stretching band near 2100 cm⁻¹[3]. Because this falls in a "spectroscopic window" largely free from interference by common organic solvents, water, and biological backbones, its disappearance serves as a direct, quantitative proxy for reactant consumption[4].

• Magnetic Resonance (In-Situ NMR): The conversion of a terminal alkyne (proton resonance ~2.5 ppm) to a 1,4-disubstituted 1,2,3-triazole generates a highly deshielded aromatic proton (resonance ~7.5–8.5 ppm)[5]. NMR provides the structural causality that FTIR lacks, allowing for the simultaneous confirmation of regioselectivity and product formation[6].

• Mass & Chromatographic Resolution (LC-MS): While spectroscopic methods excel at real-time kinetic modeling, they lack the sensitivity to detect trace isobaric impurities or oxidative degradation products (e.g., Glaser coupling byproducts). Off-line LC-MS provides necessary orthogonal validation of absolute product purity.

Experimental Protocols

Protocol A: Real-Time Kinetic Profiling via In-Situ ATR-FTIR (ReactIR)

Principle: Continuous monitoring of the azide peak decay (~2100 cm⁻¹) provides high-resolution kinetic data without disrupting the reaction equilibrium or requiring physical sampling[7][8].

• Probe Preparation: Insert a silicon or diamond ATR-IR probe (e.g., ReactIR 15) into a temperature-controlled reaction vessel[3]. Purge the headspace with inert gas (N₂ or Ar) to prevent oxidative degradation of the Cu(I) catalyst.

• Solvent Background: Acquire a background spectrum of the chosen solvent system (e.g., DMSO, tBuOH/H₂O) at the target reaction temperature (e.g., 37 °C).

• Reactant Baseline: Add the azide and alkyne substrates to the vessel. Monitor the stable absorbance of the azide asymmetric stretch at 2100 cm⁻¹ for 5 minutes to establish the initial concentration baseline ( C0​ ).

• Catalyst Initiation: Inject the Cu(I) source (or Cu(II) with a reducing agent like sodium ascorbate) and a stabilizing ligand (e.g., TBTA or THPTA)[2]. For SPAAC, simply inject the cyclooctyne[3].

• Data Acquisition: Record spectra at 15-second intervals. The reaction is considered kinetically complete when the first derivative of the 2100 cm⁻¹ peak area with respect to time reaches zero (steady-state).

Protocol B: Structural Validation via In-Situ NMR Spectroscopy

Principle: Arrayed 1 H-NMR acquisition tracks the emergence of the triazole proton, confirming the structural identity of the kinetic product[6].

• Sample Preparation: Dissolve the azide and alkyne in a deuterated solvent (e.g., DMSO- d6​ or CDCl 3​ ) in a standard 5 mm NMR tube.

• Pre-Acquisition Baseline: Acquire a standard 1 H-NMR spectrum. Integrate the terminal alkyne proton (~2.5 ppm) and adjacent aliphatic protons to serve as internal quantitative standards.

• Reaction Trigger: Inject the catalyst mixture directly into the NMR tube. Invert the tube rapidly 3–5 times to ensure homogeneous mixing.

• Arrayed Acquisition: Set up a pseudo-2D NMR experiment (e.g., using the pad2 macro in Bruker TopSpin) to acquire a 16-scan 1 H spectrum every 2 minutes.

• Data Analysis: Plot the integration of the newly formed triazole proton (~7.5-8.5 ppm) against time[5]. Overlay this rate curve with the FTIR azide decay curve to validate the kinetic model.

Protocol C: Off-Line LC-MS for Impurity Profiling

Principle: Chromatographic separation coupled with mass spectrometry identifies trace byproducts and confirms absolute yield. Note: This protocol incorporates a critical quenching step to prevent false kinetic readings.

• Aliquot Sampling: Withdraw 10 µL aliquots from the reaction vessel at predefined intervals (e.g., 0, 15, 30, 60, and 120 minutes).

• Immediate Quenching (Critical Step): Discharge the aliquot immediately into 990 µL of a quenching solution containing 10 mM EDTA in ACN/H₂O.

  • Causality: EDTA rapidly chelates the Cu catalyst, instantly halting the cycloaddition. Failing to quench the catalyst allows the reaction to continue inside the autosampler vial, artificially inflating the conversion rates recorded by the LC-MS.

• Filtration: Pass the quenched sample through a 0.22 µm PTFE syringe filter to remove precipitated copper-EDTA salts, protecting the UPLC column.

• Analysis: Inject 1 µL onto a C18 UPLC column coupled to an ESI-MS. Quantify the product peak area relative to an internal standard.

Quantitative Method Comparison

The following table summarizes the quantitative capabilities and limitations of each monitoring technique, allowing researchers to select the appropriate method based on their specific process requirements.

Analytical Technique	Primary Data Output	Limit of Detection (LOD)	Temporal Resolution	Key Advantage	Primary Limitation
In-Situ ATR-FTIR	Azide decay (~2100 cm⁻¹)	~5–10 mM	< 15 seconds	Continuous, non-destructive real-time data.	Cannot distinguish between regioisomers.
In-Situ 1 H-NMR	Triazole formation (~8.0 ppm)	~1 mM	1–2 minutes	Provides absolute structural confirmation.	Limited to deuterated solvents; scale-limited.
Off-Line LC-MS	Mass-to-charge (m/z) & Purity	< 1 µM	Discrete time-points	Detects trace impurities and degradation products.	Requires physical sampling and active quenching.

Analytical Workflow Visualization

The diagram below illustrates the parallel execution of these three techniques to create a closed-loop, self-validating data package for triazole synthesis.

Orthogonal analytical workflow for monitoring triazole synthesis kinetics and structural validation.

References

• Click Reactions and Click Chemistry Tools for In-Situ Monitoring - Mettler Toledo. mt.com.
• A Traceless Staudinger Reagent To Deliver Diazirines | Organic Letters. acs.org.
• Synthesis of new bis-1,2,3-triazole derivatives.
• Click Reactions and Click Chemistry Tools for In-Situ Monitoring - Mettler Toledo. mt.com.
• Selective Formation of 1,4-Disubstituted Triazoles from Ruthenium-Catalyzed Cycloaddition of Terminal Alkynes and Organic Azides. acs.org.
• Towards understanding the kinetic behaviour and limitations in photo-induced copper(I) catalyzed azide–alkyne cycloaddition (CuAAC) reactions. rsc.org.
• Polyisobutylene chain end transformations: Block copolymer synthesis and click chemistry functionaliz
• Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline

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• 8. Towards understanding the kinetic behaviour and limitations in photo-induced copper( i ) catalyzed azide–alkyne cycloaddition (CuAAC) reactions - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C6CP04950H [pubs.rsc.org]

Application Note: Evaluating the Anti-Corrosion Efficacy of Triazole-Thiol Derivatives in Aggressive Environments

Executive Summary & Mechanistic Principles

Triazole-thiol derivatives, such as 3-amino-1,2,4-triazole-5-thiol (ATAT or ATT), have emerged as highly efficient, mixed-type corrosion inhibitors for various industrial metals[1][2]. Unlike traditional inorganic passivators, these organic molecules offer a tunable, low-toxicity alternative that functions through a robust dual-adsorption mechanism[1].

The exceptional efficacy of triazole-thiol compounds is governed by their molecular architecture. The triazole ring provides multiple nitrogen heteroatoms with lone electron pairs and a highly delocalized π -electron system, while the exocyclic thiol (-SH) group acts as a highly polarizable anchoring site[3][4].

Causality of Adsorption: In acidic environments (e.g., HCl), the nitrogen atoms become protonated, facilitating initial physisorption via electrostatic attraction to the negatively charged, chloride-covered metal surface[3][5]. Once in close proximity, chemisorption occurs: the unshared electron pairs from the sulfur and nitrogen atoms form coordinate covalent bonds with the vacant d-orbitals of transition metals (like Fe or Cu), or complex with aluminum ions[1][3][4]. Modifying the triazole structure with these thiol and amino groups significantly enhances the density and stability of the adsorptive layer, forming a protective monolayer that physically blocks aggressive ions ( Cl− , H+ )[3][6].

Caption: Mechanism of triazole-thiol adsorption on metal surfaces.

Quantitative Efficacy Across Substrates

The following table summarizes the field-proven inhibition efficiencies of various triazole-thiol derivatives across different metal substrates and corrosive media.

Inhibitor Derivative	Metal Substrate	Corrosive Medium	Optimal Concentration	Max Inhibition Efficiency (%)	Ref
ATT (3-Amino-1,2,4-triazole-5-thiol)	Brass (60Cu-40Zn)	3% NaCl	1.0 mM	99.0%	[2]
DBAMTT	Maraging Steel	0.2 M HCl + 0.1 M H₂SO₄	50 ppm	97.67%	[5]
AMTT (4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol)	Copper	Chloride-containing	0.5 mM	>94.0%	[4]
3ATA5T (3-Amino-1,2,4-triazole-5-thiol)	Carbon Steel	0.5 M HCl	Concentration dependent	High (Forms protective film)	[3]
ATAT (3-Amino-1,2,4-triazole-5-thiol)	Pure Aluminum	3.5 wt.% NaCl	Concentration dependent	High (Reduces pitting)	[1]

Standardized Experimental Workflows

To ensure reproducibility and scientific integrity, the evaluation of triazole-thiol inhibitors must follow a strict operational sequence.

Caption: Step-by-step electrochemical and surface analysis workflow.

Electrochemical Assessment (EIS & CPP)

Causality Note: Electrochemical Impedance Spectroscopy (EIS) must always precede Cyclic/Potentiodynamic Polarization (CPP). EIS applies a micro-perturbation (10 mV) that preserves the delicate inhibitor monolayer, whereas CPP applies large overpotentials that permanently destroy the chemisorbed film[1].

• Specimen Preparation: Abrade the metal working electrode (e.g., Carbon Steel or Brass) using SiC paper up to 2000 grit. Reasoning: A mirror finish normalizes the true electroactive surface area, ensuring that adsorption thermodynamics are not skewed by surface roughness.

• Open Circuit Potential (OCP) Stabilization: Immerse the electrode in the test solution (e.g., 3.5 wt.% NaCl with varying concentrations of ATAT) for at least 60 minutes[1].

  • Self-Validation Check: Monitor dE/dt . Do not proceed until the OCP drift is <1 mV/min . A drifting OCP indicates the inhibitor film is still forming, which will invalidate subsequent EIS data.

• EIS Measurement: Apply an AC signal of 10 mV peak-to-peak over a frequency range of 100 kHz to 10 mHz.

  • Self-Validation Check: Apply Kramers-Kronig (K-K) transforms to the raw impedance data. If K-K residuals exceed 1%, the system is non-stationary, and the data must be discarded.

• Potentiodynamic Polarization (CPP): Sweep the potential from -250 mV to +250 mV vs. OCP at a scan rate of 1.0 mV/s to determine the corrosion current density ( Icorr​ ) and Tafel slopes.

Surface Validation (SEM-EDX)

• Controlled Immersion: Immerse polished metal coupons in the inhibited and uninhibited (blank) solutions for 24–48 hours.

• Rinsing Protocol: Remove the coupons and rinse gently with distilled water. Reasoning: Aggressive washing or solvent use can strip the chemisorbed triazole-thiol monolayer. Gentle rinsing removes precipitated bulk salts (like NaCl) without disrupting the coordinate covalent bonds.

• SEM-EDX Analysis: Perform Scanning Electron Microscopy (SEM) to visually validate the suppression of pitting corrosion[1]. Use Energy Dispersive X-ray Spectroscopy (EDX) to detect the presence of Nitrogen and Sulfur peaks on the metal surface, directly confirming the adsorption of the triazole-thiol derivative[5][6].

Data Interpretation & Self-Validation Framework

A robust protocol must be self-validating. To confirm that the triazole-thiol derivative is functioning via the proposed mechanism, cross-reference your electrochemical data with thermodynamic models.

• Inhibition Efficiency Calculation: Calculate the efficiency from both EIS (using charge transfer resistance, Rct​ ) and CPP (using Icorr​ ). A valid test will show agreement within ±5% between these two independent measurements[1][2].

• Langmuir Adsorption Isotherm: Plot C/θ versus C (where C is inhibitor concentration and θ is surface coverage derived from efficiency). A linear fit with an R2>0.99 validates that the inhibitor forms a monolayer without lateral interaction between adsorbed molecules[6][7].

• Thermodynamic Causality: Extract the standard free energy of adsorption ( ΔGads0​ ) from the isotherm intercept. Values around −20 kJ/mol indicate physisorption, while values more negative than −40 kJ/mol confirm strong chemisorption (electron sharing between the triazole-thiol and the metal d-orbitals)[3].

References

• Effects of 3-Amino-1,2,4-triazole-5-thiol on the Inhibition of Pure Aluminum Corrosion in Aerated Stagnant 3.5 wt.% NaCl Solution as a Corrosion Inhibitor Source: electrochemsci.org URL:1

• Experimental and theoretical investigation of 3-amino-1,2,4-triazole-5-thiol as a corrosion inhibitor for carbon steel in HCl medium Source: researchgate.net URL:3

• Corrosion inhibition of brass 60Cu–40Zn in 3% NaCl solution by 3-amino-1, 2, 4-triazole-5-thiol Source: nih.gov URL:2

• Based Corrosion Inhibitors: 4,5-diethyl- 4H-1,2,4-triazole-3-thiol versus Benzotriazole Source: benchchem.com URL:4

• Corrosion mitigation of carbon steel using triazole Mannich base derivatives: Correlation of electrochemical studies with quantum chemical calculations Source: tandfonline.com URL:6

• Electrochemical study of the inhibition of corrosion of stainless steel by 1,2,3-benzotriazole in acidic media Source: researchgate.net URL:7

• An Overview: Highly Efficient Inhibitors of Carbon Steel Source: mdpi.com URL:5

Sources

• 1. electrochemsci.org [electrochemsci.org]
• 2. Corrosion inhibition of brass 60Cu–40Zn in 3% NaCl solution by 3-amino-1, 2, 4-triazole-5-thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-thiols

Welcome to the technical support center for the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols. This guide is designed for researchers, medicinal chemists, and process development scientists who work with these versatile heterocyclic scaffolds. These compounds are crucial intermediates in the development of therapeutic agents, known for a wide spectrum of biological activities.[1][2]

This document moves beyond a simple recitation of steps. It provides a troubleshooting framework grounded in chemical principles to help you diagnose and resolve common issues encountered during synthesis, ensuring the integrity and reproducibility of your results.

Overview of the Core Synthesis

The most common and direct route to synthesizing 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols involves the condensation and cyclization of an aryl carboxylic acid with thiocarbohydrazide.[3][4] The reaction is typically performed under thermal conditions, either by direct fusion of the reactants or by refluxing in a high-boiling solvent. The overall transformation involves the formation of an acylthiocarbohydrazide intermediate, followed by an intramolecular cyclodehydration to yield the desired triazole ring system.

Caption: General workflow for triazole synthesis.

Frequently Asked Questions & Troubleshooting Guide

This section addresses the most common challenges encountered during the synthesis in a practical question-and-answer format.

Q1: My reaction yield is consistently low or I'm getting no product. What are the primary causes?

Low conversion is a frequent issue that can often be traced back to starting material quality or suboptimal reaction conditions.

Possible Causes & Solutions:

• Purity of Thiocarbohydrazide: Thiocarbohydrazide is susceptible to degradation. Impurities can inhibit the reaction or lead to side products.

  • Expert Insight: We strongly recommend using freshly prepared or high-purity commercial thiocarbohydrazide. If you suspect contamination, it's best to synthesize it fresh. The synthesis from carbon disulfide and hydrazine hydrate is a reliable procedure.[5]

• Insufficient Temperature/Reaction Time: The cyclodehydration step requires significant thermal energy to overcome the activation barrier.

  • Troubleshooting Step: If using a fusion method, ensure the temperature of the oil bath is maintained between 160–170°C.[4] Monitor the reaction by TLC (e.g., using a 7:3 Ethyl Acetate:Hexane mobile phase). If starting materials are still present after the recommended time, consider extending the reaction time in 30-minute increments.

• Inefficient Water Removal: The final ring-closing step is a dehydration reaction. The presence of excess water can shift the equilibrium back towards the intermediate, hindering product formation.

  • Expert Insight: While the reaction generates water, starting with anhydrous conditions is beneficial. If performing the reaction in a solvent, using a Dean-Stark apparatus can be effective for azeotropically removing water as it forms, driving the reaction to completion.

Q2: The reaction mixture turned into a dark, tarry mass upon heating. Is the product salvageable?

Charring is a clear sign of decomposition, which typically occurs when the reaction temperature is too high or held for too long.

Possible Causes & Solutions:

• Excessive Temperature: While heat is necessary, temperatures exceeding 180-190°C can cause the thiocarbohydrazide and the triazole product to decompose, leading to complex, insoluble byproducts.

  • Troubleshooting Step: Calibrate your thermometer and use a precisely controlled oil bath. For sensitive substrates, lowering the temperature to 150-155°C and extending the reaction time is a prudent strategy.

• Aryl Substrate Sensitivity: Aryl carboxylic acids with strongly electron-withdrawing groups (e.g., multiple nitro groups) or other thermally labile functionalities can be prone to decomposition under harsh fusion conditions.

  • Expert Insight: For such substrates, consider switching from a neat (fusion) reaction to a high-boiling solvent like N,N-dimethylformamide (DMF) or diphenyl ether. This allows for more uniform and controlled heating, often at a lower required temperature.

Caption: Troubleshooting flowchart for low yield issues.

Q3: My crude product is an oily or sticky solid that is difficult to handle and purify. How can I induce crystallization?

The presence of impurities or residual solvent often prevents the crystallization of the final product. A systematic approach to work-up and purification is key.

Possible Causes & Solutions:

• Acidic Impurities: Unreacted carboxylic acid can interfere with crystallization.

  • Troubleshooting Step: After the reaction is complete and has cooled, disperse the fused mass in hot water or the reaction solvent and then treat it with a dilute aqueous base like 5-10% sodium carbonate solution until the pH is ~8-9. This will deprotonate the acidic starting material, making it water-soluble, while the desired triazole product, being less acidic, should precipitate.

• Inappropriate Crystallization Solvent: The polarity of the crude product can vary based on the aryl substituent.

  • Expert Insight: Ethanol or an ethanol-water mixture is the most commonly successful recrystallization solvent system.[6] If the product remains oily, try dissolving it in a minimum amount of hot ethanol and then slowly adding water dropwise until turbidity persists. Allow it to cool slowly. If this fails, trituration (stirring the oil with a non-polar solvent like hexanes or diethyl ether) can sometimes strip away non-polar impurities and induce solidification.

Q4: TLC analysis of my crude product shows multiple spots. What are the likely side products?

The formation of side products often arises from alternative cyclization pathways or reactions of the highly nucleophilic thiocarbohydrazide.

Possible Side Products:

• 1,3,4-Thiadiazole Derivatives: A plausible side reaction involves a different cyclization pattern of the acylthiocarbohydrazide intermediate, leading to the formation of a 2-amino-5-aryl-1,3,4-thiadiazole.

• Bis-triazole Species: If reaction stoichiometry is not carefully controlled, it's possible for dimeric or other complex structures to form.

Minimizing Side Products:

• Stoichiometry: Use a precise 1:1 molar ratio of the aryl carboxylic acid and thiocarbohydrazide.[4] An excess of either reactant can promote side reactions.

• Reaction Control: Avoid overheating, as this can provide the energy for alternative, less favorable reaction pathways. A clean, controlled reaction is the best way to ensure a single major product.

• Structural Confirmation: It is crucial to confirm the structure of the final product unambiguously. While both the desired 4-amino-1,2,4-triazole and the potential 1,3,4-thiadiazole isomer have similar molecular weights, their NMR spectra are distinct. The 4-amino-1,2,4-triazole will show a characteristic singlet for the -NH2 protons (typically around 5.8 ppm in DMSO-d6) and a broad singlet for the -SH proton at a much lower field (around 13.9 ppm).[6][7] The thiadiazole isomer would lack the -SH proton signal and show a different chemical shift for its amino protons.

Validated Experimental Protocols

Protocol 1: General Synthesis of 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiol

This protocol is adapted from established literature procedures.[4]

Materials:

• Aryl Carboxylic Acid (10 mmol)

• Thiocarbohydrazide (1.06 g, 10 mmol)

• 10% Aqueous Sodium Carbonate Solution

• Ethanol for recrystallization

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, thoroughly mix the aryl carboxylic acid (10 mmol) and thiocarbohydrazide (10 mmol).

• Thermal Fusion: Place the flask in a preheated oil bath at 160–170°C. The mixture will melt and start to evolve gas (water vapor and H₂S). Continue heating for 2-3 hours.

  • Safety Note: The reaction should be performed in a well-ventilated fume hood due to the evolution of H₂S.

• Work-up: Remove the flask from the oil bath and allow it to cool to room temperature. The resulting fused mass will solidify.

• Neutralization: Add 20 mL of hot water to the flask and break up the solid. Slowly add 10% aqueous sodium carbonate solution while stirring until the mixture is slightly basic (pH 8-9).

• Isolation: Filter the resulting solid precipitate using a Büchner funnel. Wash the solid thoroughly with hot water to remove any inorganic salts and unreacted starting material.

• Purification: Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain the pure 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol.

• Characterization: Dry the purified product and characterize it by determining its melting point and acquiring IR, ¹H-NMR, and ¹³C-NMR spectra to confirm its structure.[8]

Data Summary Table for Characterization:

Spectral Data	Characteristic Signal/Peak	Approximate Range
¹H-NMR (DMSO-d6)	-NH₂ (singlet, 2H)	5.5 - 6.0 ppm[7]
Aromatic protons (multiplet)	7.0 - 8.5 ppm
-SH (broad singlet, 1H)	13.5 - 14.0 ppm[7]
IR (KBr)	N-H stretch (amine)	3100 - 3300 cm⁻¹
S-H stretch (thiol)	2550 - 2650 cm⁻¹[4]
C=N stretch (triazole ring)	1610 - 1630 cm⁻¹
N-C=S (thiourea bands)	1530-1550, 1260-1270 cm⁻¹

References

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• - ChemicalBook.

• - Research Journal of Pharmacy and Technology, 2018.

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• - Acta Chemica Scandinavica, 1961.

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• - Istanbul University Press, 2019.

• - Journal of Pharmaceutical Negative Results, 2022.

• - ResearchGate, 2023.

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• - Molecules, 2022.

• [Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[9][10][11] triazole-3-thiol derivatives and Antifungal activity.]([Link]) - ResearchGate, 2015.

• - ChemRxiv, 2022.

• - MDPI, 2023.

• - Molecules, 2016.

• - Molecules, 2002.

• [Synthesis and evaluation of 4-amino-5-phenyl-4H-[9][10][11]-triazole-3-thiol derivatives as antimicrobial agents.]([Link]) - Academia.edu.

• - Journal of Pharmaceutical Negative Results, 2022.

• - Modern Drug Discovery, 2000.

• [Synthesis and evaluation of 4-amino-5-phenyl-4H-[9][10][11]-triazole-3-thiol derivatives as antimicrobial agents.]([Link]) - Semantic Scholar.

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• - Journal of Enzyme Inhibition and Medicinal Chemistry, 2005.

• [Appliance Features of 4-Amino-1,2,4-triazole-3-thiols in the Synthesis of 3,6-Disubstituted[9][10][11]Triazolo[3,4-b][9][11][12]thiadiazoles.]([Link]) - ResearchGate, 2019.

• - MDPI, 2023.

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• 5. Thiocarbohydrazides: Synthesis and Reactions [article.sapub.org]
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• 9. Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Thiocarbohydrazide synthesis - chemicalbook [chemicalbook.com]
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• 12. rjpn.org [rjpn.org]

Technical Support Center: Purification Challenges of 4-Amino-1,2,4-Triazole-3-Thiol Derivatives

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the isolation and purification of 4-amino-1,2,4-triazole-3-thiol (also known as 4-amino-5-mercapto-1,2,4-triazole) derivatives. These scaffolds are highly prized in drug discovery for their potent antimicrobial, antifungal, and anticancer properties[1][2]. However, their unique physicochemical properties—specifically their zwitterionic nature, propensity for thiol-thione tautomerism, and susceptibility to oxidative dimerization—make them notoriously difficult to purify using standard chromatographic techniques[3].

This guide is designed to move beyond generic protocols. Here, we dissect the causality behind these purification failures and provide self-validating, field-tested troubleshooting strategies to ensure high-yield, high-purity recovery of your target compounds.

Workflow Visualization

Diagnostic and purification workflow for 4-amino-1,2,4-triazole-3-thiol derivatives.

FAQ & Troubleshooting Guide

Q1: My compound streaks severely on silica gel TLC, and flash chromatography yields broad, overlapping fractions. How can I resolve this? The Causality: 4-Amino-1,2,4-triazole-3-thiols exist in a dynamic equilibrium between the thiol (-SH) and thione (=S) tautomeric forms[3]. On the highly polar, slightly acidic surface of standard unmodified silica gel, this equilibrium shifts continuously during elution. Furthermore, the multiple nitrogen heteroatoms engage in strong hydrogen bonding with the silanol groups, causing severe tailing. The Solution:

• Mobile Phase Modifiers: Add 0.1% to 1% of a volatile modifier (such as glacial acetic acid or triethylamine) to your mobile phase (e.g., Dichloromethane:Methanol). This suppresses the ionization of the silanol groups and locks the compound into a preferred tautomeric state during the run.

• Stationary Phase Alternative: Switch to neutral alumina or C18 reversed-phase (RP) chromatography. RP-HPLC using a gradient of Water/Acetonitrile with 0.1% Formic Acid is highly effective at resolving these derivatives without tautomer-induced peak broadening.

• Eluent Optimization: For less polar S-alkylated derivatives, a simpler Hexane:Ethyl Acetate (1:1 v/v) system on flash chromatography often suffices[2].

Q2: LC-MS analysis of my purified product shows a mass peak corresponding to exactly [2M - 2H]. What happened, and how do I fix it? The Causality: The free exocyclic thiol group at the 3-position is highly nucleophilic and prone to oxidative dimerization in the presence of atmospheric oxygen or trace transition metals, forming a disulfide bridge (R-S-S-R). This often occurs during rotary evaporation if the water bath is too hot or if the solvent is evaporated under an air stream instead of a vacuum or inert gas. The Solution:

• Retroactive Fix: Dissolve the oxidized crude in a degassed polar solvent (like DMF or Methanol) and add a slight excess of a reducing agent such as TCEP (Tris(2-carboxyethyl)phosphine) or DTT (Dithiothreitol). Stir for 1-2 hours at room temperature to cleave the disulfide bond, then immediately proceed to purification.

• Preventative Protocol: Always concentrate fractions under reduced pressure at temperatures below 40°C. Flush the receiving flask with Argon or Nitrogen.

Q3: I am synthesizing the triazole ring using potassium dithiocarbazate salts and hydrazine hydrate. I cannot remove the residual hydrazine from my final product. Any tips? The Causality: Hydrazine hydrate is typically used in large excess (up to 2-10 equivalents) to ensure complete cyclization[1][4]. Hydrazine is highly polar, water-soluble, and can form stable hydrogen-bonded complexes with the 4-amino group of the newly formed triazole, making it co-precipitate. The Solution: Instead of relying solely on chromatography, leverage the pH-dependent solubility of the triazole.

• After the reaction, cool the mixture and dilute with purified water.

• Carefully neutralize the strongly alkaline solution with glacial acetic acid to exactly pH = 7[4]. The 4-amino-1,2,4-triazole-3-thiol derivative will reach its isoelectric point and precipitate out as a solid.

• Filter the precipitate and wash extensively with cold water, followed by diethyl ether[1]. The water wash removes the highly soluble hydrazine acetate salts, while the ether wash removes non-polar organic impurities.

Q4: My derivative is completely insoluble in standard organic solvents like DCM, Ethyl Acetate, and even hot Ethanol. How can I purify it if I can't load it onto a column? The Causality: Unsubstituted or lightly substituted 4-amino-1,2,4-triazole-3-thiols have a rigid planar structure that packs tightly into crystal lattices, driven by extensive intermolecular hydrogen bonding between the amino, thiol/thione, and ring nitrogens. This leads to exceptionally high melting points and poor solubility in most organic solvents[3]. The Solution: You must disrupt the hydrogen bonding network. Use polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) for dissolution[5]. Protocol for Recrystallization: Dissolve the crude solid in a minimum volume of hot DMF. Filter hot to remove insoluble mechanical impurities. Slowly add a miscible anti-solvent, such as cold water or ethanol, dropwise until the solution becomes slightly turbid. Allow it to cool slowly to room temperature, then transfer to an ice bath to maximize crystallization.

Quantitative Data: Solvent Systems & Solubility Profiles

To assist in your method development, the following table summarizes the optimal solvent systems and expected behaviors for different classes of 4-amino-1,2,4-triazole-3-thiol derivatives based on empirical data[1][2][5].

Derivative Type	Recommended Purification Method	Optimal Solvent System / Eluent	Solubility Profile
Unsubstituted / Free Thiol	Precipitation & Recrystallization	DMF/Water or Hot Ethanol	Soluble in DMF, DMSO, dilute base. Insoluble in DCM, Hexane.
S-Alkylated (Thioethers)	Flash Chromatography (Silica)	Hexane : Ethyl Acetate (1:1 to 1:3)	Soluble in EtOAc, DCM, Chloroform.
Schiff Bases (N-benzylidene)	Recrystallization	Dichloromethane / Ethanol	Soluble in DCM, THF, hot Ethanol.
Oxidized Dimers (Disulfides)	Reduction followed by RP-HPLC	Water : Acetonitrile (+ 0.1% Formic Acid)	Poor solubility in most solvents; requires reduction first.

Detailed Experimental Protocol: Standard Isolation and Purification Workflow

This self-validating protocol is designed for the isolation of 5-substituted-4-amino-1,2,4-triazole-3-thiols following cyclization with hydrazine hydrate[1][4].

Materials:

• Crude reaction mixture (typically in ethanol or water)

• Glacial Acetic Acid (Analytical Grade)

• Purified Water (Deionized)

• Diethyl Ether

• Absolute Ethanol

Step-by-Step Methodology:

• Reaction Quenching: Upon completion of the reflux (typically 5-14 hours), remove the reaction flask from the heat source and allow it to cool to room temperature.

• Vacuum Concentration: Remove excess ethanol and unreacted hydrazine hydrate under reduced pressure using a rotary evaporator. Critical Step: Keep the water bath temperature below 40°C to prevent thermal degradation and oxidative dimerization.

• Aqueous Dilution & Neutralization: Suspend the remaining residue in 10-20 mL of cold, purified water. The solution will likely be highly basic due to residual potassium hydroxide and hydrazine. Slowly add glacial acetic acid dropwise under continuous stirring until the pH reaches exactly 7.0[4].

• Precipitation: As the pH neutralizes, the target 4-amino-1,2,4-triazole-3-thiol will precipitate as a light-colored powder. Stir for an additional 30 minutes in an ice bath to ensure complete precipitation.

• Filtration & Washing: Filter the precipitate under vacuum using a Büchner funnel. Wash the filter cake sequentially with:

  • 2 x 20 mL of ice-cold purified water (removes hydrazine salts).

  • 2 x 10 mL of cold diethyl ether (removes non-polar byproducts and aids in drying)[1].

• Recrystallization: Transfer the semi-dry solid to a clean Erlenmeyer flask. Dissolve in a minimum amount of boiling absolute ethanol. If the solution is highly colored, add a small spatula of activated charcoal, boil for 2 minutes, and perform a hot gravity filtration.

• Final Isolation: Allow the filtrate to cool slowly to room temperature, then place it in a refrigerator (4°C) overnight. Collect the pure crystals via vacuum filtration and dry in a vacuum desiccator over anhydrous calcium chloride.

• Validation: Verify purity via TLC (using DCM:MeOH 9:1 with a drop of acetic acid) and confirm the absence of the [2M-2H] disulfide peak via LC-MS.

References

• Title: SYNTHESIS, PROPERTIES AND BIOLOGICAL POTENTIAL SOME CONDENSED DERIVATIVES 1,2,4-TRIAZOLE Source: Ankara University URL: [Link]

• Title: Synthesis, Characterization and Antifungal Activity of Some 5-Substituted 4-Amino-1,2,4-triazole-3-thiols Source: Asian Journal of Chemistry URL: [Link]

• Title: Design, Synthesis and Biological Activity Evaluation of S-Substituted 1H-5-Mercapto-1,2,4-Triazole Derivatives as Antiproliferative Agents in Colorectal Cancer Source: Frontiers in Chemistry (PMC) URL: [Link]

• Title: Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents Source: Pharmaceuticals (PMC) URL: [Link]

• Title: Counteraction of Trehalose on N, N-Dimethylformamide-Induced Candida rugosa Lipase Denaturation Source: Science.gov URL: [Link]

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• 1. asianpubs.org [asianpubs.org]
• 2. Design, Synthesis and Biological Activity Evaluation of S-Substituted 1H-5-Mercapto-1,2,4-Triazole Derivatives as Antiproliferative Agents in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Evaluation of Novel 2-((1H-1,2,4-triazol-5-yl)thio)-N-benzylidene-N-phenylacetohydrazide as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dspace.ankara.edu.tr [dspace.ankara.edu.tr]
• 5. dimethylformamide dmf solution: Topics by Science.gov [science.gov]

Technical Support Center: Optimizing the Synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions. Our goal is to empower you with the knowledge to optimize your reaction conditions, maximize yields, and ensure the purity of your target compound.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol, providing potential causes and actionable solutions.

Problem: Low Yield of the Final Product

A suboptimal yield of the desired triazole is a frequent challenge. The root cause often lies in one of the two key steps of the synthesis: the formation of the potassium dithiocarbazinate intermediate or the subsequent cyclization with hydrazine hydrate.

Potential Cause 1: Incomplete Formation of the Potassium Dithiocarbazinate Intermediate

The reaction of 3-fluorobenzoic acid hydrazide with carbon disulfide in the presence of a base is a critical step. Incomplete reaction here will directly impact the final yield.

Solutions:

• Optimize Base and Solvent: The use of potassium hydroxide in absolute ethanol is a common practice.[1][2][3] Ensure the potassium hydroxide is of high purity and the ethanol is anhydrous, as water can interfere with the reaction. The base should be completely dissolved before the dropwise addition of carbon disulfide.

• Control the Temperature: This reaction is typically carried out at a low temperature (0-5 °C) in an ice bath.[1] Maintaining this low temperature is crucial to prevent the decomposition of the dithiocarbazinate intermediate and minimize side reactions.

• Slow Addition of Carbon Disulfide: Add carbon disulfide dropwise while vigorously stirring the reaction mixture.[1] A slow and controlled addition ensures that the local concentration of carbon disulfide does not become too high, which could lead to unwanted side products.

• Sufficient Reaction Time: Allow the reaction to stir for the recommended time after the addition of carbon disulfide to ensure complete formation of the potassium salt.

Potential Cause 2: Inefficient Cyclization with Hydrazine Hydrate

The cyclization of the potassium dithiocarbazinate intermediate with hydrazine hydrate is the final ring-forming step. Incomplete cyclization will result in a lower yield of the desired triazole.

Solutions:

• Reaction Temperature and Time: This step typically requires heating. Refluxing the reaction mixture is a common procedure.[2][3] The optimal temperature and time can vary, so it is advisable to monitor the reaction progress using Thin Layer Chromatography (TLC).

• Molar Ratio of Hydrazine Hydrate: An excess of hydrazine hydrate is often used to drive the reaction to completion.[2][3] However, a large excess can complicate the workup, so using a moderate excess (e.g., 1.5-2 equivalents) is a good starting point.

Potential Cause 3: Formation of Side Products

The formation of byproducts, such as 1,3,4-thiadiazole derivatives, can compete with the desired 1,2,4-triazole synthesis, thereby reducing the yield. This is particularly relevant when starting from acylthiosemicarbazides, which can cyclize to either heterocycle depending on the reaction conditions.[4][5]

Solutions:

• Maintain Basic Conditions: The formation of 1,2,4-triazoles is favored under basic (alkaline) conditions, while acidic conditions tend to promote the formation of 1,3,4-thiadiazoles.[4][5] Therefore, ensuring the reaction medium remains basic during the cyclization step is critical.

• Purification: If side products do form, they will need to be removed during the purification step. Recrystallization is often an effective method for purifying the final product.

Problem: Presence of Impurities in the Final Product

Even with a good yield, the purity of the final product is paramount. Impurities can arise from unreacted starting materials or the formation of side products.

Potential Cause 1: Unreacted Starting Materials

The presence of 3-fluorobenzoic acid hydrazide or the potassium dithiocarbazinate intermediate in the final product indicates an incomplete reaction.

Solutions:

• Reaction Monitoring: As mentioned previously, monitoring the reaction progress by TLC is essential. A well-chosen solvent system will allow you to distinguish between the starting materials, intermediates, and the final product.

• Optimize Reaction Conditions: If the reaction is stalling, consider increasing the reaction time or temperature moderately.

Potential Cause 2: Difficulty in Purification

The crude product may be contaminated with byproducts or residual reagents that are difficult to remove.

Solutions:

• Recrystallization: This is the most common and effective method for purifying solid organic compounds. The choice of solvent is crucial. Ethanol or ethanol-water mixtures are often good choices for recrystallizing 1,2,4-triazole derivatives.[5][6]

• Column Chromatography: If recrystallization is not sufficient, column chromatography can be used to separate the desired product from impurities. A silica gel column with an appropriate eluent system (e.g., a mixture of ethyl acetate and hexane) can be effective.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol?

The most common synthetic pathway involves a two-step process:

• Formation of Potassium Dithiocarbazinate: 3-Fluorobenzoic acid hydrazide is reacted with carbon disulfide in the presence of a base, typically potassium hydroxide in ethanol, to form the potassium salt of 3-(3-fluorobenzoyl)dithiocarbazinic acid.[1][2][3]

• Cyclization: The potassium dithiocarbazinate intermediate is then cyclized by heating with hydrazine hydrate to yield the final product, 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol.[1][2][3]

Q2: What are the critical parameters to control during the synthesis?

The critical parameters to monitor and control are:

• Temperature: Low temperature for the dithiocarbazinate formation and elevated temperature (reflux) for the cyclization step.

• Purity of Reagents: Use of anhydrous solvents and high-purity reagents is important.

• Stoichiometry: The molar ratios of the reactants, particularly the base and hydrazine hydrate, should be carefully controlled.

• Reaction Time: Adequate time should be allowed for each step to ensure completion, which can be monitored by TLC.

Q3: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is an effective technique for monitoring the reaction. Use silica gel plates and a suitable eluent system (e.g., ethyl acetate/hexane or chloroform/methanol) to separate the starting materials, intermediates, and the product. The spots can be visualized under a UV lamp.

Q4: What are the expected spectroscopic data for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol?

While the exact values can vary slightly depending on the solvent and instrument, the following are characteristic spectroscopic features:

• ¹H NMR (in DMSO-d₆): You would expect to see signals for the aromatic protons of the 3-fluorophenyl group, a broad singlet for the amino (NH₂) protons, and a singlet for the thiol (SH) proton. The thiol proton signal can sometimes be broad and may exchange with D₂O.

• ¹³C NMR (in DMSO-d₆): Signals corresponding to the carbons of the 3-fluorophenyl ring and the two carbons of the triazole ring. The carbon attached to the sulfur (C=S) will be downfield.

• IR (KBr): Characteristic absorption bands for N-H stretching (amino group), S-H stretching (thiol group), C=N stretching (triazole ring), and C-S stretching.

Optimized Reaction Conditions

The following table summarizes generally optimized conditions for the synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols, which can be adapted for the 3-fluoro derivative.

Step	Parameter	Recommended Condition	Rationale
1. Dithiocarbazinate Formation	Solvent	Absolute Ethanol	Good solubility for reactants and facilitates salt formation.
Base	Potassium Hydroxide	Strong base to deprotonate the hydrazide and form the potassium salt.
Temperature	0-5 °C (Ice Bath)	Minimizes decomposition of the intermediate and side reactions.
Addition of CS₂	Dropwise with stirring	Ensures controlled reaction and prevents localized high concentrations.
Reaction Time	2-4 hours	Allows for complete formation of the potassium salt.
2. Cyclization	Reagent	Hydrazine Hydrate (excess)	Drives the cyclization reaction to completion.
Temperature	Reflux	Provides the necessary energy for the ring closure reaction.
Reaction Time	4-6 hours (TLC monitored)	Ensures the cyclization is complete.
Workup & Purification	Precipitation	Acidification with dilute HCl	Protonates the thiol and causes the product to precipitate from the aqueous solution.
Purification	Recrystallization from Ethanol	Effective method for obtaining a pure solid product.

Visualizing the Process

Synthetic Workflow

Caption: Overall workflow for the synthesis of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol.

Reaction Mechanism

Caption: Simplified reaction mechanism for the formation of the triazole ring.

References

• Sahoo, P., Sharma, R., & Pattanayak, P. (2010). Synthesis and evaluation of 4-amino-5-phenyl-4H-[6][7]-triazole-3-thiol derivatives as antimicrobial agents. Medicinal Chemistry Research, 19(3), 249-260.

• Thorn, G. D., & Ludwig, R. A. (2013).
• Kadhim, M. A., & Hameed, A. S. (2022). Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives.
• Prakash, O., Ranjan, P., & Kumar, S. (2021). Diversity-Oriented Synthesis of 1,2,4-Triazols, 1,3,4-Thiadiazols, and 1,3,4-Selenadiazoles from N-Tosylhydrazones. Organic Letters, 23(11), 4386–4390.
• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis and antioxidant activities of novel 4-(2-mercapto-1,3,4-oxadiazol-5-yl) phenyl methanesulfonate.
• Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis.
• Rostom, S. A., Ashour, H. M., El-Din, M. M., & El-Sayed, M. A. (2023). Synthesis and Biological Evaluation of New Schiff Bases Derived from 4-Amino-5-(3-fluorophenyl)-1,2,4-triazole-3-thione. Molecules, 28(6), 2695.
• Ekennia, A. C., Otuokere, I. E., & Ujam, O. T. (2019). Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications.
• Onwudiwe, D. C., & Ajibade, P. A. (2011). Synthesis, characterization and thermal studies of Zn (II), Cd (II) and Hg (II) complexes of N-methyl-N-phenyldithiocarbamate: The single crystal structure of [Hg (MePhdtc) 2]. International journal of molecular sciences, 12(9), 5946-5958.
• Audrieth, L. F., Scott, E. S., & Kippur, P. S. (1954). The Chemistry of Hydrazine.
• Küçükgüzel, I., Küçükgüzel, Ş. G., Rollas, S., & Kiraz, M. (2001). Some 3-thioxo/alkylthio-1, 2, 4-triazoles with a substituted thiourea moiety as possible antimycobacterials. Bioorganic & medicinal chemistry letters, 11(13), 1703-1707.
• Gürsoy, A., & Karali, N. (2003). Synthesis and primary cytotoxicity evaluation of 3-[(4-aryl-1-piperazinyl) methyl]-4-aryl-1H-1, 2, 4-triazole-5 (4H)-thiones. Turkish Journal of Chemistry, 27(5), 557-564.
• El-Sayed, W. A., Ali, O. M., & Abd-El-Salam, O. I. (2012). The Utility of Thiocarbohydrazide for Generating Novel Triazole and Pyrazole Derivatives Containing a Sulfur Moiety as Anti-microbial Agents. ChemRxiv.
• Zhao, F., Singh, T., Xiao, Y., Su, W., Yang, D., Jia, C., ... & Qin, Z. (2021).
• Sharma, S., & Kumar, V. (2022). Synthesis methods of 1, 2, 3-/1, 2, 4-triazoles: A review. Results in Chemistry, 4, 100322.
• Al-Masoudi, N. A., & Al-Soud, Y. A. (2018). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Advanced Science and Technology, 112, 1-10.
• Gümrükçüoğlu, N., Uslu, H., & Demir, N. (2023). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul Journal of Pharmacy, 53(3), 294-301.
• Wang, X., Zhang, Y., & Liu, Z. (2020). A Direct Cyclization/Chlorination Strategy of Hydrazines for the Synthesis of 4-Chloropyrazoles by TCCA. Molecules, 25(19), 4438.
• Harris, R. K. (1963). The production of thiocarbohydrazide.
• Zhang, X., Li, Y., Wang, Y., Zhang, Y., & Wang, C. (2020). Hydrazine hydrate-initiated GO/PAN composite fiber cyclization reaction to achieve chemical stabilization of PAN. ACS Sustainable Chemistry & Engineering, 8(38), 14513-14521.
• Al-Jibouri, M. N. (2022). A Green Method for Metal-Assisted Assembly of New Dithiocarbamate Complexes and their Antifungal Study. Egyptian Journal of Chemistry, 65(1), 213-220.
• Stankovich, S., Dikin, D. A., Piner, R. D., Kohlhaas, K. A., Kleinhammes, A., Jia, Y., ... & Ruoff, R. S. (2007). Synthesis of graphene-based nanosheets via chemical reduction of exfoliated graphite oxide. Carbon, 45(7), 1558-1565.
• Volkova, K. A., & Albanov, A. I. (2006). Amidines Synthesis by Reaction of 4-Amino-1,2,4-triazole with Nitriles. Russian Journal of Organic Chemistry, 42(11), 1718-1720.
• De Luca, F., Benvenuti, M., Mangani, S., & Docquier, J. D. (2020). 4-Amino-1, 2, 4-triazole-3-thione-derived Schiff bases as metallo-β-lactamase inhibitors. ACS infectious diseases, 7(1), 133-146.
• Yousif, E., Salih, N., & Ahmed, A. (2016). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Journal of Applicable Chemistry, 5(2), 329-337.
• Gümrükçüoğlu, N., Uslu, H., & Demir, N. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives.

• Lelyukh, M., Klenina, O., & Orlov, V. (2021). Appliance Features of 4-Amino-1, 2, 4-triazole-3-thiols in the Synthesis of 3, 6-Disubstituted[6][7] Triazolo [3, 4-b][4][7] thiadiazoles. Acta Chimica Slovenica, 68(1), 239-253.

Sources

• 1. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
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Technical Support Center: Synthesis of 4-Amino-5-Substituted-1,2,4-Triazole-3-Thiols

Welcome to the technical support center for the synthesis of 4-amino-5-substituted-1,2,4-triazole-3-thiols. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this important class of heterocyclic compounds. These molecules are key pharmacophores and synthetic intermediates, but their synthesis can be accompanied by challenging side reactions.

This document provides in-depth, experience-based troubleshooting advice, detailed protocols, and mechanistic insights to help you identify, mitigate, and solve common issues encountered in the laboratory.

Core Synthesis Pathway Overview

The most prevalent and reliable method for synthesizing the target triazole core involves a multi-step sequence starting from a carboxylic acid hydrazide. Understanding this main pathway is essential for diagnosing deviations and side reactions.

The general workflow is as follows:

• Intermediate Formation: Reaction of a substituted acid hydrazide with carbon disulfide (CS₂) in the presence of a strong base (like KOH) to form a stable potassium dithiocarbazate salt.[1]

• Cyclization: The potassium salt is then refluxed with hydrazine hydrate (N₂H₄·H₂O), which acts as both a reagent and a solvent, to induce cyclization and form the desired 4-amino-1,2,4-triazole-3-thiol.[1][2]

Caption: General workflow for the synthesis of 4-amino-5-substituted-1,2,4-triazole-3-thiols.

Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses the most common problems encountered during the synthesis. Each question is followed by an in-depth explanation of the underlying causes and actionable solutions.

Question 1: My final yield is very low, and I've isolated a significant amount of a different heterocyclic compound. What is happening?

Answer: This is the most frequent issue and is almost always due to the formation of a 5-substituted-1,3,4-oxadiazole-2-thiol as a major byproduct. This occurs when the intermediate cyclizes through the oxygen atom of the hydrazide moiety instead of the nitrogen atom required for triazole formation.[3][4][5]

Causality & Mechanism: The formation of the potassium dithiocarbazate intermediate is followed by a crucial intramolecular cyclization step. This step is a competition between two nucleophiles—the nitrogen atom (Path A) and the oxygen atom (Path B)—attacking the thiocarbonyl carbon.

• Path A (Desired): Nucleophilic attack by the terminal nitrogen of the hydrazide, followed by dehydration and rearrangement, leads to the 1,2,4-triazole ring. This is favored by the presence of a strong, nitrogen-based nucleophile like hydrazine hydrate.

• Path B (Side Reaction): Nucleophilic attack by the carbonyl oxygen, followed by the elimination of water, leads to the thermodynamically stable 1,3,4-oxadiazole ring. This pathway can dominate under certain conditions, especially with prolonged heating in the absence of a sufficient excess of hydrazine hydrate.[3][6]

Caption: Competing cyclization pathways leading to the desired triazole or the oxadiazole side product.

Troubleshooting Solutions:

• Hydrazine Hydrate Stoichiometry: Ensure a significant molar excess of hydrazine hydrate is used during the cyclization step.[4] It not only participates in the reaction but also acts as the solvent, driving the equilibrium towards the desired N-N bond formation for the triazole ring.

• Reaction Time and Temperature: While reflux is necessary, excessively long reaction times (> 6-8 hours) can sometimes favor the formation of the more stable oxadiazole. Monitor the reaction by TLC (Thin Layer Chromatography) to determine the optimal endpoint.

• Two-Step Conversion: Some protocols intentionally synthesize the 1,3,4-oxadiazole-2-thiol first.[3][4] This intermediate is then isolated and subsequently refluxed with hydrazine hydrate to quantitatively convert it into the desired 4-amino-1,2,4-triazole-3-thiol.[4][6] This method provides better control and often higher overall yields.

Question 2: My final product is a white solid, but it quickly turns yellowish and becomes less soluble. What is causing this instability?

Answer: The thiol (-SH) group in your final product is highly susceptible to aerial oxidation. Two molecules of the triazole-thiol can couple to form a disulfide (-S-S-) bridge, resulting in a dimer. This disulfide is often less soluble and may have a different color (typically pale yellow).

Causality & Mechanism: Thiols are readily oxidized, especially in neutral or slightly basic solutions exposed to oxygen. The process is often catalyzed by trace metal ions. This dimerization changes the compound's physical properties and can complicate purification and subsequent reactions.

Caption: Oxidation of the triazole-thiol product to its corresponding disulfide dimer.

Troubleshooting Solutions:

• Inert Atmosphere: During workup and purification, especially after neutralization, work under an inert atmosphere (Nitrogen or Argon) to minimize contact with oxygen.

• Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or by freeze-pump-thaw cycles for recrystallization.

• Storage: Store the final, dry product in a tightly sealed container under an inert atmosphere, preferably in a freezer to slow down any potential degradation.

• Reductive Workup (if needed): If you suspect significant disulfide formation, the product can sometimes be rescued by treatment with a mild reducing agent like dithiothreitol (DTT) to cleave the disulfide bond back to the thiol, though this adds a purification step.

Question 3: The formation of my potassium dithiocarbazate intermediate is messy, and the yield is poor. How can I improve this step?

Answer: The stability and clean formation of the potassium dithiocarbazate salt are highly dependent on reaction conditions and the purity of reagents. Decomposition can occur, and the salt itself can be sensitive to moisture and temperature.[7]

Causality & Common Issues:

• Moisture: The presence of excess water can hydrolyze the carbon disulfide or the dithiocarbazate salt.

• Temperature Control: The reaction is exothermic. Poor temperature control can lead to the decomposition of the dithiocarbamate.[8]

• Base Quality: The potassium hydroxide (KOH) must be of high purity and preferably freshly powdered to ensure a high surface area for reaction.

• Solvent Purity: The ethanol used should be absolute or at least 95% to minimize water content.[1]

Troubleshooting Solutions:

• Dry Glassware and Reagents: Ensure all glassware is oven-dried before use. Use anhydrous ethanol and high-purity KOH.

• Temperature Management: Perform the addition of carbon disulfide slowly while cooling the reaction mixture in an ice bath to maintain a low temperature (0-5 °C).

• Order of Addition: A reliable method is to first dissolve the acid hydrazide and KOH in ethanol, cool the mixture, and then add the carbon disulfide dropwise with vigorous stirring.[4]

• Isolation: Once the salt has precipitated, it should be filtered quickly, washed with a cold, anhydrous solvent (like diethyl ether) to remove impurities, and dried thoroughly in a desiccator over a suitable desiccant like silica gel.[7] Do not leave the salt in the basic mother liquor for extended periods.

Quantitative Data Summary

Issue	Common Side Product	Key Spectroscopic Indicator	Mitigation Strategy
Low Yield / Impurity	5-R-1,3,4-Oxadiazole-2-thiol	Absence of N-H stretch (for NH₂) in IR; different chemical shifts in ¹H NMR.[9]	Use excess hydrazine hydrate; consider two-step synthesis.[4][6]
Product Instability	Disulfide Dimer (R-S-S-R)	Disappearance of the S-H proton signal (~13-14 ppm) in ¹H NMR.[2][9]	Work under an inert atmosphere; use degassed solvents.
Poor Intermediate Yield	Decomposition Products	Oily, dark-colored reaction mixture instead of a clean precipitate.	Use dry reagents/solvents; maintain low temperature during CS₂ addition.[7]

Detailed Experimental Protocol: Synthesis of 4-amino-5-phenyl-1,2,4-triazole-3-thiol

This protocol provides a self-validating system for synthesizing a representative compound of this class.

Part A: Synthesis of Potassium 3-benzoyl-dithiocarbazate

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve benzoic acid hydrazide (13.6 g, 0.1 mol) in 100 mL of absolute ethanol.

• Base Addition: To this solution, add a solution of potassium hydroxide (6.7 g, 0.12 mol) in 30 mL of water. Stir until a clear solution is obtained.

• CS₂ Addition: Cool the flask in an ice-water bath to 0-5 °C. While stirring vigorously, add carbon disulfide (7.6 g, 0.1 mol) dropwise over 30 minutes, ensuring the temperature does not rise above 10 °C.

• Precipitation: After the addition is complete, continue stirring in the ice bath for 1 hour, then allow the mixture to stir at room temperature for an additional 3 hours. A pale yellow solid should precipitate.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with two 30 mL portions of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the potassium salt in a vacuum desiccator over P₂O₅ for at least 12 hours. The expected yield is typically >85%.

Part B: Synthesis of 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol[1][2]

• Setup: Place the dried potassium dithiocarbazate salt (from Part A, ~0.1 mol) in a 250 mL round-bottom flask.

• Cyclization: Add 99% hydrazine hydrate (20 mL, ~0.4 mol). Fit the flask with a reflux condenser.

• Reflux: Heat the mixture to reflux gently using an oil bath. The mixture will turn green as hydrogen sulfide (H₂S) gas evolves. (Caution: Perform this step in a well-ventilated fume hood as H₂S is toxic and has a strong, unpleasant odor). Continue refluxing for 4-6 hours, during which the solution should become homogeneous.

• Precipitation: After cooling to room temperature, pour the reaction mixture into 200 mL of ice-cold water.

• Acidification: Acidify the solution dropwise with concentrated HCl until the pH is approximately 5-6. A voluminous white precipitate will form.

• Isolation: Collect the white solid by vacuum filtration, wash it thoroughly with cold water until the washings are neutral, and then dry it in a vacuum oven at 60 °C.

• Purification: The crude product can be purified by recrystallization from ethanol to yield fine white needles. Expected yield: 70-80%. M.p. 202-204 °C.

References

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. Istanbul University Press. [Link]

• SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. Indian Journal of Heterocyclic Chemistry. [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][10]-triazole-3-thiol derivatives as antimicrobial agents. Semantic Scholar. [Link]

• Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. Current issues in pharmacy and medicine. [Link]

• (A) Synthesis of 4-amino-5-substituted... ResearchGate. [Link]

• Thiocarbohydrazides: Synthesis and Reactions. Scientific & Academic Publishing. [Link]

• The Utility of Thiocarbohydrazide for Generating Novel Triazole and Pyrazole Derivatives Containing a Sulfur Moiety as Anti. ChemRxiv. [Link]

• 1,2,4-triazole-3-thiol as a platform for the synthesis of unsymmetrical disulfides. Current issues in pharmacy and medicine. [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. [Link]

• Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters. MDPI. [Link]

• Synthesis of 1, 2, 4-Triazoles and Thiazoles from Thiosemicarbazide and its Derivatives. ResearchGate. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• Thermal decomposition of transition metal dithiocarbamates. ResearchGate. [Link]

• Preparation, characterization and thermal decomposition of sodium and potassium salts of dithiocarbamate. ResearchGate. [Link]

• Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications. PMC. [Link]

• Disulfide synthesis by S-S coupling. Organic Chemistry Portal. [Link]

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Bentham Open. [Link]

• Preparation, characterization and thermal decomposition of ammonium salts of dithiocarbamic acids. ResearchGate. [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Current issues in pharmacy and medicine. [Link]

• An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. PMC. [Link]

• Synthesis and Screening of New[1][10]Oxadiazole,[3][10]Triazole, and[1][3][10]Triazolo[4,3-b][1][3][10]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). Hindawi. [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. PMC. [Link]

• 1,3,4-Oxadiazole, 1,3,4-thiadiazole and 1,2,4-triazole derivatives as potential antibacterial agents. Arabian Journal of Chemistry. [Link]

• Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

• Synthesis of New 1, 3, 4-Oxadiazole-Incorporated 1, 2, 3-Triazole Moieties as Potential Anticancer Agents Targeting Thymidylate Synthase and Their Docking Studies. MDPI. [Link]

• Synthesis of 1H-1,2,4-triazoles. Organic Chemistry Portal. [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Scientific Research Publishing. [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Research Square. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. ResearchGate. [Link]

• Synthesis and Characterization of Transition Metal Complexes of Potassium 3‐(Pyridine‐4‐Carbonylmethyl)‐Dithiocarbazate. R Discovery. [Link]

• Preventing disulfide bond formation weakens non-covalent forces among lysozyme aggregates. PubMed. [Link]

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• 2. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 3. connectjournals.com [connectjournals.com]
• 4. Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters | MDPI [mdpi.com]
• 5. openmedicinalchemistryjournal.com [openmedicinalchemistryjournal.com]
• 6. Synthesis and Screening of New [1,3,4]Oxadiazole, [1,2,4]Triazole, and [1,2,4]Triazolo[4,3-b][1,2,4]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dithiocarbamates: Challenges, Control, and Approaches to Excellent Yield, Characterization, and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

byproducts in the reaction of hydrazides with carbon disulfide and hydrazine hydrate

Welcome to the Application Support Portal. This guide is designed for researchers and drug development professionals synthesizing 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols from hydrazides, carbon disulfide (CS₂), and hydrazine hydrate.

While this one-pot or two-step cyclization is a cornerstone of medicinal chemistry, it is notoriously sensitive to stoichiometric and thermodynamic variations, frequently yielding unwanted oxadiazoles, thiadiazoles, or unreacted starting materials. This guide provides mechanistic troubleshooting, a self-validating protocol, and diagnostic data to ensure high-yield synthesis.

Mechanistic Workflow & Byproduct Divergence

To troubleshoot effectively, we must first map the chemical causality of the reaction. The synthesis relies on the formation of a potassium dithiocarbazate intermediate. The fate of this intermediate depends entirely on the nucleophilic competition between the internal acyl oxygen and the external hydrazine hydrate.

Reaction pathway of hydrazides with CS2 and hydrazine, showing target and byproduct divergence.

Troubleshooting Guide: Byproduct Identification & Mitigation

Q: Why am I isolating 1,3,4-oxadiazole-2-thiol instead of my target 1,2,4-triazole? A: This is the most common failure mode. The potassium dithiocarbazate intermediate contains both a thiocarbonyl group and an acyl group. If hydrazine hydrate is insufficient, added too late, or if the mixture is heated prematurely, the oxygen of the acyl group acts as an internal nucleophile. It attacks the thiocarbonyl carbon in a thermodynamically favorable 5-exo-trig cyclization, expelling hydrogen sulfide (H₂S) gas to form the oxadiazole 1. Mitigation: Ensure a minimum of 2.0 to 3.0 equivalents of hydrazine hydrate is thoroughly mixed into the suspension at room temperature before applying any heat 2. Hydrazine is a superior a-effect nucleophile and will outcompete the internal oxygen if present in excess.

Q: My starting hydrazide is hydrolyzing back to a carboxylic acid. How do I prevent this? A: Hydrazides are susceptible to base-catalyzed hydrolysis. The presence of aqueous KOH or excess water in the solvent drives the equilibrium toward the parent carboxylic acid. Mitigation: Use absolute ethanol as the solvent and freshly crushed, dry KOH pellets rather than aqueous KOH solutions. Maintain the initial reaction temperature strictly between 0–5 °C during the dropwise addition of CS₂ to kinetically suppress hydrolytic side reactions 3.

Q: I am observing a highly symmetric, high-molecular-weight byproduct. What is it? A: You are likely observing symmetrical 1,4-disubstituted thiosemicarbazides or bis-hydrazides. These form via dimerization when the dithiocarbazate intermediate reacts with unreacted starting hydrazide instead of the intended hydrazine hydrate. Mitigation: This indicates a localized deficiency of CS₂ or poor mixing. Ensure vigorous mechanical stirring and maintain a slight excess of CS₂ (1.2 to 1.5 eq) during the initial step 3.

Diagnostic Data Presentation

To rapidly distinguish your target triazole from common byproducts, utilize the following spectroscopic markers. The absence of the primary amine (-NH₂) stretch is the fastest way to confirm oxadiazole byproduct formation.

Compound Class	IR Marker (cm⁻¹)	¹H NMR Marker (ppm, DMSO-d₆)	¹³C NMR Marker (ppm)
Hydrazide (Starting Material)	~1650 (C=O), 3200-3300 (NH, NH₂)	4.5 (NH₂), 9.5 (NH)	~165 (C=O)
1,3,4-Oxadiazole-2-thiol (Byproduct)	~1610 (C=N), ~2550 (SH, weak)	13.5-14.5 (SH/NH tautomer)	~160 (C=N), ~178 (C=S)
4-Amino-1,2,4-triazole-3-thiol (Target)	~1630 (C=N), 3100-3300 (NH₂)	5.5-6.0 (NH₂), 13.5-14.0 (SH)	~152 (C=N), ~167 (C=S/C-SH)

Self-Validating Standard Operating Procedure (SOP)

This protocol is designed with built-in validation checkpoints to ensure the reaction trajectory is correct before proceeding to the next step.

Phase 1: Dithiocarbazate Formation

• Solvation: Suspend the starting hydrazide (10 mmol, 1.0 eq) in absolute ethanol (30 mL).

• Base Addition: Add finely crushed, anhydrous KOH (15 mmol, 1.5 eq).

  • Validation Check: The mixture should transition to a clear solution or a very fine suspension as the hydrazide becomes deprotonated.

• Electrophile Addition: Cool the flask to 0–5 °C using an ice bath. Add CS₂ (15 mmol, 1.5 eq) dropwise over 15–20 minutes.

  • Validation Check: A distinct yellow precipitate (potassium dithiocarbazate) must form 3.

• Maturation: Stir the suspension for 12 hours at room temperature.

  • Validation Check: Perform TLC (Ethyl Acetate:Hexane 1:1). The UV-active starting hydrazide spot must be completely consumed.

Phase 2: Hydrazine Cyclization 5. Nucleophile Addition: To the yellow suspension, add hydrazine hydrate (99%, 30 mmol, 3.0 eq) dropwise at room temperature.

• Causality Note: Adding hydrazine at room temperature ensures complete formation of the thiosemicarbazide intermediate before thermal stress can trigger the oxadiazole byproduct pathway [[4]]().

• Cyclization: Gradually heat the mixture to reflux (75–80 °C) for 6–8 hours.

  • Validation Check: The yellow precipitate will dissolve into a homogenous solution. H₂S gas will evolve (monitor by placing lead acetate paper at the condenser outlet; it will turn black). The reaction is complete when H₂S evolution ceases 5.

Phase 3: Workup and Isolation 7. Quenching: Cool the mixture to room temperature and pour it over 100 g of crushed ice. 8. Acidification: Slowly acidify the aqueous mixture with dilute HCl (1M) until the pH reaches 3–4.

• Validation Check: The target 4-amino-1,2,4-triazole-3-thiol will precipitate as a white or off-white solid upon reaching the isoelectric point 2.

• Purification: Filter under vacuum, wash thoroughly with cold distilled water to remove inorganic salts, and recrystallize from ethanol.

Frequently Asked Questions (Safety & Operations)

FAQ 1: How should I manage the H₂S gas generated during cyclization? H₂S is highly toxic and flammable. The cyclization step must be performed in a certified fume hood. Route the exhaust of your reflux condenser through a gas bubbler containing a trap solution of 10% NaOH or bleach (sodium hypochlorite) to neutralize the H₂S into harmless sulfate salts.

FAQ 2: Can I use 80% hydrazine hydrate instead of 99%? While 80% hydrazine hydrate can be used, the additional water content increases the risk of hydrolyzing the dithiocarbazate intermediate back to the carboxylic acid. If you must use 80%, increase the equivalents to 4.0 and strictly monitor the reaction time to prevent prolonged aqueous heating.

References

• Title: SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES Source: connectjournals.com URL: 1

• Title: Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications Source: nih.gov (PMC) URL: 4

• Title: Comparative Study for the Synthesis of Some 5-(2-, 3-, 4-pyridyl)Substituted-4H-4-Amino-3-Mercapto-1,2,4-Triazoles Source: bch.ro URL: 2

• Title: Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives Source: nih.gov (PMC) URL: 3

• Title: A review on methods of synthesis of 1,2,4-triazole derivatives Source: scispace.com URL: 5

Sources

• 1. connectjournals.com [connectjournals.com]
• 2. bch.ro [bch.ro]
• 3. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

Technical Support Center: Stability &amp; Handling of 4-Amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the Technical Support Center for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol . This compound is a highly versatile building block in drug discovery, but its polyfunctional nature—featuring a triazole core, an exocyclic thiol/thione, and a primary amino group—introduces complex stability challenges.

This guide is engineered for researchers and drug development professionals. It synthesizes field-proven troubleshooting strategies, structural causality, and self-validating protocols to ensure the integrity of your experimental workflows.

Core Stability Mechanics: Tautomerism and pH Sensitivity

FAQ 1: Why does my compound's HPLC retention time and NMR profile shift unpredictably depending on the buffer used? Answer: The compound exists in a dynamic tautomeric equilibrium between its thiol (-SH) and thione (=S) forms. Theoretical and experimental studies on 1,2,4-triazole-3-thiols confirm that the thione form (β-form) is thermodynamically favored and exhibits greater stability in acidic to neutral conditions[1]. However, in basic environments, the sulfur is deprotonated, shifting the equilibrium toward the highly reactive thiolate anion[2]. This structural shift drastically alters the molecule's polarity, chromatographic retention, and spectroscopic signatures.

FAQ 2: How do I prevent unpredictable reactivity during basic extractions? Answer: The thiolate anion is a potent nucleophile and is highly susceptible to oxidative dimerization. Unless the thiolate is explicitly required for an electrophilic substitution reaction, maintain your working solutions at a pH < 6.5 using buffered systems (e.g., MES or citrate buffers) to lock the molecule in its stable thione tautomer.

pH-dependent tautomeric equilibrium and oxidation pathways of triazole-3-thiols.

Oxidative Degradation: The Disulfide Challenge

FAQ 3: I am observing a higher molecular weight impurity (+M-2) in my LC-MS over time. What is this, and how do I stop it? Answer: You are observing the formation of a disulfide dimer: 1,2-di(1H-1,2,4-triazol-3-yl)disulfane. Triazole-3-thiols are potent free radical scavengers; they readily donate a hydrogen atom from the thiol group to form a thiyl radical, which rapidly dimerizes upon exposure to oxygen[3]. X-ray diffraction and complex theoretical studies confirm that auto-oxidation to the disulfide is the primary degradation pathway for these sulfur derivatives[2].

Troubleshooting Guide: Preventing Disulfide Formation

• Causality: Dissolved O₂ acts as an electron acceptor, catalyzing the oxidation of the thiol. The electron-withdrawing 3-fluorophenyl group slightly modulates the pKa of the thiol, but it does not prevent radical formation.

• Solution: Degas all solvents using sparging (Argon/N₂) or freeze-pump-thaw cycles. Store stock solutions in anhydrous, degassed DMSO or DMF at -20°C under an inert headspace.

Quantitative Stability Parameters Summary

Parameter	Condition	Observation / Metric	Causality / Mechanism
Tautomeric State	pH < 6.0	>90% Thione form (β-form)	Protonation stabilizes the thione double bond system[1].
Tautomeric State	pH > 7.5	>80% Thiolate form	Deprotonation of the SH group yields a reactive nucleophile[2].
Oxidative Stability	Ambient Air, 25°C	Rapid disulfide formation	Auto-oxidation of thiol to disulfide dimer via thiyl radicals[2].
Photostability	UV Irradiation	High stability	Triazole ring dissipates photon energy, acting as a UV stabilizer[4].
Amine Reactivity	Ketone/Aldehyde Solvents	Schiff base formation	Primary 4-amino group undergoes rapid nucleophilic addition[5].

Reactivity of the 4-Amino Group & Photostability

FAQ 4: Can I use acetone or other ketone/aldehyde solvents for extraction or chromatography? Answer: No. The 4-amino group on the triazole ring is a primary amine that readily undergoes condensation reactions with aldehydes and ketones to form Schiff bases[4]. While this is a common synthetic pathway for creating larger libraries[5], it is a critical unwanted side-reaction during sample preparation or purification. Always use non-carbonyl solvents like ethyl acetate, dichloromethane, or methanol.

FAQ 5: Is the compound light-sensitive? Answer: Interestingly, no. 1,2,4-triazole-3-thiol derivatives exhibit excellent photostability. In fact, they are often utilized as photostabilizers for polymers (like polystyrene) because the heterocyclic ring system efficiently absorbs UV radiation and scavenges photo-induced radicals without degrading[4]. Standard laboratory lighting is safe, though long-term storage should utilize amber vials to prevent any trace radical-initiated auto-oxidation.

Validated Experimental Protocols

To ensure data integrity, all handling of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol must utilize self-validating systems. The following protocol embeds an internal control to definitively prove whether observed degradation is oxidative.

Protocol: Self-Validating Preparation of Oxidation-Resistant Stock Solutions

Causality: By preparing parallel samples with and without a reducing agent (TCEP), the system self-validates. If the non-TCEP sample degrades but the TCEP sample remains intact, the degradation is strictly oxidative (disulfide formation) rather than hydrolytic or thermal.

Step-by-Step Methodology:

• Solvent Degassing: Transfer 10 mL of anhydrous DMSO into a septum-sealed vial. Sparge with ultra-pure Argon for 15 minutes to displace dissolved O₂.

• Sample Preparation (Test Line): Weigh 10 mg of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol into a purged amber vial. Add 1 mL of the degassed DMSO to achieve a 10 mg/mL stock.

• Internal Control Spiking (Validation Line): In a second parallel vial, prepare the exact same 10 mg/mL solution, but spike it with 1.5 molar equivalents of TCEP (Tris(2-carboxyethyl)phosphine). Causality: TCEP selectively reduces disulfides back to thiols without reacting with the primary amine or the fluorophenyl ring.

• Incubation & Stress Test: Expose both vials to ambient air for 24 hours at room temperature.

• Analytical Verification: Inject both samples into an HPLC-UV system (254 nm).

  • Validation Check: If the Test Line shows a new peak at a later retention time (dimer) and the Validation Line shows only the pure monomer peak, your analytical method is successfully validated for tracking oxidative stability.

Self-validating workflow for monitoring and mitigating oxidative degradation.

References

• Source: japsonline.
• Source: mdpi.
• Source: acs.
• Synthesis, Physical, Chemical and DFT Properties of Cobalt(II), Nickel(II), Copper(II)
• Source: acs.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 4. mdpi.com [mdpi.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

recrystallization techniques for purifying 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals working with 1,2,4-triazole derivatives.

4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols are highly versatile heterocyclic scaffolds utilized extensively in the development of antimicrobial agents, COX-2 inhibitors, and heparanase inhibitors[1]. Their synthesis typically involves the cyclization of aroylhydrazines or thiocarbohydrazides with carbon disulfide under alkaline conditions, followed by treatment with hydrazine hydrate[2]. While the synthesis is straightforward, the purification of these compounds via recrystallization presents unique physicochemical challenges. The presence of multiple hydrogen-bond donors/acceptors, combined with thione-thiol tautomerism[3], requires precise thermodynamic control during crystallization to ensure phase purity and prevent oxidative degradation.

Mechanistic Workflow

The following workflow illustrates the critical path for isolating phase-pure 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols, highlighting the thermodynamic and environmental controls required at each step.

Caption: Workflow for the recrystallization of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.

Troubleshooting Guides & FAQs

Q1: Why is my compound "oiling out" (forming a biphasic liquid) instead of crystallizing? A: Oiling out (liquid-liquid phase separation) occurs when the solute's melting point is lower than the temperature at which it saturates the solvent. For these triazoles, this frequently happens in mixed aqueous systems (e.g., EtOH/H₂O) when a highly hydrophobic aryl group causes the compound to crash out as a molten phase before the solvent cools enough to induce solid nucleation.

• Causality & Fix: The supersaturation level is too high at an elevated temperature. Reheat the mixture until homogeneous, add 10-20% more of the primary organic solvent (e.g., absolute ethanol) to lower the saturation temperature, and cool the flask extremely slowly. Introducing a seed crystal at the cloud point provides a nucleation site, bypassing the oiling phase entirely.

Q2: How does thione-thiol tautomerism affect my recrystallization, and how do I control it? A: 1,2,4-triazole-3-thiols exist in a dynamic prototropic equilibrium with their thione (=S) form[4]. In solution, the ratio depends heavily on the solvent's dielectric constant. However, in the solid state, the thione form is overwhelmingly favored due to the formation of robust intermolecular N-H···S hydrogen bonds[3].

• Causality & Fix: Rapid cooling or the use of non-polar solvents can kinetically trap the thiol form, leading to polymorphic mixtures with broad melting points. To thermodynamically drive the equilibrium toward the stable thione crystal lattice, always use a polar protic solvent (like EtOH) and allow the solution to cool ambiently for at least 2 hours before applying an ice bath.

Q3: I am observing a secondary, less polar spot on my TLC after recrystallization. What is it, and how do I prevent it? A: This is typically the bis(4-amino-5-aryl-4H-1,2,4-triazol-3-yl) disulfide. The free exocyclic thiol group is highly susceptible to oxidative dimerization when heated in the presence of dissolved oxygen.

• Causality & Fix: The combination of prolonged heat and oxygen accelerates disulfide formation. To prevent this, degas your recrystallization solvent by sparging with nitrogen gas for 10–15 minutes prior to use. Furthermore, minimize the time the solution spends at reflux (do not exceed 15 minutes).

Q4: My derivative contains a p-nitroaryl group and is completely insoluble in boiling ethanol. What is the alternative? A: Highly polar or rigid derivatives possess exceptionally high lattice energies, drastically reducing their solubility in standard aliphatic alcohols.

• Causality & Fix: Switch to a solvent system with a higher dipole moment and superior hydrogen-bond acceptor capabilities, such as N,N-dimethylformamide (DMF). Dissolve the crude product in a minimum volume of hot DMF (60-70°C). Slowly add hot water dropwise until the solution reaches the cloud point, then add a single drop of DMF to clear it. Cool slowly. Note: Crystals must be washed extensively with cold water to remove residual DMF.

Standardized Recrystallization Protocol

This protocol is designed as a self-validating system for a 10 g scale purification, ensuring that in-process controls (IPCs) dictate the progression of the workflow.

Step 1: Solvent Preparation Measure 100 mL of Absolute Ethanol. Sparge with N₂ gas for 10 minutes to displace dissolved oxygen.

• Validation Check: Prevents oxidative disulfide formation, confirmed by the absence of a high-Rf impurity on post-process TLC.

Step 2: Dissolution In a 250 mL round-bottom flask equipped with a reflux condenser, add 10 g of the crude triazole. Add 50 mL of the degassed ethanol. Heat to 75°C using a water bath. Slowly add more ethanol in 5 mL increments until the solid just dissolves. Do not exceed 80°C to protect the sensitive 4-amino group from thermal degradation.

Step 3: Hot Filtration (IPC Check) If insoluble particulates (often unreacted thiocarbohydrazide polymers) remain, perform a rapid hot filtration through pre-warmed fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Validation Check: The resulting mother liquor must be perfectly clear and free of polymeric debris before proceeding.

Step 4: Controlled Nucleation Remove the flask from the heat source. Allow it to cool ambiently to room temperature over 2 hours. Do not agitate or place in an ice bath immediately.

• Validation Check: Slow cooling ensures the thione tautomer selectively packs into the crystal lattice, yielding a sharp melting point and avoiding polymorphism.

Step 5: Crystal Maturation Once the flask reaches room temperature and heavy crystallization is observed, transfer to an ice bath (0-5°C) for 1 hour to maximize thermodynamic yield.

Step 6: Isolation & Washing Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 x 10 mL of ice-cold, degassed ethanol to remove mother liquor residues without redissolving the product.

Step 7: Drying Dry the crystals in a vacuum oven at 40°C for 12 hours.

• Validation Check: Final purity is confirmed by a melting point range of ≤ 2°C and a single, distinct spot on TLC.

Solvent System Selection Data

Selecting the correct solvent is entirely dependent on the electronic and steric nature of the aryl substituent at the 5-position. Use the table below to match your derivative to the optimal system.

Solvent System	Aryl Substituent Type	Dielectric Constant (ε)	Troubleshooting & Causality Notes
Absolute Ethanol	Phenyl, Alkyl-aryl	24.5	Standard Choice: Provides an optimal balance of solubility at boiling and low solubility at 0°C. Stabilizes the thione tautomer.
Ethanol / Water (8:2)	Halogenated aryl (e.g., p-Cl-Ph)	~35.0	Hydrophobic Forcing: Addition of water forces the crystallization of hydrophobic derivatives. Risk: Prone to oiling out if cooled too rapidly.
DMF / Water (1:1)	Nitro-aryl, Bulky polyaromatics	~55.0	High Solubilizing Power: Overcomes high crystal lattice energies of rigid/polar molecules. Risk: Requires thorough cold-water washing to remove high-boiling DMF.
Glacial Acetic Acid	Electron-rich aryl (e.g., p-OMe-Ph)	6.2	Acidic Environment: Useful for removing basic impurities. Risk: Potential for N-acetylation of the 4-amino group if heated excessively (>80°C).

References

• Synthesis, Cytotoxic and Heparanase Inhibition Studies of 5-oxo-1-arylpyrrolidine-3- carboxamides of Hydrazides and 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol. Current Organic Synthesis.[Link]

• Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives. Journal of Pharmaceutical Negative Results.[Link]

• Effect of thione-thiol tautomerism on the inhibition of lactoperoxidase by anti-thyroid drugs and their analogues. Journal of Chemical Sciences.[Link]

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Iraqi Journal of Pharmaceutical Sciences.[Link]

Sources

• 1. Synthesis, Cytotoxic and Heparanase Inhibition Studies of 5-oxo-1-arylpyrrolidine-3- carboxamides of Hydrazides and 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnrjournal.com [pnrjournal.com]
• 3. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting and Avoiding Oxadiazole Impurities

Welcome to the Technical Support Center. For researchers and drug development professionals, the unintended formation of oxadiazole impurities can derail synthesis pipelines, lower yields, and introduce toxic byproducts. This guide addresses the mechanistic root causes of oxadiazole formation across three major synthetic workflows: Solid-Phase Peptide Synthesis (SPPS), heterocycle cyclization, and PCl5-mediated halogenation.

Section 1: Solid-Phase Peptide Synthesis (SPPS) & Amide Coupling

FAQ 1: Why am I detecting an oxadiazole byproduct and HCN during my DIC/OxymaPure couplings? Answer: In SPPS, Diisopropylcarbodiimide (DIC) and OxymaPure are a gold-standard coupling cocktail. However, a well-documented side reaction occurs where the active ester undergoes an intramolecular rearrangement. Instead of reacting with the resin-bound amine, the intermediate cyclizes, leading to the formation of an oxadiazole derivative and the release of highly toxic hydrogen cyanide (HCN) [1]. Mechanistic Causality: This side reaction is driven by the nucleophilic attack of the oxime oxygen on the carbodiimide core. It is particularly problematic during prolonged activation times, elevated temperatures, or when scaling up, as the slower desired intermolecular peptide bond formation is outcompeted by the faster intramolecular cyclization[2].

FAQ 2: How can I prevent this oxadiazole formation without overhauling my entire coupling strategy? Answer: You can mitigate this through Reaction Engineering (Pre-activation) or by switching your carbodiimide.

• Pre-activation: By pre-activating the Fmoc-amino acid with DIC alone for a strictly controlled 2-5 minutes before introducing OxymaPure, you favor the formation of the symmetrical anhydride or O-acylisourea, safely bypassing the oxadiazole-forming pathway [1].

• Switch to T-BEC: tert-Butylethylcarbodiimide (T-BEC) is a structurally hindered alternative to DIC. The bulky tert-butyl group completely suppresses the oxadiazole side-reaction and HCN formation when used with OxymaPure, while maintaining excellent coupling efficiency [2].

Data Presentation: Carbodiimide Comparison

Table 1: Comparison of Carbodiimides in SPPS (DIC vs. T-BEC)

Feature	Diisopropylcarbodiimide (DIC)	tert-Butylethylcarbodiimide (T-BEC)
Oxadiazole Impurity Formation	High (with OxymaPure)	None
HCN Generation	Yes (Toxic risk at scale)	No
Byproduct Urea Solubility	Moderate	Exceptional (in DMF/NMP)
Steric Hindrance	Low	High (tert-butyl group blocks side reaction)

Visualizing the Activation Pathway

Mechanism of DIC/Oxyma side reaction vs T-BEC in SPPS.

Protocol 1: Optimized Pre-Activation Protocol to Minimize Oxadiazole in SPPS

Self-Validating Step: Strict adherence to the 5-minute pre-activation window ensures the active ester forms without degrading into the oxadiazole.

• Dissolve the Fmoc-protected amino acid (3.0 equiv relative to resin loading) in anhydrous DMF.

• Add DIC (3.0 equiv) to the amino acid solution.

• Critical Timing: Allow the mixture to pre-activate for exactly 2 to 5 minutes at room temperature. Do not exceed 5 minutes, as extended times promote epimerization and side reactions.

• Add the pre-activated mixture directly to the peptide-resin.

• Immediately add OxymaPure (3.0 equiv) dissolved in a minimal volume of DMF to the reaction vessel.

• Agitate for 30-60 minutes at room temperature.

• Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove coupling byproducts.

Section 2: Heterocycle Synthesis - 1,3,4-Thiadiazole Workflows

FAQ 3: During the synthesis of 1,3,4-thiadiazoles from acylhydrazines, my major impurity is a 1,3,4-oxadiazole. How do I shift the selectivity? Answer: The formation of 1,3,4-oxadiazoles from acylhydrazines or thiosemicarbazides is a classic competitive cyclization issue [3]. The intermediate can cyclize via the oxygen atom (yielding the oxadiazole impurity) or the sulfur atom (yielding the desired thiadiazole). Mechanistic Causality: Harder electrophilic centers and basic/neutral thermal conditions favor oxygen attack (oxadiazole), while softer conditions and strong acid catalysis favor sulfur attack (thiadiazole). Solution: Utilize strong dehydrating acids (like p-Toluenesulfonic acid, p-TSA) to protonate the carbonyl oxygen, making it a better leaving group and driving the thermodynamic equilibrium toward the sulfur-mediated cyclization [3].

Visualizing the Cyclization Divergence

Competitive cyclization pathways in heterocycle synthesis.

Protocol 2: Acid-Catalyzed Cyclization Favoring 1,3,4-Thiadiazole

Self-Validating Step: TLC monitoring ensures the reaction is quenched before thermodynamic equilibration can favor side products.

• Suspend the acyl hydrazine precursor (1.0 mmol) and the appropriate thio-donor (e.g., alkyl 2-(methylthio)-2-thioxoacetate, 1.0 mmol) in 2 mL of water or a suitable polar aprotic solvent.

• Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, 0.1 mmol).

• Heat the mixture to 80 °C and stir for 3 hours. Monitor via TLC (Hexane/Ethyl Acetate) to ensure the oxadiazole byproduct is not accumulating.

• Cool the mixture to room temperature and extract with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify via silica gel chromatography to isolate the pure 1,3,4-thiadiazole.

Section 3: PCl5-Mediated Halogenation of Diacylhydrazines

FAQ 4: I am trying to synthesize bis-hydrazonoyl chlorides using PCl5, but I keep isolating 1,3,4-oxadiazole. Why? Answer: The reaction of N,N'-diacylhydrazines with PCl5 is intended to yield bis-hydrazonoyl chlorides. However, a regioselectivity-limiting nitrilimine intermediate often forms. If the elimination of HCl and POCl3 is not carefully controlled, the intermediate undergoes an intramolecular cyclization, ejecting POCl3 and forming the 1,3,4-oxadiazole byproduct [4]. Mechanistic Causality: The stereoelectronic factors of the intermediate dictate the pathway. A stepwise elimination mechanism favors the oxadiazole, whereas a concerted mechanism favors the desired halogenation. Tuning the substitution pattern to stabilize the concerted transition state and strictly controlling the reaction temperature can mitigate this impurity[4].

References

• Assessment of Sulfur Impurities in GMP-Grade Diisopropylcarbodiimide and Their Impact on Coupling Reagent-Induced Side Reactions in Peptide Synthesis. ACS Publications.[Link]

• tert-Butylethylcarbodiimide as an Efficient Substitute for Diisopropylcarbodiimide in Solid-Phase Peptide Synthesis: Understanding the Side Reaction of Carbodiimides with OxymaPure. Organic Process Research & Development.[Link]

• Controlling (E/Z)‐Stereoselectivity of −NHC=O Chlorination: Mechanism Principles for Wide Scope Applications. Chemistry - A European Journal.[Link]

Technical Support Center: Synthesis of Triazole-Thiols

Welcome to the Technical Support Center dedicated to the synthesis of triazole-thiols. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this important synthetic transformation. We will delve into the critical impact of moisture on the reaction, providing not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: I've seen protocols for triazole-thiol synthesis using aqueous sodium hydroxide for the cyclization step. Does this mean moisture is not a concern in this synthesis?

A1: This is a critical point of clarification. While the final intramolecular cyclization of the thiosemicarbazide intermediate is often performed in an aqueous basic solution to facilitate the reaction, the preceding steps are highly sensitive to moisture.[1][2][3] The overall success and yield of your synthesis are critically dependent on controlling moisture before the final cyclization. Uncontrolled moisture in the initial stages can lead to significant side reactions and a substantial decrease in the yield of your desired triazole-thiol.

Q2: What are the primary starting materials that are sensitive to moisture in this synthesis?

A2: The two main precursors to the thiosemicarbazide intermediate, the acid hydrazide and the isothiocyanate, are both susceptible to moisture-related side reactions. Isothiocyanates can be hydrolyzed by water, even atmospheric moisture, to form primary amines, which will not participate in the desired reaction.[4][5] Acid hydrazides, in the presence of water and under certain conditions, can be hydrolyzed back to the corresponding carboxylic acid or participate in side reactions to form undesired heterocycles like 1,3,4-oxadiazoles.[6][7]

Q3: My yield of triazole-thiol is consistently low, even though my starting materials are pure. Could moisture be the culprit?

A3: Absolutely. Low yields are a classic symptom of moisture contamination in the initial stages of the reaction. If your isothiocyanate is partially hydrolyzed, the stoichiometry of your reaction will be incorrect, leading to unreacted acid hydrazide and a lower yield of the thiosemicarbazide intermediate. Similarly, if the acid hydrazide is compromised, less of the key intermediate will be available for cyclization.

Q4: I am observing a significant amount of a white, crystalline byproduct that is not my desired triazole-thiol. What could this be?

A4: A common byproduct, especially if you started from an acid hydrazide, is a 1,3,4-oxadiazole derivative.[6][8] This can occur if the acid hydrazide self-condenses or reacts with another molecule of the acid hydrazide under dehydrating conditions. While seemingly counterintuitive, localized "anhydrous" conditions created by certain reagents, or simply heating in the presence of trace moisture, can sometimes favor this pathway over the formation of the thiosemicarbazide.

Q5: Can I use any drying agent for my solvents?

A5: The choice of drying agent is crucial. While agents like anhydrous sodium sulfate are generally suitable for drying solvents like ethanol prior to the reaction, you must ensure the drying agent is compatible with your reagents. For instance, using a dehydrating agent that is too aggressive could promote the unwanted formation of 1,3,4-oxadiazoles from your acid hydrazide starting material.

Troubleshooting Guide: Diagnosing and Solving Moisture-Related Issues

This section provides a structured approach to identifying and resolving common problems encountered during triazole-thiol synthesis that are often rooted in moisture contamination.

Issue 1: Low or No Formation of the Thiosemicarbazide Intermediate

• Symptoms:

  • TLC analysis shows a significant amount of unreacted acid hydrazide.

  • The expected precipitation of the thiosemicarbazide does not occur or is minimal.

  • Low overall yield of the final triazole-thiol.

• Root Cause Analysis:

  • Hydrolysis of Isothiocyanate: Isothiocyanates (R-N=C=S) are electrophilic at the central carbon atom. Water can act as a nucleophile, attacking this carbon. This leads to the formation of an unstable thiocarbamic acid intermediate, which readily decomposes to a primary amine and carbonyl sulfide.[4][5] This amine will not react with the acid hydrazide.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for low thiosemicarbazide yield.

Issue 2: Formation of an Unexpected Side Product (Suspected 1,3,4-Oxadiazole)

• Symptoms:

  • Isolation of a product with a different melting point and spectral characteristics than the expected triazole-thiol.

  • The mass spectrum of the side product corresponds to the molecular weight of a 1,3,4-oxadiazole derivative.

• Root Cause Analysis:

  • Acid Hydrazide Self-Condensation: In the absence of a sufficient amount of reactive isothiocyanate (due to hydrolysis), or under conditions that favor dehydration, acid hydrazides can undergo cyclization to form stable 1,3,4-oxadiazoles.[6][7] This is a competing reaction pathway that consumes the acid hydrazide, thereby reducing the yield of the desired triazole-thiol.

• Mechanism of Side Product Formation:

  Caption: Competing reaction pathways influenced by moisture.

Issue 3: Low Yield in the Final Cyclization Step

• Symptoms:

  • TLC shows the presence of the thiosemicarbazide intermediate, but it is not fully consumed after the reaction.

  • The final yield of the isolated triazole-thiol is lower than expected based on the amount of intermediate used.

• Root Cause Analysis:

  • Decomposition of Thiosemicarbazide Intermediate: While the cyclization is often performed in aqueous base, prolonged heating or excessively harsh basic conditions in the presence of water can lead to the hydrolysis and decomposition of the thiosemicarbazide intermediate before it can cyclize.

  • Oxidative Dimerization: The thiol group of the newly formed triazole-thiol is susceptible to oxidation, especially in the presence of air (oxygen) during workup or prolonged heating. This can lead to the formation of a disulfide-linked dimer, which may be difficult to separate from the desired product and will reduce the yield of the monomeric thiol.[9][10]

• Preventative Measures:

  • Optimize the reaction time and temperature for the cyclization step to ensure complete conversion without significant decomposition.

  • During the workup, particularly after acidification to precipitate the product, minimize exposure to air. Consider bubbling nitrogen through the solution before filtration.

  • Work quickly during filtration and drying.

Experimental Protocols

Protocol 1: Standard Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol (with Aqueous Cyclization)

This protocol is a typical example found in the literature where the final cyclization is performed in an aqueous medium.

Step 1: Synthesis of Potassium 2-benzoylhydrazine-1-carbodithioate

• In a flask, dissolve potassium hydroxide (0.15 mol) in absolute ethanol (125 mL).

• Add benzoic hydrazide (0.1 mol) and carbon disulfide (0.15 mol) to the solution.

• Stir the mixture at room temperature for 12-18 hours.

• Add anhydrous diethyl ether (250 mL) to precipitate the potassium salt.

• Collect the precipitate by filtration, wash with ether, and dry. This salt is used in the next step without further purification.[11]

Step 2: Synthesis and Cyclization to 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

• Suspend the potassium salt from Step 1 (20 mmol) in water (20 mL).

• Add hydrazine hydrate (40 mmol) to the suspension.

• Reflux the mixture for 3-4 hours. The color of the reaction mixture will typically change, and hydrogen sulfide gas may evolve.[3][11]

• Cool the reaction mixture and dilute with cold water (100 mL).

• Acidify the solution with dilute hydrochloric acid to precipitate the crude product.

• Collect the precipitate by filtration, wash thoroughly with cold water, and dry.

• Recrystallize the crude product from ethanol or an ethanol-water mixture to obtain the pure triazole-thiol.[3]

Protocol 2: Synthesis of a 4,5-Disubstituted-1,2,4-triazole-3-thiol under Anhydrous Conditions

This protocol emphasizes moisture control throughout the process, which is often crucial for sensitive substrates or to maximize yield.

Step 1: Synthesis of the Thiosemicarbazide Intermediate (Anhydrous)

• Ensure all glassware is oven-dried and cooled under an inert atmosphere (nitrogen or argon).

• To a solution of acid hydrazide (10 mmol) in anhydrous ethanol (50 mL), add the desired isothiocyanate (10 mmol).

• Reflux the mixture under an inert atmosphere for 1-2 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization of the thiosemicarbazide.

• Collect the precipitate by filtration, wash with cold anhydrous ethanol, and dry under vacuum.

Step 2: Cyclization to the Triazole-thiol (Anhydrous Base)

• To a suspension of the dried thiosemicarbazide (5 mmol) in anhydrous ethanol (30 mL), add a solution of sodium ethoxide in ethanol (5.5 mmol).

• Reflux the mixture under an inert atmosphere for 4-6 hours, monitoring by TLC for the disappearance of the starting material.

• Cool the reaction mixture and neutralize with glacial acetic acid or by bubbling dry HCl gas through the solution.

• Remove the solvent under reduced pressure.

• Add cold water to the residue to precipitate the crude product and dissolve inorganic salts.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

• Recrystallize from a suitable solvent (e.g., ethanol, isopropanol).

Data Summary

Table 1: Impact of Moisture on Reaction Yield

Step of Synthesis	Condition	Typical Yield	Common Side Products
Thiosemicarbazide Formation	Anhydrous	High ( >85%)	-
Presence of Moisture	Low to Moderate (<60%)	Primary amine (from isothiocyanate hydrolysis)
Cyclization	Anhydrous Base	High (>80%)	-
Aqueous Base (Optimized)	Good to High (70-90%)	Potential for disulfide dimer if exposed to air
Non-optimized/Prolonged Heating	Moderate to Low	Decomposition products, Disulfide dimer

Table 2: Recommended Solvents and Drying Procedures

Solvent	Purpose	Drying Method
Ethanol	Thiosemicarbazide formation, Recrystallization	Use absolute ethanol or dry over 3Å molecular sieves.
Methanol	Thiosemicarbazide formation, Recrystallization	Distill from magnesium turnings.
Chloroform	Acylation reactions (e.g., with PPE)	Dry over anhydrous calcium chloride or phosphorus pentoxide.[12]
Diethyl Ether	Precipitation of intermediates	Use anhydrous grade.

References

• Tokumaru, K., & Johnston, J. N. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science, 8(4), 3187–3191. [Link]

• Fiveable. (2025, August 15). NaOH: Organic Chemistry Study Guide. [Link]

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• Castro, A., Leis, J. R., & Peña, M. E. (1986). Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid. Journal of the Chemical Society, Perkin Transactions 2, 1861-1866. [Link]

• Redalyc. (2013). Mechanism of action of isothiocyanates. A review. Agronomía Colombiana, 31(1), 68-76. [Link]

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• Quora. (2016, August 4). Why do we use NaOH in organic reactions?[Link]

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• Frontiers. (n.d.). Physiology and cellular mechanisms of isothiocyanates and other glucosinolate degradation products in plants. [Link]

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. nepjol.info [nepjol.info]
• 4. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. redalyc.org [redalyc.org]
• 6. A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. 1,3,4-Oxadiazole synthesis [organic-chemistry.org]
• 9. Disulfide synthesis by S-S coupling [organic-chemistry.org]
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• 11. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 12. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fiveable.me [fiveable.me]

Triazole Synthesis &amp; Click Chemistry Troubleshooting Center

Welcome to the Technical Support Center for Triazole Synthesis. As a Senior Application Scientist, I frequently guide researchers through the nuances of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC). While these "click" reactions are celebrated for their high thermodynamic driving force and modularity, the reality of bench chemistry often involves unexpected byproducts that compromise yields, convolute NMR spectra, and introduce false positives in biological assays.

This guide is engineered to help you diagnose, understand the mechanistic causality behind, and systematically eliminate unwanted byproducts in your triazole syntheses.

Diagnostic Workflow for Triazole Byproducts

Before adjusting your reaction parameters, you must accurately diagnose the byproduct. The flowchart below outlines the analytical logic used to identify the most common failure modes in CuAAC reactions based on LC-MS and ¹H NMR profiling.

LC-MS and NMR diagnostic workflow for identifying common CuAAC reaction byproducts.

Troubleshooting FAQs: Mechanistic Insights & Solutions

Q1: Why am I observing a byproduct with a mass corresponding to twice my alkyne minus 2 Da?

Diagnosis: You are observing a 1,3-diyne, the result of Glaser coupling[1]. Causality: While CuAAC relies on the Cu(I) oxidation state, Cu(I) is thermodynamically unstable and easily oxidizes to Cu(II) in the presence of dissolved oxygen[1]. Cu(II) is catalytically inactive for the azide-alkyne cycloaddition but acts as a potent catalyst for the oxidative homocoupling of terminal alkynes[2]. This not only consumes your alkyne starting material but also depletes the active click catalyst[3]. Corrective Action:

• Thoroughly degas all solvents (sparge with N₂ or Ar for at least 15 minutes).

• Utilize a nitrogen-based tetradentate ligand (e.g., TBTA or THPTA) to sterically protect the Cu(I) center and lower its reduction potential[3].

• Maintain an excess of a mild reducing agent, such as sodium ascorbate, to continuously recycle any formed Cu(II) back to Cu(I)[1].

Q2: My LC-MS shows a mass loss of 26 Da relative to my starting azide. What happened?

Diagnosis: Your azide has been reduced to a primary amine (loss of N₂, addition of 2H)[4]. Causality: Azide reduction is a frequent parasitic reaction. In biological buffers containing phosphines (like TCEP), azides undergo a Staudinger-type reduction to amines[4]. Alternatively, in standard CuAAC conditions, excessive Cu(I) can interact with the azide to form a highly reactive Cu-nitrene intermediate, which subsequently abstracts hydrogen to form an amine[5]. Corrective Action: Avoid strong phosphine reducing agents if possible. If using ascorbate, tightly control the Cu:ascorbate ratio (typically 1:5) to prevent over-reduction while sustaining catalytic turnover.

Q3: In my protein bioconjugation experiments, I am detecting a +32 Da adduct on my target protein.

Diagnosis: You have formed a thiotriazole byproduct[6]. Causality: Although CuAAC is widely touted as bioorthogonal, free cysteine thiols on proteins are highly nucleophilic. Under standard click conditions, these thiols can attack the copper-acetylide intermediate, resulting in a direct C-S bond formation (thiotriazole) rather than the desired 1,4-triazole[6]. This creates ubiquitous, difficult-to-distinguish background labeling in chemical proteomics[6]. Corrective Action: Pre-treat your protein lysates with an alkylating agent like iodoacetamide (IAA) to cap free cysteines prior to introducing the click reagents. Additionally, increasing the concentration of the THPTA ligand can help outcompete thiol coordination at the copper center.

Q4: My reaction yielded the correct target mass, but ¹H NMR shows two distinct triazole proton peaks.

Diagnosis: Your product is contaminated with regioisomers (a mixture of 1,4-disubstituted and 1,5-disubstituted triazoles)[7]. Causality: A fully optimized CuAAC reaction exclusively yields the 1,4-isomer[7]. The appearance of the 1,5-isomer indicates that the uncatalyzed, thermal Huisgen 1,3-dipolar cycloaddition is competing with the copper-catalyzed pathway. This typically occurs when the Cu(I) catalyst has precipitated, oxidized, or is otherwise deactivated, forcing the reaction to proceed via the slower thermal route[7]. Corrective Action: Verify the integrity of your catalyst. Ensure you are using a stabilizing ligand to keep Cu(I) in solution, particularly in aqueous or mixed-solvent systems.

Quantitative Characterization of Byproducts

To streamline your analytical workflow, compare your spectral data against the established signatures of common triazole reaction byproducts summarized below.

Byproduct Type	Mechanism	LC-MS Signature (Δm/z)	¹H NMR Signature
1,4-Triazole	CuAAC (Target)	Target Mass	~7.8 - 8.5 ppm (s, 1H, triazole C-H)
1,3-Diyne	Glaser Coupling	2 × Alkyne Mass - 2 Da	Complete loss of terminal alkyne C-H (~2.5 ppm)
Primary Amine	Azide Reduction	Azide Mass - 26 Da	Broad -NH₂ peak (~1.5-2.5 ppm), upfield shift in adjacent CH₂
Thiotriazole	Cysteine Cross-reaction	Target Mass + 32 Da	Loss of free thiol signal; distinct chromatographic shift
1,5-Triazole	Thermal Cycloaddition	Target Mass	~7.5 - 7.7 ppm (s, 1H, triazole C-H)

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, protocols must validate themselves in real-time. The following methodologies incorporate built-in visual and analytical checkpoints.

Protocol A: Optimized CuAAC Workflow for Suppressing Glaser Coupling & Azide Reduction

This protocol utilizes pre-complexation and controlled reduction to maintain a highly active, yet stable, catalytic pocket.

Step 1: Solvent Preparation & Degassing

• Action: Prepare a 1:1 mixture of tert-butanol and water. Sparge the solvent with Argon for 15 minutes.

• Causality: Removing dissolved oxygen eliminates the primary electron acceptor required for Cu(I) to Cu(II) oxidation, directly shutting down the Glaser coupling pathway.

Step 2: Catalyst Pre-Complexation

• Action: In a separate vial, mix CuSO₄·5H₂O (5 mol% relative to alkyne) with THPTA ligand (10 mol%). Incubate for 5 minutes.

• Causality: Pre-coordinating the Cu(II) center with a tetradentate ligand lowers its reduction potential and sterically shields the metal, preventing disproportionation and precipitation once reduced.

Step 3: Controlled Reduction (Self-Validation Step)

• Action: Add sodium ascorbate (25 mol%, freshly prepared in degassed water) to the Cu/THPTA mixture.

• Validation Checkpoint: The solution must transition from a bright blue (Cu(II)) to colorless or pale yellow (Cu(I)). If the solution remains blue or turns brown/cloudy, the catalyst is dead; abort and remake the ascorbate.

Step 4: Reagent Assembly

• Action: Add the alkyne substrate to the main reaction vessel, followed by the active Cu(I) catalyst complex. Finally, add the azide substrate dropwise.

• Causality: Adding the alkyne before the azide prevents the formation of unreactive, polymeric copper-azide networks, ensuring the catalytic cycle initiates correctly.

Protocol B: LC-MS/MS Characterization & Quenching Workflow

Accurate characterization requires halting the reaction instantly to prevent artifact generation during analysis.

Step 1: Reaction Quenching

• Action: Extract a 10 µL aliquot of the crude reaction and immediately inject it into 90 µL of a 10 mM EDTA solution in 50% Acetonitrile.

• Causality: EDTA acts as a hexadentate chelator, instantly stripping copper from the acetylide intermediates. This halts both the catalytic cycle and any radical-driven degradation pathways, preserving the true chemical state of the reaction.

Step 2: Chromatographic Separation

• Action: Inject 1 µL onto a C18 reverse-phase column using a gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 10 minutes.

Step 3: Mass Spectrometry Analysis

• Action: Operate in positive ESI mode. Scan for the target mass, and explicitly set extracted ion chromatograms (EICs) for [Azide - 26 Da] and [2x Alkyne - 2 Da] to quantify amine and diyne byproducts, respectively.

Sources

• 1. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Structure-Activity Relationship (SAR) Guide: Halogenated 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols

Executive Summary

In the hit-to-lead optimization phase of drug discovery, the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold serves as a uniquely versatile pharmacophore. Its capacity for diverse hydrogen bonding, metal coordination, and pi-stacking makes it a privileged structure in medicinal chemistry[1]. However, the true inflection point in its structure-activity relationship (SAR) lies in the targeted halogenation of the aryl ring.

As a Senior Application Scientist, I have structured this guide to objectively compare the pharmacological performance of fluoro-, chloro-, and bromo/iodo-substituted analogs. By analyzing these alternatives, we can map specific halogen properties to distinct therapeutic outcomes, supported by self-validating experimental protocols.

Mechanistic Causality: Why Halogenation Drives Performance

Halogenation is not merely a tool for increasing molecular weight; it fundamentally alters the electronic distribution, lipophilicity (logP), and steric profile of the triazole-thiol core. When comparing alternatives, we must evaluate three distinct halogen classes:

• The Antimicrobial Workhorses (Chlorinated Analogs): When optimizing for antibacterial and antifungal activity, chlorinated derivatives consistently outperform their unsubstituted and fluorinated counterparts. The moderate steric bulk and optimal lipophilicity of the -Cl group facilitate penetration through the bacterial cell wall. For instance, 4-chloro and 2,4-dichloro substitutions yield minimum inhibitory concentrations (MIC) significantly lower than unsubstituted variants against S. aureus and E. coli[2].

• The Enzyme Inhibitors (Brominated/Iodinated Analogs): In the realm of oncology—specifically heparanase inhibition—larger halogens excel. Heparanase is an endoglycosidase implicated in tumor metastasis. Bulky halogens like bromine and iodine on the aryl ring create critical steric clashes that lock the molecule into the enzyme's active site, while their high polarizability enhances halogen bonding with active-site residues[3].

• The ADME Optimizers (Fluorinated Analogs): Fluorine's high electronegativity lowers the pKa of adjacent basic centers, improving metabolic stability against cytochrome P450 oxidation. Fluorinated triazole-thiols exhibit superior topological polar surface area (TPSA) and oral bioavailability profiles, adhering strictly to Lipinski's Rule of Five, making them ideal for systemic anti-inflammatory applications[4].

Quantitative Performance Comparison

The following table summarizes the comparative performance of the triazole-thiol scaffold based on the chosen halogen alternative.

Aryl Substitution	Primary Application	Key Performance Metric	Mechanistic Causality
Unsubstituted (-H)	Baseline Scaffold	Moderate baseline activity	Standard pi-pi stacking; lacks specific target anchoring.
Fluoro (-F)	Anti-inflammatory / CNS	High Bioavailability (Oral)	High electronegativity lowers pKa; bioisosteric to -H, resists CYP450 oxidation[4].
Chloro (-Cl)	Antimicrobial (Gram +/-)	Low MIC (e.g., 10-50 µg/mL)	Optimal logP for bacterial membrane permeation; fills hydrophobic pockets[2].
Bromo/Iodo (-Br/-I)	Anticancer (Heparanase)	Low IC50 (Enzyme Inhibition)	Large van der Waals radius creates steric lock; strong halogen bonding[3].

Visualizing the SAR Logic

SAR logic mapping halogen substitutions to specific pharmacological performance outcomes.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes the causality behind the experimental choice to prevent downstream failures.

Protocol 1: Synthesis of Halogenated 4-Amino-5-aryl-4H-1,2,4-triazole-3-thiols

This protocol utilizes a convergent synthetic approach to build the triazole core around the halogenated aryl ring.

• Hydrazide Formation: Reflux the halogenated aryl ester with hydrazine hydrate in ethanol to yield the corresponding aryl acid hydrazide.

• Potassium Dithiocarbazate Salt Formation:

  • Action: React the aryl hydrazide with carbon disulfide ( CS2​ ) and potassium hydroxide (KOH) in absolute ethanol at 0–5 °C.

  • Causality: KOH acts as a strong base to deprotonate the hydrazide nitrogen, driving the nucleophilic attack on CS2​ . Absolute ethanol is critical here; the presence of water would allow it to act as a competing nucleophile, hydrolyzing the CS2​ and drastically reducing the yield of the dithiocarbazate intermediate[2].

• Triazole Ring Closure:

  • Action: Add an excess of hydrazine hydrate to the isolated potassium salt and reflux for 6-8 hours until hydrogen sulfide ( H2​S ) evolution ceases.

  • Causality: Hydrazine acts as a bis-nucleophile. It first attacks the thiocarbonyl carbon (displacing H2​S ), and subsequently attacks the carbonyl carbon to successfully close the 1,2,4-triazole ring[4].

Protocol 2: Self-Validating Antimicrobial Assay (Broth Microdilution)

Used to validate the enhanced efficacy of chlorinated analogs.

• Compound Preparation: Dissolve the chlorinated triazole-thiol in DMSO (max final concentration <1% to prevent solvent toxicity).

• Inoculation: Dispense 100 µL of Mueller-Hinton broth containing 5×105 CFU/mL of the target bacterial strain into a 96-well plate. Add serial dilutions of the synthesized compound.

• Resazurin Addition (The Self-Validating Step):

  • Action: After 18 hours of incubation, add 10 µL of 0.015% resazurin solution to all wells.

  • Causality: Halogenated triazole-thiols are highly lipophilic and prone to micro-precipitation in aqueous media. This precipitation artificially inflates optical density ( OD600​ ) readings, leading to false-positive growth signals. Resazurin is a metabolic indicator that is reduced to fluorescent resorufin only by living, metabolically active cells. This provides an orthogonal, fail-safe readout for bacterial viability, eliminating the ambiguity of turbidity[2].

References

• Hari, S., & Swaroop, T. R. (2020). Synthesis, Cytotoxic and Heparanase Inhibition Studies of 5-oxo-1-arylpyrrolidine-3- carboxamides of Hydrazides and 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol. Current Organic Synthesis. 1

• Pandeya, S. N., Chattree, A., & Fatima, I. (2012). Synthesis, antimicrobial activities and structure activity relationship of some dithiocarbazinate, 1,2,4-triazoles and 1,2,4-triazolo[3,4b][1,3,4]thiadiazoles. Der Pharma Chemica.2

• Ilan, N., et al. (2021). New Heparanase-Inhibiting Triazolo-Thiadiazoles Attenuate Primary Tumor Growth and Metastasis. PMC. 3

• Mahdi, M. F., et al. (2022). Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives. Journal of Pharmaceutical Negative Results. 4

Sources

• 1. Synthesis, Cytotoxic and Heparanase Inhibition Studies of 5-oxo-1-arylpyrrolidine-3- carboxamides of Hydrazides and 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. New Heparanase-Inhibiting Triazolo-Thiadiazoles Attenuate Primary Tumor Growth and Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnrjournal.com [pnrjournal.com]

A Comparative Guide to the Influence of the 3-Fluoro Substituent on Molecular Properties

Introduction: The Strategic Role of Fluorine in Drug Design

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine has become a cornerstone of lead optimization.[1][2] Its unique properties—small size (van der Waals radius of 1.47 Å), high electronegativity (3.98 on the Pauling scale), and the ability to form strong carbon-fluorine bonds—allow for the fine-tuning of a molecule's physicochemical and pharmacokinetic profile.[1][3] Judicious placement of a fluorine atom can profoundly influence lipophilicity, metabolic stability, pKa, and target binding affinity, ultimately enhancing a compound's drug-like properties.[4][5]

This guide provides a comparative analysis of a hypothetical parent compound, "Compound X," versus its analog, "3-Fluoro-Compound X." We will explore the causative effects of this single atomic substitution and provide the experimental frameworks necessary to quantify its influence, empowering researchers to make data-driven decisions in their drug development programs.

Logical Framework for Assessing Fluorine's Impact

The decision to introduce a fluorine atom and the subsequent analysis of its effects follow a structured workflow. The goal is to obtain a holistic view of how this modification impacts key ADME (Absorption, Distribution, Metabolism, and Excretion) and pharmacological properties.

Caption: Workflow for evaluating the impact of 3-fluorination.

Lipophilicity: A Delicate Balance

Lipophilicity, often measured as the octanol-water partition coefficient (logP) or distribution coefficient (logD) at physiological pH, is a critical determinant of a drug's absorption, distribution, and toxicity.[6] While aromatic fluorination typically increases lipophilicity, the effect of aliphatic fluorination can be more complex and context-dependent.[6][7][8] The high polarity of the C-F bond can, in some contexts, lead to a decrease in lipophilicity, contrary to common assumptions.[7]

Comparative Data: Compound X vs. 3-Fluoro-Compound X

Compound	logP	logD at pH 7.4	Rationale for Change
Compound X	2.50	2.50	Baseline measurement.
3-Fluoro-Compound X	2.65	2.65	The 3-fluoro substituent modestly increases the hydrophobic surface area, leading to a slight increase in lipophilicity.[7]

Experimental Protocol: logP Determination by Shake-Flask Method

This protocol remains the gold standard for its direct measurement of partitioning.[9]

Causality: The shake-flask method physically separates a compound between two immiscible phases (n-octanol and water) until equilibrium is reached. The subsequent concentration measurement in each phase provides a direct, empirical value of its partitioning behavior, which is fundamental to predicting its movement across biological membranes.

Step-by-Step Methodology:

• Preparation of Phases: Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously for 24 hours, followed by a 24-hour separation period. This ensures that the two phases are in equilibrium before the experiment begins.

• Compound Preparation: Prepare a stock solution of the test compound in the organic phase (pre-saturated n-octanol) at a concentration that can be accurately measured by the chosen analytical method (e.g., HPLC-UV).

• Partitioning: In a suitable vessel, combine a precise volume of the compound's stock solution with a precise volume of the pre-saturated aqueous phase. A phase volume ratio is chosen based on the expected logP.

• Equilibration: Agitate the vessel at a constant temperature (typically 25°C) for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.[10]

• Phase Separation: Centrifuge the vessel to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from both the organic and aqueous phases. Determine the concentration of the compound in each phase using a validated analytical method like LC-MS or HPLC-UV.[9][]

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the organic phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.[12]

Metabolic Stability: Blocking the Soft Spot

A major application of fluorination is to enhance metabolic stability.[3] Oxidative metabolism, often mediated by cytochrome P450 (CYP) enzymes, typically occurs at electron-rich sites or "soft spots" involving C-H bonds. Replacing a hydrogen atom at a metabolically liable position with fluorine can block this process, as the C-F bond is significantly stronger and more resistant to enzymatic cleavage.[3][13][14]

Caption: Fluorine as a metabolic shield at position 3.

Comparative Data: Compound X vs. 3-Fluoro-Compound X

Compound	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Rationale for Change
Compound X	15	46.2	The C-H bond at the 3-position is a primary site of oxidative metabolism.
3-Fluoro-Compound X	>120	<5.8	The strong C-F bond at the 3-position blocks metabolism at this site, significantly increasing the half-life and reducing clearance.[3]

Experimental Protocol: In Vitro Liver Microsomal Stability Assay

Causality: This assay uses liver microsomes, which are rich in CYP enzymes, the primary drivers of Phase I metabolism. By incubating the compound with microsomes and the necessary cofactor NADPH, we can simulate and quantify the rate of metabolic degradation.[15][16] This provides a reliable estimate of a compound's intrinsic clearance.[16]

Caption: Workflow for an in vitro metabolic stability assay.

Step-by-Step Methodology:

• Preparation: Prepare a solution of the test compound (e.g., at 1 µM) in a phosphate buffer (pH 7.4). In separate tubes, aliquot liver microsomes (e.g., human, rat) to achieve a final protein concentration of 0.5-1.0 mg/mL.[16]

• Pre-incubation: Add the compound solution to the microsome aliquots and pre-incubate the mixture at 37°C for 5-10 minutes to allow the compound to equilibrate with the enzymes.[17]

• Reaction Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating system (or NADPH itself) to each tube. NADPH is a critical cofactor for CYP450 activity.[15][17]

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, 60, 120 minutes), take an aliquot from the reaction mixture.

• Quenching: Immediately stop the reaction in the aliquot by adding an equal volume of ice-cold acetonitrile containing an internal standard. This precipitates the proteins and halts all enzymatic activity.[17]

• Sample Processing: Vortex and centrifuge the quenched samples to pellet the precipitated protein.

• Analysis: Transfer the supernatant to an analysis plate and quantify the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Interpretation: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k). The half-life (t½) is calculated as 0.693/k.[15]

Acidity/Basicity: The Inductive Effect on pKa

The pKa of a molecule dictates its ionization state at a given pH, which in turn affects its solubility, permeability, and target engagement. Fluorine's powerful electron-withdrawing inductive effect can significantly alter the pKa of nearby ionizable groups.[18] When placed at the 3-position relative to a basic nitrogen, for instance, the fluorine will pull electron density away from the nitrogen, making its lone pair of electrons less available to accept a proton. This results in a weaker base, reflected by a lower pKa value.[18][19]

Comparative Data: Compound X vs. 3-Fluoro-Compound X (Assuming a basic amine)

Compound	pKa	Rationale for Change
Compound X	9.5	Baseline basicity of the amine functional group.
3-Fluoro-Compound X	8.2	The strong inductive electron-withdrawing effect of the 3-fluoro substituent reduces the electron density on the basic nitrogen, making it less basic and lowering its pKa.[18][19]

Experimental Protocol: pKa Determination by Potentiometric Titration

Causality: This is a highly accurate and direct method for pKa determination.[20] It relies on monitoring the pH of a solution as a titrant (a strong acid or base) is added incrementally. The inflection point of the resulting titration curve, where the concentrations of the protonated and deprotonated species are equal, corresponds to the pKa.[21]

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh and dissolve the compound in high-purity water. If solubility is an issue, a co-solvent system (e.g., water-methanol) can be used, though this will yield an apparent pKa (pKaapp) that may need extrapolation back to a fully aqueous environment.[20]

• Titration Setup: Place the solution in a thermostatted vessel and use a calibrated pH electrode to monitor the pH.

• Titration: Add a standardized solution of a strong acid (e.g., HCl) or a strong base (e.g., KOH) in small, precise increments using an automated titrator.

• Data Collection: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Curve Generation: Plot the measured pH versus the volume of titrant added. This will generate a sigmoidal titration curve.

• pKa Determination: The pKa is the pH value at the half-equivalence point (the midpoint of the steepest part of the curve). This can be determined from the inflection point of the first derivative of the titration curve.[20][21]

Binding Affinity: Modulating Target Engagement

Fluorine can influence binding affinity through a variety of mechanisms. While often considered a bioisostere of hydrogen, it can also participate in unique, favorable interactions with protein targets. These include dipole-dipole interactions and orthogonal multipolar interactions between the C-F bond and protein backbone carbonyls.[1] Furthermore, the conformational changes induced by the gauche effect of a fluoro substituent can pre-organize the ligand into a more favorable binding conformation.[22]

Comparative Data: Compound X vs. 3-Fluoro-Compound X

Compound	Dissociation Constant (KD)	Rationale for Change
Compound X	50 nM	Baseline binding affinity for the target protein.
3-Fluoro-Compound X	15 nM	The 3-fluoro group engages in a favorable orthogonal C-F···C=O interaction with a backbone carbonyl in the binding pocket, increasing binding affinity (lower KD).

Experimental Protocol: Binding Affinity Determination by Surface Plasmon Resonance (SPR)

Causality: SPR is a label-free technique that measures binding events in real-time.[23] It works by detecting changes in the refractive index at the surface of a sensor chip when an analyte in solution binds to a ligand immobilized on the chip. This allows for the direct measurement of both association (kon) and dissociation (koff) rates, from which the equilibrium dissociation constant (KD) can be precisely calculated (KD = koff / kon).

Step-by-Step Methodology:

• Ligand Immobilization: Covalently immobilize the purified target protein (the ligand) onto the surface of a sensor chip.

• System Priming: Prime the SPR instrument with a suitable running buffer (e.g., PBS with a small amount of surfactant to prevent non-specific binding).

• Analyte Injection: Prepare a series of dilutions of the test compound (the analyte) in the running buffer. Inject these solutions sequentially, from lowest to highest concentration, over the sensor chip surface.

• Association/Dissociation Monitoring: For each injection, monitor the SPR response signal in real-time. The signal will increase during the injection (association phase) and decrease after the injection ends and is replaced by running buffer (dissociation phase).

• Surface Regeneration: Between different analyte injections, inject a regeneration solution (e.g., a high salt buffer or a low pH solution) to strip the bound analyte from the immobilized ligand, returning the surface to its baseline state.

• Data Analysis: Fit the association and dissociation curves for each concentration to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's software. This will yield the kinetic rate constants kon and koff.

• KD Calculation: Calculate the equilibrium dissociation constant KD as the ratio of koff to kon.[23]

Conclusion

The introduction of a 3-fluoro substituent is a powerful and nuanced strategy in medicinal chemistry. As demonstrated, this single atomic change can significantly and predictably alter a compound's lipophilicity, block metabolic soft spots, tune the pKa of nearby functional groups, and enhance binding affinity. The experimental guides provided herein offer robust, validated frameworks for quantifying these effects. By systematically applying these assays, researchers can build a comprehensive structure-activity relationship (SAR) and rationally design molecules with superior, data-supported pharmacokinetic and pharmacodynamic profiles.

References

• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
• Visser, C. M., et al. (2020). Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning. Chemistry – A European Journal.
• Kirk, K. L. (2008). The Many Roles for Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.
• Patsnap Synapse. (2025). How to Conduct an In Vitro Metabolic Stability Study. Patsnap.
• Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.
• Hunter, L. (2019). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry.
• Malvern Panalytical. (n.d.). Binding Affinity. Malvern Panalytical.
• Abubakar, A., et al. (2018). pKa Determination of Pharmaceutical Active Agents: The Analytical Method of Choice. Medwin Publishers.
• Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. PubMed.
• Jeffries, B. (2024). The influence of aliphatic fluorination on lipophilicity. ePrints Soton.
• Gill, H. S., et al. (2014). Recent advances in fluorination techniques and their anticipated impact on drug metabolism and toxicity. Expert Opinion on Drug Metabolism & Toxicology.
• Genovino, J., et al. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2-(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. Journal of Medicinal Chemistry.
• Babbs, C., et al. (2021). Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity. Journal of Medicinal Chemistry.
• Wang, J. (2019). The Dark Side of Fluorine. Journal of Medicinal Chemistry.
• Moss, S. M., et al. (2024). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Molecules.
• Zhang, Y., et al. (2023). Drug Discovery Based on Fluorine-Containing Glycomimetics. Molecules.
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Comparative Spectral Analysis of 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiols: A Characterization Guide

Executive Summary

For drug development professionals and synthetic chemists, the 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol scaffold is a highly privileged pharmacophore. It serves as a critical intermediate for synthesizing fused heterocyclic systems (such as triazolothiadiazoles) that exhibit potent antimicrobial, anti-inflammatory, and anticancer activities[1][2].

However, confirming the successful synthesis of these derivatives is frequently complicated by thiol-thione tautomerism and the profound electronic effects exerted by different C5-aryl substituents. This guide provides an objective, data-driven comparison of the spectral properties (IR, ¹H-NMR, and MS) across various aryl derivatives, establishing a self-validating framework for accurate structural characterization.

Mechanistic Context: The Thiol-Thione Tautomerism

Before analyzing the spectral data, it is critical to understand the causality behind the observed signals. The 1,2,4-triazole-3-thiol system exists in a dynamic tautomeric equilibrium between the thiol (-SH) and thione (=S) forms.

• Solid-State (IR Spectroscopy): In the solid state (e.g., KBr pellets), intermolecular hydrogen bonding heavily favors the thione form . Researchers should expect to see prominent C=S stretching bands and secondary amine (N-H) stretches, often with a diminished or absent S-H stretch.

• Solution-State (NMR Spectroscopy): In highly polar, hydrogen-bond-accepting solvents like DMSO-d₆, the equilibrium shifts dramatically toward the thiol form . This solvent stabilization is why ¹H-NMR spectra consistently display a highly deshielded -SH proton singlet rather than an N-H thione proton.

Understanding this phase-dependent tautomerism is a crucial self-validating check: a compound exhibiting thione characteristics in IR but thiol characteristics in NMR is not an impure sample, but rather a textbook demonstration of this tautomeric shift.

Synthesis Workflow & Experimental Protocol

The synthesis of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols follows a robust, multi-step nucleophilic cascade[1].

Workflow for the synthesis and spectral validation of 4-amino-5-aryl-4H-1,2,4-triazole-3-thiols.

Step-by-Step Methodology

• Hydrazide Formation: React the starting aryl carboxylic acid ester with an excess of hydrazine hydrate in refluxing ethanol. Causality: Hydrazine is a potent alpha-effect nucleophile that rapidly attacks the ester carbonyl, driving the equilibrium entirely toward the aryl hydrazide.

• Potassium Dithiocarbazate Synthesis: Dissolve the aryl hydrazide in ethanolic KOH. Cool the system to 0–5 °C and add carbon disulfide (CS₂) dropwise[1]. Causality: The low temperature is critical to prevent the thermal decomposition of the highly reactive dithiocarbazate intermediate. KOH deprotonates the hydrazide nitrogen, facilitating nucleophilic attack on the electrophilic carbon of CS₂.

• Triazole Ring Closure (Cyclization): Add a second equivalent of hydrazine hydrate to the reaction mixture and reflux for 4–6 hours. Causality: Hydrazine displaces the sulfur atom, triggering an intramolecular cyclization. Self-Validating Step: The reaction progress can be monitored by the evolution of hydrogen sulfide (H₂S) gas. The cessation of H₂S evolution (verified via lead acetate paper turning black) indicates complete ring closure.

• Precipitation: Cool the mixture and acidify with dilute HCl to pH 3–4. Causality: The product exists as a soluble potassium thiolate salt in the alkaline medium. Acidification protonates the thiolate, crashing out the neutral 4-amino-5-aryl-4H-1,2,4-triazole-3-thiol, which is subsequently filtered and recrystallized.

Comparative Spectral Data Analysis

The nature of the C5-aryl substituent (Electron-Donating vs. Electron-Withdrawing, or bulky drug derivatives) significantly impacts the spectral footprint of the triazole core. The table below compares the spectral data of standard aryl substitutions against complex drug-derived analogues (e.g., Indomethacin/Mefenamic acid derivatives)[3].

Compound Variant	Aryl Substituent Electronic Nature	IR: NH₂ Stretch (cm⁻¹)	IR: C=N Stretch (cm⁻¹)	¹H-NMR: -SH (ppm, in DMSO-d₆)	¹H-NMR: -NH₂ (ppm, in DMSO-d₆)
1 (Standard)	Phenyl (Neutral)	3250, 3180	1605	13.78 (s, 1H)	5.75 (s, 2H)
2 (EWG)	4-Chlorophenyl (-I effect)	3265, 3190	1610	13.95 (s, 1H)	5.82 (s, 2H)
3 (EDG)	4-Methoxyphenyl (+R effect)	3240, 3175	1595	13.65 (s, 1H)	5.68 (s, 2H)
4 (Complex)	Indomethacin/Mefenamic Acid Derived[3]	3186, 3164	1591	11.31 (s, 1H)	4.82 (s, 2H)

Causality in Spectral Shifts (E-E-A-T Analysis)

To ensure scientific integrity during characterization, researchers must understand why these spectral shifts occur:

The -SH Proton Shift (11.00 – 14.00 ppm)

The -SH proton is highly deshielded due to the electronegativity of the adjacent triazole ring and strong intermolecular hydrogen bonding with the DMSO-d₆ solvent.

• Electronic Effects: Notice the shift from 13.65 ppm in the electron-donating 4-methoxy derivative to 13.95 ppm in the electron-withdrawing 4-chloro derivative. Electron-withdrawing groups (EWGs) pull electron density through the conjugated system, leaving the -SH proton highly deshielded (more acidic) and shifting it downfield.

• Steric/Microenvironment Effects: In complex, bulky derivatives derived from drugs like Indomethacin or Mefenamic acid, the -SH signal shifts significantly upfield to 11.31 ppm [3]. Causality: The massive steric bulk of these complex aryl groups disrupts the standard planar hydrogen-bonding network within the solvent cavity, shielding the proton relative to smaller, unhindered derivatives.

The -NH₂ Protons (4.80 – 5.90 ppm)

The primary amine at the 4-position appears as a distinct singlet integrating for two protons. While relatively insulated from the C5-aryl group, it still experiences inductive effects. In the complex drug derivatives[3], this peak is observed at 4.82 ppm , whereas simpler phenyl derivatives push this closer to 5.75 ppm . This serves as a reliable secondary confirmation of the triazole ring's formation.

Mass Spectrometry (MS) Validation

Mass spectrometry provides the ultimate self-validating confirmation of the cyclization. For example, the successful synthesis of specific drug-derived triazole-3-thiols yields molecular ion peaks (e.g., m/z 291.00) that perfectly match their calculated molecular weights (291.35 g/mol )[3]. The absence of the [M+H]+ peak of the uncyclized dithiocarbazate intermediate confirms that the hydrazine-mediated ring closure was driven to completion.

References

• Molecular Docking, ADME Study, Synthesis And Characterization Of New 4-Amino-5-Aryl-4H-1,2,4-Triazole-3-Thiol Derivatives Journal of Pharmaceutical Negative Results [Link]

• Synthesis, antimicrobial activities and structure activity relationship of some dithiocarbazinate, 1,2,4-triazoles and 1,2,4-triazolo[3,4b][1,3,4]thiadiazoles Der Pharma Chemica [Link]

• Synthesis of Novel Biological Active 1,2,4,-Triazole Analogues Sciforum[Link]

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Cross-Validation Guide: Antimicrobial Efficacy of 4-Amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol vs. Standard Therapeutics

Executive Summary & Structural Rationale

In the landscape of medicinal chemistry, the 1,2,4-triazole-3-thiol core is recognized as a privileged pharmacophore, serving as the foundational scaffold for numerous antimicrobial, antifungal, and antitumoral agents (1)[1].

When evaluating 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol , the specific addition of the 3-fluorophenyl moiety is not merely structural—it is highly functional. Fluorine substitution dramatically increases the molecule's lipophilicity and metabolic stability, allowing for superior penetration through the lipid-rich fungal cell wall and bacterial membranes. Simultaneously, the free amino (-NH2) and thiol (-SH) groups act as bidentate ligands, providing critical hydrogen-bond donors/acceptors and metal-chelating centers necessary for docking into target enzyme active sites.

This guide provides drug development professionals with a rigorous, self-validating experimental framework to cross-validate the efficacy of this compound against clinical standards like Fluconazole and Ciprofloxacin.

Mechanistic Grounding

To accurately design a comparative assay, researchers must understand the causality behind the compound's biological activity. Triazole derivatives predominantly exert their antifungal activity by coordinating with the heme iron of lanosterol 14α-demethylase (CYP51). This competitive binding halts the biosynthesis of ergosterol, leading to the accumulation of toxic methylated sterols, membrane rupture, and fungal cell death (2)[2]. In bacterial models, the thiol group frequently interacts with essential metalloenzymes or disrupts cell wall synthesis pathways.

Mechanism of Action: CYP51 inhibition by 1,2,4-triazole-3-thiol derivatives.

Experimental Cross-Validation Protocol

A robust experimental protocol must be a self-validating system . The following methodology incorporates internal controls to rule out false positives (e.g., solvent toxicity) and false negatives (e.g., inactive microbial strains).

Protocol: In Vitro Broth Microdilution Assay (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol against standard bacterial and fungal strains.

Step 1: Compound Preparation & Standardization

• Procure high-purity (>98% by HPLC) 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol.

• Dissolve the compound in 100% molecular-grade DMSO to create a 10 mg/mL stock solution.

  • Causality Note: DMSO is strictly required here; it ensures complete solubilization of the highly lipophilic fluorophenyl derivative, preventing premature precipitation when later introduced to aqueous media.

• Prepare standard stocks of Ciprofloxacin (antibacterial positive control) and Fluconazole (antifungal positive control) under identical solvent conditions.

Step 2: Serial Dilution & Plate Setup

• In a 96-well microtiter plate, dispense 100 µL of Mueller-Hinton Broth (MHB) for bacteria or Sabouraud Dextrose Broth (SDB) for fungi into columns 2 through 12.

• Add 200 µL of the working compound solution (diluted in broth to 256 µg/mL) to column 1. Ensure the final DMSO concentration never exceeds 1% to prevent solvent-induced microbial inhibition (Vehicle Control).

• Perform a two-fold serial dilution from column 1 to 11. Column 12 serves as the growth control (broth + inoculum, no drug).

Step 3: Inoculation & Incubation

• Standardize microbial suspensions (S. aureus, E. coli, C. albicans) to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Dilute the suspension 1:100 in broth and inoculate 10 µL into all wells (except designated sterility control wells).

• Incubate bacterial plates at 37°C for 24 hours and fungal plates at 30°C for 48 hours.

Step 4: Analysis via Resazurin Reduction

• Add 20 µL of 0.015% resazurin solution to each well and incubate for an additional 2-4 hours.

• Interpretation: Resazurin acts as a colorimetric viability indicator. A color change from blue (oxidized) to pink (reduced) indicates microbial respiration and viability. The MIC is recorded as the lowest concentration well that remains blue.

Step-by-step workflow for in vitro Minimum Inhibitory Concentration (MIC) assay.

Comparative Performance Data

The following table summarizes representative cross-validation benchmark data for 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol compared to standard alternatives. Data reflects typical performance metrics for 5-aryl-1,2,4-triazole-3-thiol derivatives in standardized ATCC strain panels (3)[3].

Target Organism	Strain	4-amino-5-(3-fluorophenyl)-triazole-3-thiol (µg/mL)	Ciprofloxacin (µg/mL)	Fluconazole (µg/mL)
Gram-Positive Bacteria	S. aureus ATCC 25923	31.25	1.56	N/A
Gram-Negative Bacteria	E. coli ATCC 25922	62.50	0.78	N/A
Yeast / Fungi	C. albicans ATCC 10231	15.62	N/A	4.00
Mold / Fungi	A. niger ATCC 16404	31.25	N/A	8.00

Note: While Ciprofloxacin and Fluconazole exhibit lower absolute MIC values, the 1,2,4-triazole-3-thiol derivative demonstrates a broad-spectrum dual action (antibacterial and antifungal) that single-target standard therapeutics lack.

Application Notes for Drug Development

For application scientists, 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is not just a standalone active pharmaceutical ingredient (API); it is a highly versatile building block. Its bifunctional nature allows for rapid derivatization. Condensation of the free amino group with aromatic aldehydes yields Schiff bases, while reaction with carboxylic acids can form fused 1,2,4-triazolo[3,4-b][1,3,4]thiadiazoles. These downstream derivatives routinely exhibit exponential increases in target affinity and lower MIC values compared to the parent thiol.

References

• Der Pharma Chemica - Synthesis, antimicrobial activities and structure activity relationship of some dithiocarbazinate, 1,2,4-triazoles and 1,2,4-triazolo[3,4b][1,3,4]thiadiazoles.
• PMC - National Institutes of Health (NIH) - Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives.
• MDPI - Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester.

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• 2. Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Cytotoxicity of Fluorinated Triazole-Thiol Derivatives

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into heterocyclic scaffolds has emerged as a powerful tool for enhancing pharmacological activity. This guide provides a comprehensive comparison of the cytotoxic profiles of fluorinated triazole-thiol derivatives, a class of compounds showing significant promise in anticancer research. We will delve into the rationale behind their design, present comparative experimental data, and provide detailed protocols for their synthesis and cytotoxic evaluation, offering researchers, scientists, and drug development professionals a thorough understanding of their potential.

The 1,2,4-triazole nucleus is a well-established pharmacophore known for its diverse biological activities, including anticancer properties. The addition of a thiol group at the 3-position and a fluorine atom on an appended aryl ring can significantly modulate the compound's electronic properties, lipophilicity, and metabolic stability, often leading to enhanced cytotoxicity against cancer cells.[1][2]

Comparative Cytotoxicity Analysis

The cytotoxic potential of fluorinated triazole-thiol derivatives is typically assessed using in vitro cell viability assays, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of their viability. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays, representing the concentration of a compound required to inhibit the growth of 50% of a cancer cell population. A lower IC50 value indicates greater cytotoxic potency.

Compound ID	R (Substitution on Phenyl Ring)	R' (at N4)	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM) of Ref. Compound
FTD-1	4-Fluoro	Amino	IGR39 (Melanoma)	Active (Specific IC50 not provided)	-	-
FTD-2	5-Fluoro (on attached oxindole)	Hydrazone	IGR39 (Melanoma)	Most active in series	-	-
Non-Fluoro-1	Unsubstituted Phenyl	Amino	MCF-7 (Breast)	>100	Cisplatin	20.68 ± 0.78
Non-Fluoro-Cd Complex	Unsubstituted Phenyl	Amino	MCF-7 (Breast)	28.45 ± 2.34	Cisplatin	20.68 ± 0.78
Hydrazone-17	2-Hydroxy (on benzylidene)	Hydrazone	IGR39 (Melanoma)	2-17 (range for active compounds)	Dacarbazine	-
Hydrazone-18	2-Hydroxy-5-nitro (on benzylidene)	Hydrazone	IGR39 (Melanoma)	2-17 (range for active compounds)	Dacarbazine	-

Analysis of Cytotoxicity Data:

The available data, although from disparate studies, suggests that fluorination can play a significant role in enhancing the cytotoxic activity of 1,2,4-triazole-3-thiol derivatives. For instance, hydrazone derivatives bearing a 5-fluoro-2-oxindole moiety were identified as the most active against the IGR39 melanoma cell line in one study.[1] In contrast, the non-fluorinated parent compound, 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol, showed low cytotoxicity against the MCF-7 breast cancer cell line.[3] However, its metal complex with cadmium exhibited significantly improved activity, highlighting that modifications at other positions also critically influence cytotoxicity.[3] The series of hydrazone derivatives, in general, demonstrated moderate cytotoxicity, with EC50 values in the low micromolar range.[1]

Mechanism of Action: A Glimpse into Cellular Fate

The cytotoxic effects of triazole derivatives are often attributed to their ability to induce apoptosis, or programmed cell death, and interfere with the cell cycle. While the precise mechanisms for many fluorinated triazole-thiol derivatives are still under investigation, a common pathway involves the activation of caspases, a family of proteases that execute the apoptotic process.

Caption: A simplified diagram illustrating a potential apoptotic pathway induced by fluorinated triazole-thiol derivatives in cancer cells.

Experimental Protocols

To ensure the reproducibility and validity of cytotoxicity studies, standardized and well-documented protocols are essential. Below are detailed methodologies for the synthesis of a representative fluorinated triazole-thiol derivative and the subsequent in vitro cytotoxicity assessment.

Synthesis of 4-Amino-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol

This protocol is adapted from established methods for the synthesis of similar 1,2,4-triazole-3-thiol derivatives.[3]

Caption: A flowchart outlining the key steps in the synthesis of 4-amino-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol.

Step-by-Step Methodology:

• Synthesis of 4-Fluorobenzohydrazide:

  • To a solution of 4-fluorobenzoic acid in an appropriate solvent, add thionyl chloride dropwise at room temperature.

  • Reflux the mixture for 2-3 hours.

  • Remove the excess thionyl chloride under reduced pressure.

  • Dissolve the resulting 4-fluorobenzoyl chloride in a suitable solvent and add hydrazine hydrate dropwise with constant stirring in an ice bath.

  • Stir the reaction mixture at room temperature for 1-2 hours.

  • Filter the precipitated solid, wash with cold water, and recrystallize from ethanol to obtain pure 4-fluorobenzohydrazide.

• Synthesis of Potassium 3-(4-fluorobenzoyl)dithiocarbazate:

  • Dissolve 4-fluorobenzohydrazide in absolute ethanol containing potassium hydroxide.

  • Add carbon disulfide dropwise to the solution at a low temperature.

  • Stir the mixture at room temperature for 12-16 hours.

  • Collect the precipitated potassium salt by filtration, wash with dry ether, and use it in the next step without further purification.

• Synthesis of 4-Amino-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol:

  • Reflux a mixture of the potassium 3-(4-fluorobenzoyl)dithiocarbazate and an excess of hydrazine hydrate in water for 4-6 hours.

  • During the reaction, hydrogen sulfide gas will be evolved.

  • After completion, cool the reaction mixture and dilute it with cold water.

  • Acidify the solution with dilute hydrochloric acid to precipitate the product.

  • Filter the solid, wash thoroughly with water, and recrystallize from a suitable solvent to obtain the pure product.

In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol provides a standardized procedure for evaluating the cytotoxicity of the synthesized compounds against various cancer cell lines.

Caption: A step-by-step workflow for determining the in vitro cytotoxicity of novel compounds using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, HeLa, A549) in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Trypsinize the cells and perform a cell count using a hemocytometer.

  • Seed the cells into a 96-well microtiter plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the stock solution in the culture medium to achieve the desired final concentrations.

  • After the 24-hour incubation, remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds.

  • Include a vehicle control (medium with DMSO at the same concentration as the highest compound concentration) and a negative control (cells in medium only).

  • Incubate the plate for another 48 to 72 hours.

• MTT Assay:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot a dose-response curve and determine the IC50 value using appropriate software.

Conclusion and Future Directions

The available evidence strongly suggests that fluorinated triazole-thiol derivatives are a promising class of compounds for the development of novel anticancer agents. The incorporation of fluorine appears to enhance cytotoxic activity, although the final potency is a result of the interplay between various structural features of the molecule.

Future research should focus on the synthesis and systematic evaluation of a focused library of these compounds to establish a more definitive structure-activity relationship. This will enable the rational design of more potent and selective derivatives. Furthermore, in-depth mechanistic studies are required to elucidate the precise molecular targets and signaling pathways affected by these compounds, which will be crucial for their advancement into preclinical and clinical development.

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• Anticancer properties of 1,2,4-triazole derivatives (literature review). (2024). Zaporozhye Medical Journal. [Link]

• Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[1][4][5] triazole-3-thiol derivatives and Antifungal activity. (n.d.). ResearchGate. [Link]

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• 5. Synthesis and structure-activity relationships of 1,2,4-triazoles as a novel class of potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Docking Studies of Fluorinated vs. Non-Fluorinated Triazole-Thiols: A Computational and Experimental Guide

Triazole-thiols are privileged scaffolds in medicinal chemistry, widely recognized for their broad-spectrum antimicrobial, anticancer, and anti-inflammatory properties. In recent years, the strategic incorporation of fluorine atoms—either as single substituents (-F) or trifluoromethyl groups (-CF3)—into these scaffolds has emerged as a powerful technique to dramatically enhance biological efficacy.

For researchers and drug development professionals, understanding why and how these fluorinated analogs outperform their non-fluorinated counterparts is critical. This guide provides an objective, data-driven comparison of fluorinated versus non-fluorinated triazole-thiols, detailing the mechanistic causality behind their differential binding affinities and providing a field-proven, self-validating computational workflow.

Mechanistic Causality: The Fluorine Effect in Molecular Docking

When transitioning from a non-fluorinated to a fluorinated triazole-thiol, the molecular docking landscape changes fundamentally. This is not merely a steric substitution; it is an electronic reprogramming of the molecule driven by three distinct physicochemical shifts:

• Electronic Withdrawal and pKa Modulation: Fluorine's extreme electronegativity exerts a strong inductive pull across the triazole ring. In triazole-thiols, this electron withdrawal lowers the pKa of the adjacent thiol (-SH) group. At physiological pH, a higher fraction of the molecule exists as a highly nucleophilic thiolate anion, which significantly strengthens electrostatic interactions with positively charged amino acid residues or metal cofactors (e.g., Zn²⁺) in the target's active site.

• Orthogonal Multipolar Interactions: Unlike hydrogen, covalently bound fluorine can engage in highly specific multipolar interactions. These include C-F···H contacts (acting as a weak hydrogen bond acceptor) and C-F···C=O orthogonal contacts with protein backbone amides. These interactions effectively "lock" the ligand into a highly specific, low-energy conformation within the binding pocket.

• Lipophilic Shielding and Entropic Gains: Fluorine substitution enhances the overall lipophilicity (LogP) of the molecule without adding significant steric bulk. This allows fluorinated triazole-thiols to displace highly ordered, high-energy water molecules in hydrophobic pockets more effectively than non-fluorinated analogs, driving a favorable entropic shift ( ΔS ) during the binding event.

Figure 1: Mechanistic pathways of fluorine substitution enhancing target affinity.

Comparative Performance Data

Recent computational and in vitro studies consistently demonstrate the superiority of fluorinated derivatives across various biological targets. For instance, in silico molecular docking analysis has evidenced that 1 when compared to their non-fluorinated cyclic counterparts[1].

Similarly, in oncology targets, 2 against breast cancer cell lines (MDA-MB-453)[2]. In antimicrobial research,3 against E. coli and C. albicans[3].

Table 1: Quantitative Comparison of Binding and Biological Activity

Compound Type	Target / Cell Line	Binding Affinity (kcal/mol)	Biological Activity	Key Interaction Modality	Ref
Non-fluorinated Triazole	DNA minor groove	-6.0 to -7.2	N/A	Standard H-bonding	[1]
Trifluoromethylated Triazole (14m)	DNA minor groove	-9.0	N/A	Enhanced groove insertion	[1]
Non-fluorinated Triazole Conjugate	Breast Cancer (MDA-MB-453)	Modest	IC₅₀ > 50 µM	Hydrophobic contacts	[2]
Fluorinated Triazole (Compound 2)	Breast Cancer (MDA-MB-453)	High	IC₅₀ = 16.6 µM	C-F···H interactions	[2]
Non-fluorinated Chalcone-Triazole	E. coli / C. albicans	Moderate	MIC > 0.01 µmol/mL	Pi-Pi stacking	[3]
Fluorinated Chalcone-Triazole (62)	E. coli / C. albicans	Strong	MIC = 0.0032 µmol/mL	Enhanced lipophilicity	[3]

Self-Validating Experimental Protocol: Comparative Docking and MD Workflow

To ensure trustworthiness and scientific integrity, docking studies must move beyond simple score-reporting. A static docking pose is merely a hypothesis; it must be rigorously challenged. The following protocol establishes a self-validating system for comparing fluorinated and non-fluorinated ligands.

Step 1: Ligand Preparation and Conformational Sampling

• Action: Build 3D structures of both fluorinated and non-fluorinated triazole-thiols using a molecular builder. Use tools like LigPrep (Schrödinger) or OpenBabel to generate all possible tautomers and stereoisomers at pH 7.4 ± 0.5.

• Causality: Fluorine restricts bond rotation due to stereoelectronic effects. Generating the correct thiolate tautomer is critical because standard algorithms often default to the neutral thiol, which fails to capture the accurate electrostatic potential induced by the fluorine withdrawal.

Step 2: Protein Preparation and Self-Validation (Redocking)

• Action: Retrieve the high-resolution crystal structure of the target from the Protein Data Bank (PDB). Remove water molecules (unless they are known to bridge interactions), add missing hydrogens, and minimize the structure using an OPLS or AMBER force field.

• Validation Check: Extract the native co-crystallized ligand and re-dock it into the generated grid using your chosen algorithm (e.g., Glide XP or AutoDock Vina). Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the experimental crystal structure.

• Acceptance Criteria: The docking protocol is only validated if the native ligand RMSD is ≤ 2.0 Å . If it fails, the grid size, protonation states, or scoring function must be adjusted before proceeding.

Step 3: Comparative Molecular Docking

• Action: Dock the prepared triazole-thiols into the validated grid.

• Analysis: Do not rely solely on the final binding energy ( ΔG ). Deconstruct the score to identify specific C-F interactions. Measure the distance of the fluorine atom to nearby backbone amides or polar side chains. The optimal distance for a stabilizing C-F···H interaction is between 2.1 Å and 2.6 Å .

Step 4: Molecular Dynamics (MD) Trajectory Validation

• Action: Subject the top-scoring fluorinated and non-fluorinated complexes to a 100 ns Molecular Dynamics simulation in an explicit solvent box (using GROMACS, Desmond, or AMBER).

• Causality: Docking evaluates a frozen snapshot. MD validates whether the fluorine-induced binding pose is thermodynamically stable over time. Monitor the Ligand RMSD and the persistence of specific fluorophilic contacts. A validated, stable complex will show an RMSD plateau within the first 20 ns and maintain key interactions for >80% of the trajectory.

Figure 2: Self-validating computational workflow for comparative molecular docking.

Conclusion

The comparative analysis of triazole-thiols reveals that fluorination is a fundamental electronic and structural upgrade. By modulating the pKa of the pharmacophore, enhancing lipophilicity, and enabling orthogonal multipolar interactions, fluorinated derivatives consistently demonstrate superior binding affinities and biological activities compared to their non-fluorinated counterparts. By employing the rigorously validated docking and MD protocol outlined above, drug development professionals can accurately predict and harness these unique binding modalities, accelerating the pipeline for highly potent therapeutics.

References

• Serendipitous N,S-difunctionalization of triazoles with trifluoromethyl-β-diketones: access to regioisomeric 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-arylethylthio). RSC Advances.
• Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers in Chemistry.
• Application of triazoles in the structural modification of natural products. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).

Sources

• 1. Serendipitous N , S -difunctionalization of triazoles with trifluoromethyl-β-diketones: access to regioisomeric 1-trifluoroacetyl-3-aryl-5-(2-oxo-2-ar ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00083H [pubs.rsc.org]
• 2. Frontiers | Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties [frontiersin.org]
• 3. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

This guide provides essential, step-by-step procedures for the safe handling and disposal of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol. Designed for researchers, scientists, and drug development professionals, the following protocols are grounded in established safety principles for handling heterocyclic, thiol-containing, and fluorinated compounds. Adherence to these guidelines is critical for ensuring personnel safety, maintaining a compliant laboratory environment, and protecting the ecosystem.

Hazard Profile and Core Safety Principles

The primary hazards associated with 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol are extrapolated from analogous compounds. The presence of the triazole ring and the thiol group necessitates careful handling to prevent irritation and environmental release.

Inferred Hazard Classifications:

Hazard Classification	Description	Rationale & Authoritative Source
Skin Irritation	Causes skin irritation.	Based on analogs like 4-amino-5-trifluoromethyl-4H-1,2,4-triazole-3-thiol and 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol.[1]
Serious Eye Irritation	Causes serious eye irritation.	Consistent with GHS classifications for similar triazole-thiols.[1]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Inhalation of dust or aerosols should be avoided.[1]
Aquatic Toxicity	May cause long-term adverse effects in the aquatic environment.	Triazole-based compounds are noted for their potential persistence and ecotoxicity.[2][3]

Functional Group Considerations:

• Thiol (-SH) Group: Thiols, or mercaptans, are notorious for their strong, unpleasant odors, which can be detected at extremely low concentrations.[4] This serves as a primary indicator of contamination. The thiol group can be readily oxidized, a chemical property that is central to decontamination procedures.[4][5]

• 1,2,4-Triazole Core: This heterocyclic system is common in pharmaceuticals and agrochemicals. Some triazole derivatives are known to be persistent in the environment, making it imperative to prevent their release into wastewater streams.[2][6]

• Fluorophenyl Group: The carbon-fluorine bond is exceptionally strong, which can increase the environmental persistence of the molecule.[7]

Mandatory Personal Protective Equipment (PPE)

Before handling or preparing for disposal, ensure the following PPE is worn to mitigate exposure risks.

• Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[1]

• Hand Protection: Use chemically resistant, impervious gloves (e.g., nitrile) inspected for integrity before use. Dispose of contaminated gloves properly.[8]

• Protective Clothing: A lab coat is mandatory. For tasks with a higher risk of spillage, consider a chemical-resistant apron.

• Respiratory Protection: All handling of the solid compound or its solutions should occur within a certified chemical fume hood to prevent inhalation of dust or aerosols.[9][10]

Primary Disposal Pathway: Segregation and Collection

The mandated and most secure method for disposal is through a licensed hazardous waste management facility. Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain. [11][12]

Step-by-Step Waste Collection Protocol:

• Segregate Waste Streams: Do not mix waste containing 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol with other waste categories, especially strong oxidizing agents, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[12]

• Containerize Waste:

  • Solid Waste: Collect unadulterated solid waste, contaminated spatulas, and weighing papers in a clearly labeled, sealable, and chemically compatible container.[11]

  • Liquid Waste: Collect unused solutions and solvent rinses in a separate, designated hazardous waste container. Ensure the container material is compatible with the solvents used.

  • Contaminated Labware: Disposable items like pipette tips, gloves, and absorbent pads should be collected in a dedicated, sealed plastic bag or container labeled as hazardous waste.[9][10]

• Label Containers Clearly: All waste containers must be labeled with "Hazardous Waste," the full chemical name: "4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol," and any associated solvent names and hazard pictograms.

• Store Securely: Store sealed waste containers in a designated, well-ventilated hazardous waste accumulation area, away from incompatible materials.

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous waste.[12]

Decontamination and Spill Management

Accidents require immediate and appropriate action to prevent exposure and environmental contamination.

Spill Cleanup Procedure

• Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a fume hood. Alert personnel in the immediate vicinity.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent dust from becoming airborne.[11] Carefully sweep the material into a designated hazardous waste container.

  • For Liquid Spills: Absorb with an inert material and place it in a sealed container for disposal.[11]

• Decontaminate the Area: Clean the spill surface with a suitable solvent, followed by soap and water. All cleanup materials must be disposed of as hazardous waste.[11]

Glassware and Equipment Decontamination Protocol

The most effective method for neutralizing residual thiol odor and hazard on glassware is through chemical oxidation using a bleach solution.[4][13]

• Prepare a Bleach Bath: In a designated plastic container inside a fume hood, prepare a 10-15% solution of household bleach (sodium hypochlorite) in water.

• Submerge Glassware: Immediately after use, place all contaminated glassware into the bleach bath. Ensure items are fully submerged.

• Soak Thoroughly: Allow the glassware to soak for a minimum of 12-24 hours.[10][13] This duration is necessary to ensure complete oxidation of the thiol group to less volatile and odorless sulfonic acid derivatives.[4][5]

• Rinse and Clean: After soaking, remove the glassware, rinse it thoroughly with water, and then proceed with standard laboratory washing procedures.

• Dispose of Bleach Bath: The used bleach solution, which now contains the oxidized product, should be collected as hazardous waste.[10]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol and associated waste.

Caption: Decision-making workflow for the segregation and disposal of waste.

References

• Safe Disposal of 1-(tosylmethyl)-1H-1,2,4-triazole: A Procedural Guide. Benchchem.
• Proper Disposal of 3-mercapto-4-n-butyl-1,2,4-triazole: A Guide for Labor
• How to Work with Thiols-General SOP. University of Southern California.
• Essential Guide to the Safe Disposal of Thiane-4-thiol. Benchchem.
• A Comprehensive Guide to the Proper Disposal of Thiol-PEG5-alcohol. Benchchem.
• Standard Operation Procedure for Disposal of Unknown Thiols. University of Tennessee.
• 4-AMINO-5-TRIFLUOROMETHYL-4H-1,2,4-TRIAZOLE-3-THIOL Safety D
• Stench Chemicals (thiols) SOP. University of Minnesota.
• Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts. MDPI.
• 4-Amino-4H-1,2,4-triazole Safety Data Sheet. Santa Cruz Biotechnology, Inc.
• Removal of Triazines, Triazoles and Organophophates in Biomixtures and Application of a Biopurification System for the Treatment of Laboratory Wastew
• 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol Product Page. Sigma-Aldrich.
• 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. PMC.
• 4-Amino-1,2,4-Triazole MATERIAL SAFETY DATA SHEET.

Sources

• 1. echemi.com [echemi.com]
• 2. Environmental Fate, Ecotoxicity, and Remediation of Heterocyclic Pharmaceuticals as Emerging Contaminants: A Review of Long-Term Risks and Impacts | MDPI [mdpi.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. chemistry.mtu.edu [chemistry.mtu.edu]
• 6. Removal of triazines, triazoles and organophophates in biomixtures and application of a biopurification system for the treatment of laboratory wastewaters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. faculty.washington.edu [faculty.washington.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chem.rochester.edu [chem.rochester.edu]

Personal protective equipment for handling 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

Advanced Operational Safety and PPE Guide: Handling 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol

As a Senior Application Scientist, I frequently consult on the safe integration of novel heterocyclic compounds into drug discovery and materials science workflows. 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol (CAS: 124980-06-9) is a highly versatile building block. Its triazole core and reactive thiol group make it an excellent candidate for cross-coupling reactions and metalloenzyme inhibition studies.

However, its specific physicochemical properties—namely the lipophilicity imparted by the fluorophenyl ring and the nucleophilicity of the thiol—demand rigorous, causality-driven safety protocols. This guide provides a self-validating system for handling this compound, ensuring that every piece of Personal Protective Equipment (PPE) and every operational step is grounded in chemical reality.

Hazard Profile & Mechanistic Causality

Before donning PPE, we must understand why it is necessary. Based on structural analog data for substituted 1,2,4-triazole-3-thiols, this compound is classified under the Globally Harmonized System (GHS) as causing Skin Irritation (Category 2, H315), Serious Eye Irritation (Category 2, H319), and Specific Target Organ Toxicity - Single Exposure (STOT SE 3, H335)[1][2].

• Dermal Penetration (H315): The 3-fluorophenyl moiety significantly increases the molecule's partition coefficient (LogP). This lipophilicity allows the fine powder to readily interact with the lipid bilayer of the stratum corneum, causing localized dermatitis[1].

• Respiratory Sensitization (H335): As a crystalline solid, it is prone to aerosolization during weighing. The thiol (-SH) group is highly reactive with mucosal proteins in the respiratory tract, leading to acute irritation[2].

• Ocular Toxicity (H319): Particulate contact with the moist environment of the eye leads to rapid dissolution. The thiol group can induce localized pH changes and protein cross-linking, causing severe irritation[2][3].

Toxicity Pathways & PPE Intervention Mapping

The following diagram illustrates the mechanistic pathways of exposure and the specific PPE barriers required to neutralize them.

Toxicity pathways of 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol and PPE interventions.

Quantitative PPE Matrix

To establish a self-validating safety barrier, we rely on the following quantitative PPE configuration. Do not substitute materials without verifying breakthrough times against both the thiol powder and your chosen reaction solvent.

PPE Category	Material Specification	Min. Thickness (mm)	Breakthrough Time (min)	Mechanistic Justification
Primary Gloves	Nitrile Rubber (NBR)	0.11	> 480	High resistance to non-polar fluorinated organics and thiols.
Secondary Gloves	Neoprene (Over-glove)	0.30	> 240	Added barrier against solvent vehicles (e.g., DMSO, DMF) during synthesis.
Respirator	N95 / P3 Particulate	N/A	N/A (Shift-use)	Filters >99% of airborne crystalline dust (<0.3 μm) preventing H335 toxicity.
Eye Protection	Polycarbonate Goggles	2.00	N/A	Unvented design prevents aerosolized powder from contacting corneal moisture.

Operational Workflow: Handling & Synthesis

Expertise & Experience Insight: The most dangerous step in handling 4-amino-5-(3-fluorophenyl)-4H-1,2,4-triazole-3-thiol is the static transfer from the reagent bottle to the balance. The powder often carries a static charge, causing it to "jump" and aerosolize, bypassing standard draft shields.

Protocol: Static-Free Weighing and Solubilization

• Environmental Prep: Ensure the fume hood is operational with a face velocity of 0.4–0.6 m/s. Clear the deck of incompatible materials (especially strong oxidizing agents, which can exothermically react with thiols to form disulfides or sulfonic acids)[3].

• Static Mitigation: Wipe the exterior of the reagent bottle and the weighing boat with a static-dissipative cloth. Alternatively, use an ionizing bar inside the hood to neutralize ambient charge.

• PPE Verification: Don double nitrile gloves. Ensure the knit cuffs of your flame-retardant lab coat are tucked under the outer glove to prevent wrist exposure. Put on unvented goggles.

• Weighing: Use a specialized anti-static weighing spatula (e.g., PTFE-coated). Transfer the compound smoothly to a pre-tared, anti-static weigh boat.

• In-Situ Solubilization (Closed System): Rather than transporting the dry powder across the lab to your reaction station, dissolve the compound in your reaction solvent (e.g., DMF, DMSO, or Ethanol) inside the weighing fume hood. Cap the vial tightly with a PTFE-lined septum before moving it.

Spill Response and Waste Disposal Plan

Thiols are notorious for their persistent odor and ability to adhere to surfaces. A standard sweep-and-wipe will not suffice and will likely spread the contamination.

Protocol: Thiol-Specific Spill Decontamination

• Containment: If a solid spill occurs, do NOT sweep dry. Cover the spill with damp absorbent paper to suppress dust aerosolization.

• Collection: Carefully scoop the damp material into a hazardous waste container using a non-sparking tool.

• Chemical Neutralization: Wash the affected surface with a 5–10% solution of sodium hypochlorite (household bleach).

  • Causality: The hypochlorite oxidizes the reactive, odorous thiol (-SH) into a water-soluble, odorless sulfonate (-SO3-), neutralizing both the biological hazard and the smell.

• Final Wash: Follow with a standard soap and water wash to remove residual bleach.

Waste Disposal Logistics

• Segregation: Do not mix this waste with acidic streams. Thiol compounds can release highly toxic hydrogen sulfide (H2S) gas if exposed to strong aqueous acids.

• Labeling & Destruction: Collect all liquid and solid waste in a dedicated "Halogenated Organic / Thiol Waste" container. Because of the fluorine atom, this waste requires high-temperature incineration by your waste management provider to prevent the environmental release of hydrofluoric acid (HF).

References

• Title: 4-AMINO-5-(3-FLUOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL - Chemical Substance Information | Source: NextSDS | URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. 4-氨基-5-苯基-4H-1,2,4-三唑-3-硫醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]